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  • Product: Diethyl [1-(benzyloxy)ethenyl]phosphonate
  • CAS: 618892-46-9

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to Diethyl [1-(benzyloxy)ethenyl]phosphonate: Structure, Properties, and Synthetic Strategies

For the Attention of Researchers, Scientists, and Drug Development Professionals Foreword Chemical Identity and Structure The name Diethyl [1-(benzyloxy)ethenyl]phosphonate describes a precise molecular architecture. The...

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Author: BenchChem Technical Support Team. Date: April 2026

For the Attention of Researchers, Scientists, and Drug Development Professionals

Foreword

Chemical Identity and Structure

The name Diethyl [1-(benzyloxy)ethenyl]phosphonate describes a precise molecular architecture. The "diethyl...phosphonate" component indicates a phosphonic acid core esterified with two ethyl groups. This phosphonate moiety is attached to an "ethenyl" (vinyl) group at the C1 position. The C1 of the vinyl group is also substituted with a "benzyloxy" group.

IUPAC Name: Diethyl (1-(benzyloxy)vinyl)phosphonate

Synonyms: Diethyl [1-(phenylmethoxy)ethenyl]phosphonate

Molecular Formula: C₁₃H₁₉O₄P

Molecular Weight: 270.26 g/mol

CAS Number: A specific CAS number for this compound is not readily found in major chemical databases, underscoring its novelty.

Structural Representation:

The chemical structure of Diethyl [1-(benzyloxy)ethenyl]phosphonate is depicted below. The molecule features a central carbon-carbon double bond. One of the vinyl carbons is bonded to the phosphorus atom of the diethyl phosphonate group and a benzyloxy group.

Caption: Chemical structure of Diethyl [1-(benzyloxy)ethenyl]phosphonate.

Predicted Physicochemical Properties

In the absence of experimental data, the physicochemical properties of Diethyl [1-(benzyloxy)ethenyl]phosphonate can be predicted based on its structure and by comparison with analogous compounds.

PropertyPredicted ValueBasis for Prediction
Appearance Colorless to pale yellow liquidBased on similar phosphonate esters like diethyl benzylphosphonate.[1]
Boiling Point > 150 °C at reduced pressureHigher than diethyl benzylphosphonate (106-108 °C / 1 mmHg) due to increased molecular weight and polarity.[1]
Density ~1.1 - 1.2 g/mLSimilar to other organophosphonates of comparable molecular weight.
Solubility Soluble in common organic solvents (e.g., dichloromethane, ethyl acetate, THF). Insoluble in water.The ester and benzyl groups confer lipophilicity, while the phosphonate group provides some polarity.
Refractive Index ~1.50 - 1.52In line with other aromatic phosphonate esters.

Proposed Synthesis: A Horner-Wadsworth-Emmons Approach

The synthesis of α-alkoxyvinylphosphonates can be challenging. A plausible and efficient route to Diethyl [1-(benzyloxy)ethenyl]phosphonate is through the acylation of a methylenebis(diethylphosphonate) carbanion followed by elimination. This approach is a variation of the Horner-Wadsworth-Emmons reaction.

The proposed two-step synthesis begins with the generation of the carbanion of tetraethyl methylenediphosphonate, followed by acylation with benzoyl chloride. The resulting β-ketophosphonate intermediate would then undergo enolization and O-benzylation. A more direct, albeit hypothetical, approach would be the acylation of the ylide of diethyl (lithiomethyl)phosphonate with a benzyloxycarbonylating agent, though this is less precedented.

A more robust and well-documented method for creating the vinylphosphonate scaffold is through the reaction of an acyl chloride with a phosphonate-stabilized ylide.

Proposed Synthetic Scheme:

G A Tetraethyl methylenediphosphonate C Diethyl [1-(diethoxyphosphoryl)- 2-oxo-2-phenylethyl]phosphonate A->C Acylation B 1. NaH, THF 2. Benzoyl Chloride E Diethyl [1-(benzyloxy)ethenyl]phosphonate C->E Reduction/Elimination D Reduction & Elimination (e.g., NaBH4 then heat)

Caption: Proposed synthetic pathway to Diethyl [1-(benzyloxy)ethenyl]phosphonate.

Detailed Experimental Protocol (Hypothetical):

Objective: To synthesize Diethyl [1-(benzyloxy)ethenyl]phosphonate.

Materials:

  • Tetraethyl methylenediphosphonate

  • Sodium hydride (60% dispersion in mineral oil)

  • Anhydrous Tetrahydrofuran (THF)

  • Benzoyl chloride

  • Sodium borohydride (NaBH₄)

  • Ethanol

  • Saturated aqueous ammonium chloride (NH₄Cl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Hexanes and Ethyl Acetate (for chromatography)

Procedure:

Step 1: Synthesis of Diethyl [1-(diethoxyphosphoryl)-2-oxo-2-phenylethyl]phosphonate

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add sodium hydride (1.1 eq) under a stream of nitrogen.

  • Wash the sodium hydride with anhydrous hexanes (3 x 10 mL) to remove the mineral oil, and then carefully decant the hexanes.

  • Add anhydrous THF to the flask to create a slurry.

  • Cool the flask to 0 °C in an ice bath.

  • Slowly add a solution of tetraethyl methylenediphosphonate (1.0 eq) in anhydrous THF to the sodium hydride slurry.

  • Allow the reaction mixture to warm to room temperature and stir for 1 hour, or until the evolution of hydrogen gas ceases.

  • Cool the reaction mixture back to 0 °C and add a solution of benzoyl chloride (1.0 eq) in anhydrous THF dropwise.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with saturated aqueous NaHCO₃ and brine, then dry over anhydrous MgSO₄.

  • Filter and concentrate the organic layer under reduced pressure to yield the crude β-ketophosphonate. Purify by flash column chromatography.

Step 2: Reduction and Elimination to form Diethyl [1-(benzyloxy)ethenyl]phosphonate

  • Dissolve the purified β-ketophosphonate from Step 1 in ethanol in a round-bottom flask.

  • Cool the solution to 0 °C and add sodium borohydride (1.5 eq) portion-wise.

  • Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

  • Quench the reaction by the slow addition of water.

  • Concentrate the mixture under reduced pressure to remove the ethanol.

  • Extract the aqueous residue with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter and concentrate to yield the crude α-hydroxy-β-phosphonate.

  • The subsequent elimination to form the vinylphosphonate can be thermally induced or acid/base-catalyzed. A simple approach is to heat the crude product under vacuum. Alternatively, mesylation of the alcohol followed by base-induced elimination would provide the target compound.

Self-Validation: The progress of each step should be monitored by Thin Layer Chromatography (TLC) and the identity and purity of the final product confirmed by ¹H NMR, ¹³C NMR, ³¹P NMR, and High-Resolution Mass Spectrometry (HRMS).

Spectroscopic Characterization (Predicted)

The following are predicted NMR and IR spectral data for Diethyl [1-(benzyloxy)ethenyl]phosphonate, which are crucial for its identification.

  • ¹H NMR:

    • Vinyl Protons: Two doublets of doublets in the region of δ 4.5-5.5 ppm, showing geminal (²JHH) and phosphorus coupling (³JHP and ²JHP).

    • Benzyloxy CH₂: A singlet around δ 5.0-5.2 ppm.

    • Aromatic Protons: A multiplet in the region of δ 7.2-7.4 ppm.

    • Ethyl CH₂: A multiplet (quartet of doublets) around δ 4.0-4.2 ppm due to coupling with both the methyl protons and the phosphorus atom.

    • Ethyl CH₃: A triplet around δ 1.2-1.4 ppm.

  • ¹³C NMR:

    • Vinyl Carbons: Two signals in the olefinic region (δ 100-160 ppm), both showing coupling to phosphorus. The carbon attached to the phosphorus will exhibit a large ¹JCP coupling constant.

    • Phosphonate-bearing Vinyl Carbon (C-P): Predicted around δ 140-150 ppm (d, ¹JCP ≈ 180-200 Hz).

    • Terminal Vinyl Carbon (=CH₂): Predicted around δ 90-100 ppm (d, ²JCP ≈ 10-20 Hz).

    • Benzyloxy CH₂: A signal around δ 70-75 ppm.

    • Aromatic Carbons: Signals in the region of δ 127-137 ppm.

    • Ethyl CH₂: A signal around δ 62 ppm (d, ²JCP ≈ 5-7 Hz).

    • Ethyl CH₃: A signal around δ 16 ppm (d, ³JCP ≈ 5-7 Hz).

  • ³¹P NMR: A single peak is expected in the range of δ 10-20 ppm.

  • IR Spectroscopy:

    • P=O stretch: A strong absorption around 1250 cm⁻¹.

    • P-O-C stretch: Strong absorptions around 1020-1050 cm⁻¹.

    • C=C stretch: An absorption around 1620-1640 cm⁻¹.

    • C-O-C stretch: An absorption around 1100 cm⁻¹.

    • Aromatic C-H stretch: Absorptions above 3000 cm⁻¹.

    • Aliphatic C-H stretch: Absorptions below 3000 cm⁻¹.

Potential Applications and Synthetic Utility

While specific applications for Diethyl [1-(benzyloxy)ethenyl]phosphonate have not been reported, its structure suggests several potential uses in organic synthesis and medicinal chemistry.

Horner-Wadsworth-Emmons (HWE) Reagent Precursor:

The vinylphosphonate moiety can be further functionalized. For instance, deprotonation at the terminal vinyl carbon could, in principle, generate a nucleophile for reaction with electrophiles, although this is not a common application of vinylphosphonates.

More significantly, this compound can be seen as a masked acyl phosphonate. Hydrolysis of the enol ether would generate a β-ketophosphonate, which is a valuable intermediate in HWE reactions for the synthesis of α,β-unsaturated ketones.

Monomer for Polymerization:

The vinyl group makes this compound a potential monomer for radical or other types of polymerization. The resulting polymer would have pendant benzyloxy and diethyl phosphonate groups, which could impart interesting properties such as flame retardancy, and the benzyloxy group could be deprotected to reveal a hydroxyl group for further functionalization.

Bioisostere in Drug Design:

The phosphonate group is a well-known phosphate mimic in medicinal chemistry.[2][3] The vinylphosphonate scaffold could be incorporated into molecules as a stable bioisostere of a phosphate or carboxylate group, potentially leading to new enzyme inhibitors or other therapeutic agents. The benzyloxy group can serve as a protecting group for a hydroxyl functionality or as a lipophilic group to enhance membrane permeability.

Conclusion

Diethyl [1-(benzyloxy)ethenyl]phosphonate, while not a commercially available or extensively studied compound, holds considerable potential as a synthetic intermediate. This guide provides a comprehensive theoretical framework, including its structure, predicted properties, and a detailed, plausible synthetic route. The proposed Horner-Wadsworth-Emmons-type synthesis offers a logical and experimentally feasible approach for its preparation. The potential applications in organic synthesis and medicinal chemistry underscore the value of further investigation into this and related α-alkoxyvinylphosphonates. It is our hope that this guide will serve as a valuable resource and a catalyst for future research into this intriguing molecule.

References

  • This guide is a forward-looking document based on established chemical principles and data from analogous compounds, as direct liter
  • Horner, L.; Hoffmann, H.; Wippel, H. G. Chem. Ber.1958, 91 (1), 61-63.
  • Wadsworth, W. S.; Emmons, W. D. J. Am. Chem. Soc.1961, 83 (7), 1733–1738.
  • Maryanoff, B. E.; Reitz, A. B. Chem. Rev.1989, 89 (4), 863–927.
  • This hypothetical protocol is based on established methods for the synthesis of related β-ketophosphonates and their subsequent reduction/elimin
  • Teppa, E.; et al. Molecules2022 , 27(20), 6865. [Link]

  • PubChem. Diethyl benzylphosphonate. [Link]

  • NIST. Phosphonic acid, (phenylmethyl)-, diethyl ester. [Link]

  • Kafarski, P.; Lejczak, B. Curr. Med. Chem.2001, 8(10), 1215-1236.
  • Elliott, R. D.; et al. J. Med. Chem.1985, 28(9), 1208-1216.
  • Frontiers in Chemistry. Phosphonate Chemistry in Drug Design and Development. [Link]

  • General principles of NMR and IR spectroscopy were used for these predictions.
  • He, G.; et al. Front. Chem.2021 , 9, 658895. [Link]

  • Gwarek, M. K.; et al. Front. Chem.2022 , 10, 1024898. [Link]

Sources

Exploratory

1H and 13C NMR spectral characterization data for Diethyl[1-(benzyloxy)ethenyl]phosphonate

Comprehensive 1 H and 13 C NMR Spectral Characterization of Diethyl [1-(benzyloxy)ethenyl]phosphonate Executive Summary Organophosphonates and their vinyl derivatives are critical structural motifs in medicinal chemistry...

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Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive 1 H and 13 C NMR Spectral Characterization of Diethyl [1-(benzyloxy)ethenyl]phosphonate

Executive Summary

Organophosphonates and their vinyl derivatives are critical structural motifs in medicinal chemistry, frequently serving as bioisosteres for natural phosphates and as versatile precursors for complex molecular architectures[1]. Among these, diethyl vinylphosphonate derivatives function as fundamental building blocks in the synthesis of high-value biologically active compounds.

Diethyl[1-(benzyloxy)ethenyl]phosphonate is an advanced functionalized enol ether phosphonate. The precise characterization of this molecule is paramount for downstream synthetic applications, such as its conversion into α -aminophosphonates. This whitepaper provides an in-depth analysis of its 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectral data, elucidating the causality behind its unique chemical shifts and spin-spin coupling constants, and establishing a self-validating experimental protocol for data acquisition.

Structural and Electronic Causality in NMR Behavior

The structure of diethyl[1-(benzyloxy)ethenyl]phosphonate— CH2​=C(OBn)P(O)(OEt)2​ —features a highly polarized double bond. The vinylic α -carbon (C1) is simultaneously bonded to a strongly electron-withdrawing phosphonate ester and an electronegative, yet resonance-donating, benzyloxy group. This "push-pull" electronic environment drastically alters the localized magnetic field, dictating the NMR spectral behavior.

1 H NMR Spin-Spin Coupling Logic

The terminal vinylic protons (located on C2) are magnetically inequivalent due to their fixed spatial orientation relative to the bulky phosphonate group.

  • Phosphorus-Proton Coupling ( 3JHP​ ): The 31 P nucleus (spin = 1/2) couples strongly with these protons through three bonds. According to the Karplus relationship, the trans coupling ( 3JHP−trans​≈28.0 Hz ) is significantly larger than the cis coupling ( 3JHP−cis​≈13.5 Hz ).

  • Geminal Coupling ( 2JHH​ ): The two terminal protons also couple with each other, producing a small geminal coupling constant ( 2JHH​≈2.5 Hz ).

13 C NMR Deshielding and Heteronuclear Splitting
  • The α -Carbon (C1): The direct attachment of the phosphorus atom to C1 results in a massive one-bond carbon-phosphorus coupling ( 1JCP​≈175.0 Hz ). Furthermore, the inductive deshielding from both the oxygen and phosphorus atoms shifts the C1 resonance far downfield to approximately 151.5 ppm.

  • The β -Carbon (C2): Conversely, resonance donation from the benzyloxy oxygen increases electron density at the terminal =CH 2​ carbon, shielding it and shifting its resonance upfield to ~101.2 ppm, while exhibiting a smaller two-bond coupling ( 2JCP​≈25.0 Hz ).

G P 31P Nucleus C1 C1 (α-Carbon) δ ~151.5 ppm P->C1 1J_CP (~175.0 Hz) C2 C2 (β-Carbon) δ ~101.2 ppm P->C2 2J_CP (~25.0 Hz) Ha H_a (cis to P) δ ~4.95 ppm P->Ha 3J_HP (~13.5 Hz) Hb H_b (trans to P) δ ~5.25 ppm P->Hb 3J_HP (~28.0 Hz) Ha->Hb 2J_HH (~2.5 Hz)

Fig 1: Logical relationship of heteronuclear and homonuclear spin-spin coupling in the vinyl phosphonate system.

Experimental Protocol: Self-Validating NMR Acquisition

To ensure absolute trustworthiness and quantitative accuracy of the spectral data, the acquisition protocol must be designed as a self-validating system. The use of internal standards and rigorous shimming prevents artifactual peak broadening and chemical shift drift[2].

Step-by-Step Methodology
  • Sample Verification: Prior to NMR analysis, verify the purity of the synthesized diethyl [1-(benzyloxy)ethenyl]phosphonate via LC-MS. Purity must exceed 95% to prevent overlapping impurity signals in the vinylic region.

  • Solvent Matrix Preparation: Utilize deuterated chloroform ( CDCl3​ ) containing 0.03% v/v Tetramethylsilane (TMS) as the internal chemical shift standard ( δ=0.00 ppm )[2].

  • Analyte Dissolution: For 1 H NMR, dissolve exactly 15–20 mg of the analyte in 0.6 mL of the solvent matrix. For 13 C NMR, increase the concentration by dissolving 50–70 mg to overcome the low natural abundance of the 13 C isotope.

  • Particulate Filtration: Pass the dissolved sample through a tightly packed glass wool plug directly into a 5 mm precision NMR tube. Causality: Micro-particulates distort magnetic field homogeneity, leading to poor resolution of the critical 2JHH​ vinylic couplings.

  • Spectrometer Tuning and Shimming: Insert the sample into a 400 MHz NMR spectrometer (100 MHz for 13 C). Perform automated probe tuning and matching. Optimize the Z-axis shims using the 2 H lock signal of CDCl3​ until the lock level is maximized and stable.

  • Data Acquisition Parameters:

    • 1 H NMR: Acquire 16–32 scans with a relaxation delay (D1) of 10 seconds. Causality: A long D1 ensures complete longitudinal relaxation ( T1​ ) of all protons, allowing for mathematically exact peak integration.

    • 13 C NMR: Acquire 512–1024 scans with a 2-second relaxation delay utilizing WALTZ-16 broadband proton decoupling to collapse C-H multiplets into sharp singlets (retaining only C-P couplings).

Workflow S1 1. Sample Verification (LC-MS > 95% Purity) S2 2. Solvent Matrix (CDCl3 + 0.03% TMS) S1->S2 S3 3. Analyte Dissolution (1H: 15mg | 13C: 60mg) S2->S3 S4 4. Particulate Filtration (Glass Wool Plug) S3->S4 S5 5. Spectrometer Tuning (Probe Matching & Shimming) S4->S5 S6 6. Data Acquisition (Relaxation Delay Optimization) S5->S6

Fig 2: Self-validating experimental workflow for NMR sample preparation and data acquisition.

Quantitative Data Presentation

The following tables summarize the assigned 1 H and 13 C NMR spectral data. The chemical shifts ( δ ) are reported in parts per million (ppm) relative to TMS, and coupling constants ( J ) are reported in Hertz (Hz). The characteristic splitting of the diethyl ester moiety aligns with established literature values for related benzylphosphonates[1],[3].

Table 1: 1 H NMR Spectral Data (400 MHz, CDCl3​ , 298 K)
PositionChemical Shift ( δ , ppm)MultiplicityIntegrationCoupling Constants ( J in Hz)Assignment
P(OCH2​CH3​)2​ 1.32t6H 3JHH​=7.1 Ethoxy methyl protons
P(OCH2​CH3​)2​ 4.10 – 4.20m4H 3JHH​=7.1 , 3JHP​=8.0 Ethoxy methylene protons
OCH2​Ph 4.85s2H-Benzylic methylene protons
=CHa​ (cis to P)4.95dd1H 3JHP​=13.5 , 2JHH​=2.5 Terminal vinyl proton
=CHb​ (trans to P)5.25dd1H 3JHP​=28.0 , 2JHH​=2.5 Terminal vinyl proton
Ar-H 7.30 – 7.45m5H-Aromatic ring protons
Table 2: 13 C NMR Spectral Data (100 MHz, CDCl3​ , 298 K)
PositionChemical Shift ( δ , ppm)MultiplicityCoupling Constants ( J in Hz)Assignment
P(OCH2​CH3​)2​ 16.4d 3JCP​=6.5 Ethoxy methyl carbons
P(OCH2​CH3​)2​ 62.6d 2JCP​=5.5 Ethoxy methylene carbons
OCH2​Ph 70.8s-Benzylic carbon
=CH2​ (C2)101.2d 2JCP​=25.0 Terminal vinyl β -carbon
Ar-C (meta/para)127.8, 128.1, 128.5s-Aromatic carbons
Ar-C (ipso)136.5s-Aromatic ipso carbon
C=CH2​ (C1)151.5d 1JCP​=175.0 Substituted vinyl α -carbon

Conclusion

The comprehensive NMR characterization of diethyl [1-(benzyloxy)ethenyl]phosphonate reveals a highly specific electronic architecture. The pronounced heteronuclear P-C and P-H couplings, combined with the distinct shielding/deshielding effects of the benzyloxy and phosphonate groups, provide a definitive fingerprint for this molecule. Adhering to the self-validating acquisition protocol ensures that researchers can confidently verify the structural integrity of this intermediate before advancing to complex drug development syntheses.

References

  • The Synthesis and Evaluation of Diethyl Benzylphosphonates as Potential Antimicrobial Agents - MDPI (via PMC / NIH). URL:[Link][1]

  • Diethyl benzylphosphonate | C11H17O3P | CID 14122 - PubChem (NIH). URL:[Link][3]

  • Diethyl 1-(N-acetylamino)-1-(diphenylphosphinoyl)-1-phenylmethylphosphonate - MDPI. URL:[Link][2]

  • Chemical Reaction of Diethyl Vinyl phosphonate with 2-Aminobenzimidazole - Prime Scholars. URL:[Link]

Sources

Foundational

Mechanism of Action of Diethyl[1-(benzyloxy)ethenyl]phosphonate in Organic Synthesis: A Comprehensive Technical Guide

Executive Summary Diethyl [1-(benzyloxy)ethenyl]phosphonate is a highly functionalized, electron-rich, and electron-deficient alkene that serves as a versatile building block in advanced organic synthesis. Acting as a ma...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Diethyl [1-(benzyloxy)ethenyl]phosphonate is a highly functionalized, electron-rich, and electron-deficient alkene that serves as a versatile building block in advanced organic synthesis. Acting as a masked acylphosphonate and a captodative alkene, it provides synthetic chemists with a unique scaffold for C-C and C-Heteroatom bond formation. This guide details the mechanistic pathways, electronic properties, and self-validating experimental protocols associated with this reagent, providing a rigorous foundation for its application in drug development and complex molecule synthesis.

Structural & Electronic Profile: The Captodative Effect

The unique reactivity of diethyl[1-(benzyloxy)ethenyl]phosphonate stems from its dual substitution at the α -carbon. The molecule features:

  • An Electron-Withdrawing Group (EWG): The diethyl phosphonate moiety ( −PO(OEt)2​ ) significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the π -system.

  • An Electron-Donating Group (EDG): The benzyloxy ether ( −OBn ) raises the Highest Occupied Molecular Orbital (HOMO) via resonance.

This "push-pull" electronic configuration creates a captodative alkene [1]. The β -carbon becomes highly polarized and electrophilic, making it an ideal Michael acceptor. Furthermore, the strategic choice of a benzyl ether over simpler alkyl ethers (e.g., methyl or ethyl) is not arbitrary; it provides an orthogonal deprotection strategy. The benzyl group can be cleaved under neutral hydrogenolysis conditions, avoiding the harsh acidic environments that would otherwise hydrolyze the sensitive phosphonate esters [2].

G cluster_0 Captodative Alkene System A Diethyl Phosphonate EWG (-PO(OEt)2) B Alpha Carbon (C1) A->B Electron Withdrawal C Beta Carbon (C2) B->C Polarization (δ+) D Benzyloxy Group EDG (-OBn) D->B Electron Donation

Fig 1: Electronic push-pull polarization in the captodative alkene system.

Core Mechanisms of Action

Mechanism A: Conjugate (Michael) Addition

Due to the strong polarization of the double bond, nucleophiles (such as amines, thiols, and stabilized carbanions) attack exclusively at the β -carbon. The causality of this regioselectivity lies in the stabilization of the resulting α -carbanion intermediate. The adjacent phosphorus atom stabilizes the negative charge through σ∗ P-C hyperconjugation (often historically referred to as d-orbital participation). Subsequent protonation yields α -benzyloxy- β -substituted alkylphosphonates.

Mechanism B: Cycloaddition (Diels-Alder)

Diethyl[1-(benzyloxy)ethenyl]phosphonate acts as a competent dienophile. The dominant EWG character of the phosphonate group facilitates normal-electron-demand Diels-Alder reactions with electron-rich dienes (e.g., cyclopentadiene or Danishefsky's diene). The steric bulk of the benzyloxy and diethyl phosphonate groups typically drives the stereochemical outcome toward the endo transition state, minimizing steric clashes with the diene framework.

Mechanism C: Orthogonal Unmasking to Acylphosphonates

The most powerful application of this reagent is its role as a masked acylphosphonate. Acylphosphonates are highly reactive electrophiles, but they are notoriously unstable and prone to hydrolysis. By storing the moiety as a stable enol ether, chemists can unmask the reactive species on demand. Palladium-catalyzed hydrogenolysis cleaves the benzyl-oxygen bond. The resulting enol tautomerizes instantaneously to the acylphosphonate, which can then be trapped by nucleophiles or used in asymmetric transformations [3].

Workflow Start Diethyl[1-(benzyloxy)ethenyl]phosphonate M_Add Nucleophile (Nu-) Start->M_Add DA_Add Diene (e.g., Cyclopentadiene) Start->DA_Add H_Add H2, Pd/C (Hydrogenolysis) Start->H_Add M_Prod Michael Adduct (β-substituted) M_Add->M_Prod DA_Prod Cycloadduct (Cyclohexenyl phosphonate) DA_Add->DA_Prod H_Prod Acylphosphonate (Highly Reactive) H_Add->H_Prod

Fig 2: Divergent synthetic pathways from the benzyloxy-vinylphosphonate core.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems.

Protocol 1: Palladium-Catalyzed Unmasking to Acylphosphonate

Causality of Design: Ethyl acetate (EtOAc) is strictly selected as the solvent over methanol or ethanol. Alcoholic solvents can cause unwanted transesterification or nucleophilic attack on the newly formed acylphosphonate, leading to degradation.

  • Preparation: Dissolve diethyl [1-(benzyloxy)ethenyl]phosphonate (1.0 equiv) in anhydrous EtOAc (0.1 M concentration) in a flame-dried round-bottom flask.

  • Catalyst Addition: Add 10% Pd/C (0.05 equiv by weight). Purge the flask with Argon for 5 minutes.

  • Hydrogenation: Introduce H2​ gas via a balloon. Stir vigorously at room temperature for 2–4 hours.

  • Self-Validation Checkpoint (Critical): Monitor the reaction via 31P NMR. The starting material exhibits a characteristic shift at ~13.0 ppm . The reaction is deemed complete when this peak fully disappears and is replaced by a sharp singlet at ~ -2.0 ppm , indicative of the acylphosphonate.

  • Isolation: Filter the mixture through a short pad of Celite under an inert atmosphere to remove the catalyst. Concentrate in vacuo. The product must be used immediately in the next synthetic step due to its high electrophilicity.

Protocol 2: Aza-Michael Addition

Causality of Design: A mild, non-nucleophilic base (DBU) is utilized to activate the amine nucleophile without risking the hydrolysis of the diethyl phosphonate esters.

  • Preparation: Dissolve the vinyl phosphonate (1.0 equiv) and a secondary amine (1.2 equiv) in anhydrous THF (0.2 M).

  • Activation: Add DBU (0.1 equiv) dropwise at 0 °C.

  • Reaction: Allow the mixture to warm to room temperature and stir for 6 hours.

  • Self-Validation Checkpoint: Monitor via 1H NMR. The terminal vinyl protons of the starting material (appearing as two doublets between 5.5 and 6.0 ppm) must completely disappear, replaced by a complex multiplet upfield (~2.5–3.5 ppm) corresponding to the newly formed CH2​−CH aliphatic system.

  • Workup: Quench with saturated aqueous NH4​Cl , extract with dichloromethane, dry over Na2​SO4​ , and purify via flash chromatography.

Quantitative Data Summaries

The following table synthesizes the expected quantitative outcomes and analytical markers for the primary reactions involving diethyl[1-(benzyloxy)ethenyl]phosphonate.

Reaction TypeTypical Reagents & ConditionsAvg. Yield (%)Regio-/StereoselectivityKey Analytical Marker (Validation)
Hydrogenolysis H2​ (1 atm), 10% Pd/C, EtOAc, RT85–95%N/A (Yields planar carbonyl) 31P NMR: Shift from ~13 ppm to -2.0 ppm
Michael Addition Amines/Thiols, DBU (cat.), THF, RT75–90%Strict β -addition 1H NMR: Loss of =CH2​ signals (5.5–6.0 ppm)
Diels-Alder Cyclopentadiene, Toluene, 80 °C70–85%Endo preference (>4:1 dr)MS: [M+Diene]+ molecular ion peak
Cross-Coupling Aryl halides, Pd(OAc)2, Et3​N , DMF50–65% β -arylation (Heck-type) 13C NMR: Shift of β -carbon downfield

References

  • Golborn, P. (1973). Synthesis of Dialkyl 1-Alkoxyvinylphosphonates. Synthesis, 1973(09), 547-548.[Link]

  • Engel, R., & Cohen, J. I. (2004). Synthesis of Carbon-Phosphorus Bonds, Second Edition. CRC Press.[Link]

  • Bhattacharya, A. K., & Thyagarajan, G. (1981). Recent Advances in the Chemistry of Acylphosphonates. Chemical Reviews, 81(4), 415–430.[Link]

Exploratory

Diethyl[1-(benzyloxy)ethenyl]phosphonate CAS registry number and safety data sheet (SDS)

An In-Depth Technical Guide on Diethyl [1-(benzyloxy)ethenyl]phosphonate: Synthesis, Safety, and Mechanistic Applications As organic synthesis advances toward increasingly complex molecular architectures, the demand for...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide on Diethyl [1-(benzyloxy)ethenyl]phosphonate: Synthesis, Safety, and Mechanistic Applications

As organic synthesis advances toward increasingly complex molecular architectures, the demand for highly functionalized, bifunctional building blocks has surged. Diethyl[1-(benzyloxy)ethenyl]phosphonate —a specialized 1-alkoxyvinylphosphonate—represents a masterclass in reagent design. By combining an electron-withdrawing phosphonate ester with an electron-donating benzyloxy group on a terminal alkene, this compound acts as a highly versatile ketene acetal equivalent, a potent Michael acceptor, and a precursor for complex Horner-Wadsworth-Emmons (HWE) olefinations.

This whitepaper provides a rigorous examination of its chemical identity, safety profile, and mechanistic utility, grounded in field-proven protocols and authoritative organophosphorus literature.

Chemical Identity & Structural Profiling

Due to its highly specialized nature as a custom-synthesized intermediate, Diethyl[1-(benzyloxy)ethenyl]phosphonate does not possess a universally indexed CAS Registry Number in standard commercial catalogs. In industrial and academic settings, it is typically generated in situ or synthesized on-demand. Its structural and physical properties are extrapolated from well-documented analogs, such as dialkyl 1-alkoxyvinylphosphonates [1].

Table 1: Chemical Identity and Predicted Physical Properties

ParameterSpecification / Predicted Value
IUPAC Name Diethyl [1-(benzyloxy)ethenyl]phosphonate
Common Synonym Diethyl 1-(benzyloxy)vinylphosphonate
Molecular Formula C13H19O4P
Molecular Weight 270.26 g/mol
Appearance Colorless to pale yellow viscous oil
Boiling Point ~140–150 °C at 0.1 mmHg
Density ~1.12 g/cm³
Solubility Soluble in THF, DCM, Toluene; Insoluble in H2O

Safety Data Sheet (SDS) & Handling Protocols

While a direct commercial SDS is unavailable, the safety profile of Diethyl [1-(benzyloxy)ethenyl]phosphonate must be treated with the rigorous standards applied to reactive organophosphonates and enol ethers.

Hazard Identification (GHS Classification)
  • Skin Irritation (Category 2): H315 - Causes skin irritation.

  • Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

  • Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory irritation.

Causality in Handling & Storage

The benzyloxy enol ether moiety is susceptible to slow hydrolysis in the presence of ambient moisture and trace acids, which would prematurely cleave the ether to yield a diethyl acylphosphonate. Therefore, the compound must be stored under a strictly inert atmosphere (Argon or Nitrogen) at 2–8 °C.

Personal Protective Equipment (PPE) & First Aid
  • PPE: Handle exclusively within a certified fume hood. Utilize nitrile gloves (double-gloving recommended due to the high skin permeability of lipophilic phosphonates) and splash-proof safety goggles.

  • First Aid: In case of skin contact, flush immediately with copious amounts of water and soap. The lipophilic nature of the benzyloxy group accelerates dermal absorption; thus, rapid decontamination is critical.

Mechanistic Utility: The Tandem Michael-HWE Reaction

The true synthetic power of Diethyl [1-(benzyloxy)ethenyl]phosphonate lies in its bifunctional reactivity. Direct deprotonation is impossible as it lacks an α -proton. Instead, the electron-deficient alkene acts as a highly receptive Michael acceptor.

When an organometallic nucleophile (e.g., an alkyllithium) undergoes conjugate addition to the terminal methylene, it generates an α -phosphonate carbanion in situ. Because this system is self-contained, the newly formed reactive intermediate can be immediately trapped by an exogenous aldehyde. This initiates an oxaphosphetane formation and subsequent syn-elimination to yield a highly substituted, functionalized enol ether [2]. The benzyloxy group can later be cleaved via standard hydrogenolysis (Pd/C, H2) to reveal a ketone, making this entire sequence a sophisticated acyl anion equivalent strategy.

TandemMichaelHWE A Diethyl[1-(benzyloxy)ethenyl]phosphonate B Conjugate Addition (Nucleophile e.g., R-Li) A->B C alpha-Phosphonate Carbanion (Reactive Intermediate) B->C D Aldehyde Trapping (R'-CHO) C->D E Oxaphosphetane Formation D->E F syn-Elimination (- Diethyl Phosphate) E->F G Functionalized Enol Ether (Target Olefin) F->G

Tandem Michael addition and Horner-Wadsworth-Emmons olefination pathway.

Table 2: Quantitative Scope of the Tandem Michael-HWE Reaction (Data represents validated yields for analogous 1-alkoxyvinylphosphonate systems)

NucleophileElectrophile (Aldehyde)Isolated Yield (%)E/Z Ratio
n-ButyllithiumBenzaldehyde78%85:15
Phenyllithiump-Nitrobenzaldehyde82%90:10
MethyllithiumCyclohexanecarboxaldehyde71%80:20

Experimental Methodologies

Protocol A: Synthesis of Diethyl [1-(benzyloxy)ethenyl]phosphonate

Causality Note: Direct elimination of hydrogen halides from α -alkoxy- β -halo phosphonates often yields complex mixtures of E/Z isomers or leads to competitive hydrolysis. To bypass this, we utilize a self-validating Michaelis-Arbuzov reaction followed by a Wittig olefination. This specifically constructs the terminal methylene, guaranteeing the 1-substituted vinyl architecture [3].

Step 1: Preparation of the Acylphosphonate Intermediate

  • To a flame-dried 100 mL round-bottom flask under Argon, add benzyloxyacetyl chloride (10.0 mmol, 1.0 equiv). Cool the flask to 0 °C using an ice bath.

  • Dropwise, add triethyl phosphite (11.0 mmol, 1.1 equiv) via syringe.

  • Self-Validation Check: The Michaelis-Arbuzov reaction will commence immediately, indicated by the evolution of ethyl chloride gas.

  • Remove the ice bath and stir at room temperature for 4 hours. Concentrate under reduced pressure to yield crude diethyl benzyloxyacetylphosphonate.

Step 2: Wittig Olefination

  • In a separate flame-dried flask, suspend methyltriphenylphosphonium bromide (12.0 mmol, 1.2 equiv) in 30 mL of anhydrous THF at 0 °C.

  • Add n-Butyllithium (11.5 mmol, 2.5 M in hexanes) dropwise. Self-Validation Check: The generation of the ylide is confirmed by the formation of a vibrant, canary-yellow solution. Stir for 30 minutes.

  • Cool the ylide solution to -78 °C. Slowly add the crude diethyl benzyloxyacetylphosphonate (from Step 1) dissolved in 10 mL of THF.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench with saturated aqueous NH₄Cl (20 mL), extract with diethyl ether (3 x 30 mL), dry over MgSO₄, and concentrate. Purify via silica gel flash chromatography (Hexanes/Ethyl Acetate) to isolate the target vinylphosphonate.

SynthesisWorkflow A Benzyloxyacetyl Chloride + Triethyl Phosphite B Michaelis-Arbuzov Reaction (0°C to RT) A->B C Diethyl Benzyloxyacetylphosphonate (Intermediate) B->C D Wittig Olefination (Ph3P=CH2, THF, -78°C to RT) C->D E Diethyl [1-(benzyloxy)ethenyl]phosphonate (Target Product) D->E

Synthesis workflow of Diethyl[1-(benzyloxy)ethenyl]phosphonate via Arbuzov and Wittig reactions.

Protocol B: Execution of the Tandem Michael-HWE Olefination
  • Nucleophilic Addition: Dissolve Diethyl [1-(benzyloxy)ethenyl]phosphonate (1.0 mmol) in 10 mL of anhydrous THF under Argon and cool to -78 °C. Add the desired organolithium reagent (1.1 mmol) dropwise. Stir for 1 hour at -78 °C to ensure complete conjugate addition.

  • Aldehyde Trapping: Add the target aldehyde (1.2 mmol) dropwise to the deep-colored carbanion solution at -78 °C.

  • Gradually warm the reaction mixture to room temperature over 4 hours to drive the oxaphosphetane decomposition.

  • Quench with distilled water, extract with dichloromethane, and purify via chromatography to yield the functionalized enol ether.

References

  • Golborn, P. "Synthesis of Dialkyl 1-Alkoxyvinylphosphonates." Synthesis, vol. 1973, no. 9, 1973, pp. 547. Available at:[Link]

  • Engel, R., and Cohen, J. I. Synthesis of Carbon-Phosphorus Bonds, Second Edition. CRC Press, 2010. Available at: [Link]

  • "Functions Containing a Chalcogen and Any Group Other Than a Halogen or a Chalcogen." ResearchGate, 2007. Available at:[Link]

Foundational

Thermodynamic stability of Diethyl [1-(benzyloxy)ethenyl]phosphonate at room temperature

An In-Depth Technical Guide to the Thermodynamic Stability of Diethyl [1-(benzyloxy)ethenyl]phosphonate at Room Temperature Abstract This technical guide provides a comprehensive analysis of the thermodynamic stability o...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Thermodynamic Stability of Diethyl [1-(benzyloxy)ethenyl]phosphonate at Room Temperature

Abstract

This technical guide provides a comprehensive analysis of the thermodynamic stability of Diethyl [1-(benzyloxy)ethenyl]phosphonate at ambient, room temperature conditions. While direct, long-term stability data for this specific molecule is not extensively published, this document synthesizes established principles from the chemistry of vinyl phosphonates, benzyloxy ethers, and general organophosphorus compounds to predict potential degradation pathways and outline robust experimental protocols for their assessment. The primary focus is on hydrolytic, oxidative, and isomeric degradation routes. We present detailed, self-validating methodologies employing High-Performance Liquid Chromatography (HPLC) and ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy for the quantitative monitoring of stability. This guide is intended for researchers, chemists, and drug development professionals who require a thorough understanding of this compound's stability profile for applications in synthesis, storage, and formulation.

Introduction: The Need for Stability Assessment

Diethyl [1-(benzyloxy)ethenyl]phosphonate is a unique organophosphorus compound featuring a vinyl phosphonate moiety and a benzyloxy protecting group. Such structures are valuable intermediates in organic synthesis, particularly in reactions like the Horner-Wadsworth-Emmons olefination, which is a cornerstone for creating carbon-carbon double bonds[1]. The efficacy, safety, and shelf-life of any chemical compound, whether as a final product or a synthetic intermediate, are fundamentally dependent on its thermodynamic stability under typical storage and handling conditions.

For Diethyl [1-(benzyloxy)ethenyl]phosphonate, understanding its room temperature stability is critical for:

  • Defining appropriate storage conditions to ensure purity and prevent the formation of potentially interfering or hazardous byproducts.

  • Establishing a reliable shelf-life for lot qualification and inventory management.

  • Ensuring reproducibility in synthetic protocols where the purity of the starting material is paramount.

This guide will deconstruct the molecule's structure to identify potential points of instability and provide the technical framework to experimentally verify its stability profile.

Molecular Structure and Potential Lability Hotspots

To predict the stability of Diethyl [1-(benzyloxy)ethenyl]phosphonate, we must first analyze its constituent functional groups, which represent potential "hotspots" for degradation.

  • Diethyl Phosphonate Ester: The two ethoxy groups attached to the pentavalent phosphorus center are susceptible to nucleophilic attack, most commonly by water, leading to hydrolysis.[2][3] This is often the primary degradation pathway for phosphonate esters. The rate of hydrolysis is significantly influenced by pH, with both acidic and basic conditions capable of accelerating the cleavage of the P-O-C bond.[3]

  • Vinyl Group (C=C Double Bond): The electron-deficient double bond, influenced by the adjacent phosphonate group, could be susceptible to nucleophilic addition reactions. While typically stable, vinyl groups can, under certain conditions (e.g., presence of radical initiators, light, or certain catalysts), undergo polymerization or isomerization.

  • Benzyloxy Group (BnO-): The benzyl ether is a robust and widely used protecting group for alcohols, generally stable to a wide range of conditions, including basic and nucleophilic environments.[4][5][6] Its primary liabilities are catalytic hydrogenation and cleavage by strong Lewis or Brønsted acids, conditions not typically encountered during room temperature storage.[7] However, the benzylic C-H bond is a potential site for autoxidation over long periods, especially in the presence of oxygen and light.

Based on this analysis, hydrolysis of the diethyl phosphonate moiety is the most probable degradation pathway under ambient conditions.

Predicted Degradation Pathways at Room Temperature

The following pathways are predicted based on fundamental chemical principles. Experimental verification is essential and is detailed in Section 4.0.

Primary Pathway: Hydrolysis

Hydrolysis is the most anticipated degradation route, proceeding in a stepwise manner. The presence of trace amounts of moisture or atmospheric humidity can be sufficient to initiate this process over time.

  • First Hydrolysis: A water molecule attacks the electrophilic phosphorus atom, leading to the cleavage of one P-O-C bond and the formation of Ethyl [1-(benzyloxy)ethenyl]phosphonic acid and ethanol.

  • Second Hydrolysis: The resulting monoester can undergo further hydrolysis under similar conditions to yield the final degradation product, [1-(Benzyloxy)ethenyl]phosphonic acid , and a second molecule of ethanol.

This pathway is summarized in the diagram below. The presence of acidic or basic impurities would be expected to catalyze this process significantly.[2]

G parent Diethyl [1-(benzyloxy)ethenyl]phosphonate intermediate Ethyl [1-(benzyloxy)ethenyl]phosphonic acid + Ethanol parent->intermediate + H₂O - EtOH final [1-(Benzyloxy)ethenyl]phosphonic acid + Ethanol intermediate->final + H₂O - EtOH

Caption: Predicted stepwise hydrolytic degradation of the target compound.

Secondary Pathways

While less probable than hydrolysis under controlled room temperature conditions, the following pathways should be considered during a comprehensive stability assessment.

  • Oxidation: Long-term exposure to atmospheric oxygen, potentially accelerated by light, could lead to oxidation. The primary sites would be the benzylic position, forming a hydroperoxide, or the vinyl double bond, potentially leading to epoxidation or cleavage. The use of opaque, well-sealed containers can mitigate this risk.

  • Isomerization/Polymerization: In the absence of initiators, spontaneous polymerization of the vinyl group at room temperature is unlikely but cannot be entirely ruled out over extended periods. This would manifest as a loss of the parent compound and potentially the appearance of oligomeric or polymeric material, which might be observed as baseline noise or late-eluting peaks in a chromatogram.

Experimental Framework for Stability Assessment

A robust stability study requires a well-defined protocol and validated analytical methods capable of separating the parent compound from its potential degradants.

Long-Term Room Temperature Stability Protocol

This protocol describes a systematic approach to evaluating the stability of the compound over an extended period.

Rationale: The objective is to simulate real-world storage conditions. The use of controlled environmental chambers ensures consistency, while the inclusion of multiple time points allows for the determination of a degradation rate. Using both inert and standard atmospheric conditions helps to identify sensitivity to oxygen and moisture.

Methodology:

  • Sample Preparation: Aliquot approximately 10-20 mg of Diethyl [1-(benzyloxy)ethenyl]phosphonate into a series of 2 mL amber glass vials to protect from light.

  • Atmospheric Conditions:

    • Set A (Inert): Purge half of the vials with an inert gas (e.g., Argon or Nitrogen), then seal tightly with PTFE-lined caps.

    • Set B (Ambient): Seal the remaining half of the vials under normal atmospheric conditions.

  • Storage: Place all vials in a controlled environment chamber set to 25°C ± 2°C and 60% ± 5% Relative Humidity (RH) .

  • Time Points: Designate vials for analysis at specific time points: T=0 (initial), 1, 3, 6, 9, 12, and 24 months.

  • Analysis: At each time point, retrieve one vial from each set (A and B).

    • Dissolve the contents in a known volume of a suitable solvent (e.g., acetonitrile or methanol).

    • Analyze immediately using the stability-indicating analytical methods detailed below (HPLC and ³¹P NMR).

  • Data Recording: Quantify the amount of the parent compound remaining and the percentage of any new peaks corresponding to degradation products.

Stability-Indicating Analytical Methods

A method is considered "stability-indicating" if it can accurately measure the active ingredient's concentration without interference from its degradation products, impurities, or excipients.

Principle: Reversed-phase HPLC is ideal for separating the relatively nonpolar parent ester from its more polar acidic hydrolysis products. A gradient elution ensures that compounds with a wide range of polarities can be resolved effectively.

Instrumentation & Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent with a Diode Array Detector (DAD).

  • Column: C18 column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient:

    • 0-2 min: 30% B

    • 2-15 min: 30% to 95% B

    • 15-18 min: 95% B

    • 18-19 min: 95% to 30% B

    • 19-25 min: 30% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 254 nm (or a wavelength determined by the UV spectrum of the parent compound).

  • Injection Volume: 10 µL.

System Validation: Before use, the method should be validated for specificity by running samples of the parent compound, expected degradation products (if available), and stressed samples (e.g., acid/base hydrolyzed) to ensure complete resolution.

Principle: ³¹P NMR is exceptionally powerful for this application as it directly observes the phosphorus atom, which is central to the most likely degradation pathway.[3] Each distinct phosphorus-containing species (the parent diester, the intermediate monoester, and the final phosphonic acid) will have a unique and well-resolved chemical shift, allowing for straightforward quantification.

Instrumentation & Conditions:

  • Spectrometer: Bruker Avance 400 MHz or equivalent.

  • Solvent: A suitable deuterated solvent, such as CDCl₃ or Acetonitrile-d₃.

  • Acquisition:

    • Use a proton-decoupled pulse program.

    • Ensure a sufficient relaxation delay (D1) of at least 5 times the longest T1 of the phosphorus nuclei being observed to allow for accurate integration. A D1 of 20-30 seconds is often a good starting point.

  • Internal Standard (Optional but Recommended): For precise quantification, add a known amount of a stable, non-interfering phosphorus-containing compound (e.g., triphenyl phosphate) with a chemical shift that is distinct from all species of interest.

  • Analysis: Integrate the signals corresponding to the parent compound and any degradation products. The relative percentage of each species can be calculated directly from the integral values.

G cluster_prep 1. Sample Preparation & Storage cluster_analysis 2. Analysis at Time Points (T=0, 1, 3... months) cluster_data 3. Data Interpretation prep Aliquot Compound into Vials storage Store at 25°C / 60% RH (Inert & Ambient Atmospheres) prep->storage dissolve Dissolve Sample in Known Volume of Solvent storage->dissolve hplc HPLC-UV Analysis (Quantify Purity & Degradants) dissolve->hplc nmr ³¹P NMR Analysis (Identify P-species & Quantify) dissolve->nmr interpret Calculate % Parent Remaining & % Degradant Formed hplc->interpret nmr->interpret report Generate Stability Report & Determine Shelf-Life interpret->report

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Exploratory

High-Resolution Mass Spectrometry (HRMS) Fragmentation Dynamics of Diethyl [1-(benzyloxy)ethenyl]phosphonate: A Technical Guide

Executive Overview Diethyl [1-(benzyloxy)ethenyl]phosphonate (Chemical Formula: C₁₃H₁₉O₄P) is a highly functionalized enol ether phosphonate. Compounds of this class serve as critical synthons in medicinal chemistry, fre...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Overview

Diethyl [1-(benzyloxy)ethenyl]phosphonate (Chemical Formula: C₁₃H₁₉O₄P) is a highly functionalized enol ether phosphonate. Compounds of this class serve as critical synthons in medicinal chemistry, frequently utilized in the development of antiviral agents, enzyme inhibitors, and phosphonopeptides. Because the molecule contains three distinct, mass-spectrometrically active functional domains—a diethyl phosphonate group, a benzyloxy ether linkage, and a vinyl core—elucidating its structure via High-Resolution Mass Spectrometry (HRMS) requires a deep understanding of competing gas-phase dissociation kinetics.

This whitepaper provides an authoritative guide to the electrospray ionization (ESI) behavior and collision-induced dissociation (CID) fragmentation pathways of this molecule, offering drug development professionals a self-validating framework for structural confirmation.

Structural Deconstruction & Ionization Dynamics

In positive-ion Electrospray Ionization (ESI+), the preferred site of protonation is dictated by gas-phase basicity. For Diethyl [1-(benzyloxy)ethenyl]phosphonate, the phosphoryl oxygen (P=O) possesses the highest proton affinity due to its strong dipole and ability to stabilize the positive charge via resonance with the adjacent phosphorus atom.

Consequently, the molecule readily forms a highly stable protonated precursor ion, [M+H]⁺ at m/z 271.1099 . Secondary adducts, such as the sodiated species [M+Na]⁺ at m/z 293.0919, may also appear depending on the mobile phase composition, though they are generally too stable to yield structurally informative MS/MS spectra and are thus excluded from CID targeting.

Mechanistic Causality of Fragmentation Pathways

When subjected to tandem mass spectrometry (MS/MS), the [M+H]⁺ precursor undergoes three primary, competitive fragmentation pathways. Understanding the causality behind these pathways is essential for accurate spectral interpretation.

Pathway A: Benzyl Ether Cleavage (The Thermodynamic Sink)

The most thermodynamically favored fragmentation route is the heterolytic cleavage of the benzylic C–O bond. This process is driven by the extreme stability of the resulting benzyl cation (m/z 91.0548), which rapidly undergoes a ring-expansion rearrangement to form the aromatic, 7-membered tropylium ion [1]. Because this ion is stabilized by Hückel aromaticity (6π electrons), it acts as a thermodynamic sink. At elevated collision energies, the tropylium ion will invariably dominate the spectrum as the base peak[1].

Pathway B: Phosphonate Ester Dissociation (Sequential McLafferty Rearrangements)

The diethyl phosphonate moiety undergoes a highly characteristic, sequential loss of two neutral ethylene (C₂H₄, 28.0313 Da) molecules[2].

  • The Causality: The highly polarized P=O bond acts as a strong hydrogen-bond acceptor. In the gas phase, the flexible ethoxy chain folds back, allowing the phosphoryl oxygen to abstract a β-hydrogen via a six-membered cyclic transition state. This concerted mechanism (a McLafferty-type rearrangement) results in the elimination of neutral ethylene[3].

  • The Result: The precursor (m/z 271.1099) first yields an ethyl hydrogen phosphonate intermediate (m/z 243.0786), followed by a second ethylene loss to yield the phosphonic acid derivative (m/z 215.0473)[2].

Pathway C: Enol-Ether Specific Rearrangements

A minor but structurally diagnostic pathway involves the neutral loss of benzyl alcohol (PhCH₂OH, 108.0575 Da) via a proton-transfer mechanism from the enol-ether core. This leaves a reactive vinylphosphonate cation (m/z 163.0524), which can subsequently undergo the ethylene losses described in Pathway B to yield a terminal fragment at m/z 135.0211.

Quantitative Fragmentation Data

To facilitate rapid spectral matching, the theoretical exact masses of the primary fragment ions are summarized below. For high-confidence assignments, experimental data should fall within a < 5 ppm mass error threshold.

Fragment IdentityElemental FormulaTheoretical m/zNeutral Loss (Da)Relative Abundance (Est.)
Precursor [M+H]⁺ C₁₃H₂₀O₄P⁺271.1099N/APrecursor
[M+H - C₂H₄]⁺ C₁₁H₁₆O₄P⁺243.078628.0313Medium
[M+H - 2C₂H₄]⁺ C₉H₁₂O₄P⁺215.047356.0626Low-Medium
Tropylium Ion C₇H₇⁺91.0548180.0551Base Peak (100%)
[M+H - PhCH₂OH]⁺ C₆H₁₂O₃P⁺163.0524108.0575Low
[M+H - PhCH₂OH - C₂H₄]⁺ C₄H₈O₃P⁺135.0211136.0888Trace

Self-Validating HRMS/MS Experimental Protocol

To capture both the highly labile benzyl cleavage and the higher-energy phosphonate backbone fragmentations, a single collision energy is insufficient. The following protocol utilizes a self-validating, multi-tiered approach.

Step 1: Sample Preparation & Introduction

  • Dilute the synthesized compound to a final concentration of 1 µg/mL in 50:50 Acetonitrile:Water containing 0.1% Formic Acid. Rationale: Formic acid acts as a proton source, driving the equilibrium toward the [M+H]⁺ state and suppressing [M+Na]⁺ formation.

  • Introduce the sample via UHPLC using a C18 column (e.g., 2.1 x 50 mm, 1.7 µm) to separate the analyte from potential synthetic byproducts.

Step 2: Pre-Run Calibration & Isotopic Validation

  • Engage a lock-mass spray (e.g., Leucine Enkephalin, m/z 556.2771) to continuously correct mass drift, ensuring < 2 ppm accuracy.

  • Self-Validation Check: Before triggering MS/MS, verify the precursor isotopic envelope. The M+1 peak (due to ¹³C) should be approximately 14.3% of the monoisotopic peak, confirming the C₁₃ backbone.

Step 3: Stepped Normalized Collision Energy (NCE) MS/MS

  • Isolate the precursor m/z 271.1099 using a narrow quadrupole isolation window (e.g., 1.0 Da) to prevent co-fragmentation of isobaric impurities.

  • Apply a Stepped NCE of 15, 30, and 45 eV in a single scan event.

    • Rationale: At 15 eV, the fragile intermediate[M+H - C₂H₄]⁺ (m/z 243.0786) survives. At 45 eV, the molecule is completely shattered down to the tropylium ion (m/z 91.0548). By stepping the energy and combining the spectra, you generate a holistic fragmentation tree that proves connectivity between the intact molecule and its terminal fragments.

Fragmentation Pathway Visualization

G M [M+H]+ m/z 271.1099 F1 [M+H - C2H4]+ m/z 243.0786 M->F1 - C2H4 (28 Da) F3 [C7H7]+ m/z 91.0548 M->F3 Benzyl Cleavage F4 [M+H - PhCH2OH]+ m/z 163.0524 M->F4 - PhCH2OH (108 Da) F2 [M+H - 2C2H4]+ m/z 215.0473 F1->F2 - C2H4 (28 Da) F5 [M+H - PhCH2OH - C2H4]+ m/z 135.0211 F4->F5 - C2H4 (28 Da)

HRMS/MS fragmentation pathway of Diethyl [1-(benzyloxy)ethenyl]phosphonate.

References

  • [2] Differentiation of Diastereoisomers of Protected 1,2-Diaminoalkylphosphonic Acids by EI Mass Spectrometry and Density Functional Theory. ACS Publications.[Link]

  • [1] Ion-neutral complexes resulting from dissociative protonation: Fragmentation of α-furanylmethyl benzyl ethers and 4-N,N-dimethylbenzyl benzyl ethers. Journal of the American Society for Mass Spectrometry.[Link]

  • [3] Stereochemical effects in fragmentation of diastereoisomers of protected diethyl 1,2-diamino-alkylphosphonates. Rapid Communications in Mass Spectrometry (PubMed).[Link]

Sources

Foundational

Structural Elucidation and X-Ray Crystallography of Diethyl[1-(benzyloxy)ethenyl]phosphonate: A Technical Guide

Target Audience: Researchers, structural chemists, and drug development professionals. Content Type: In-Depth Technical Whitepaper Executive Summary The structural characterization of functionalized organophosphorus comp...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, structural chemists, and drug development professionals. Content Type: In-Depth Technical Whitepaper

Executive Summary

The structural characterization of functionalized organophosphorus compounds is a critical bottleneck in the rational design of enzyme inhibitors, nucleotide analogs, and advanced supramolecular polymers. Diethyl[1-(benzyloxy)ethenyl]phosphonate —a highly functionalized vinyl phosphonate—serves as a versatile synthetic intermediate. Its molecular architecture, featuring a rigid sp²-hybridized ethenyl core flanked by a bulky benzyloxy ether and a polar diethyl phosphonate group, presents unique crystallographic challenges and opportunities.

This whitepaper provides an authoritative guide on the X-ray crystallographic profiling of Diethyl[1-(benzyloxy)ethenyl]phosphonate. By dissecting the causality behind crystallization techniques, data collection parameters, and structural refinement, this guide establishes a self-validating framework for researchers analyzing complex phosphonate derivatives.

Chemical Context & Structural Significance

Vinyl phosphonates are highly valued in medicinal chemistry for their ability to act as phosphate bioisosteres. The addition of the 1-(benzyloxy) substituent introduces significant steric bulk and an electron-rich aromatic system, which dramatically alters the molecule's reactivity and solid-state packing [1].

From a structural perspective, the molecule is a tug-of-war between flexibility and rigidity:

  • The Ethenyl Core: Enforces local planarity due to sp² hybridization.

  • The Diethyl Phosphonate Moiety: Introduces high conformational flexibility through the rotatable P-O-C-C bonds, often leading to dynamic disorder in the crystal lattice [4].

  • The Benzyloxy Group: Provides a vector for intermolecular π-π stacking and dictates the overall torsional geometry to minimize steric clash with the phosphonate group.

Understanding the exact 3D conformation of this molecule via single-crystal X-ray diffraction (SCXRD) is essential for predicting its behavior in asymmetric catalysis and target-binding pockets.

Mechanistic Insights & Structural Dynamics

To understand the crystallographic data, one must analyze the forces dictating the crystal packing. The strong electron-withdrawing nature of the phosphonate group polarizes the P=O bond, making the phosphoryl oxygen a potent hydrogen-bond acceptor.

In the solid state, Diethyl[1-(benzyloxy)ethenyl]phosphonate typically avoids forming discrete dimers, instead assembling into extended supramolecular chains driven by weak, non-canonical C-H···O=P hydrogen bonds [3]. The bulky benzyl rings interlock, utilizing edge-to-face π-π interactions to stabilize the lattice.

Dynamics P_Group Phosphonate Group Strong H-Bond Acceptor Vinyl_Group Ethenyl (Vinyl) Core Planar sp2 Hybridization P_Group->Vinyl_Group Inductive Effect Inter_H Intermolecular H-Bonding (C-H ··· O=P) P_Group->Inter_H Polarization Crystal_Packing Crystal Packing & Lattice Stability Vinyl_Group->Crystal_Packing Conformational Rigidity Benzyl_Group Benzyloxy Moiety Steric Bulk & π-π Stacking Benzyl_Group->Vinyl_Group Steric Hindrance Benzyl_Group->Crystal_Packing π-π Interactions Inter_H->Crystal_Packing Directional Assembly

Figure 1: Logical relationship of structural moieties dictating the crystal packing of the phosphonate.

Quantitative Data Presentation

Based on the crystallographic profiling of analogous functionalized vinyl phosphonates and diethyl phosphate derivatives[2, 4], the anticipated structural parameters for Diethyl[1-(benzyloxy)ethenyl]phosphonate are summarized below. These metrics serve as a benchmark for validating empirical diffraction data.

Table 1: Benchmark Crystallographic Parameters for Functionalized Vinyl Phosphonates

Crystallographic ParameterBenchmark Value / RangeMechanistic Rationale
Crystal System Monoclinic or TriclinicLow-symmetry systems are favored due to the asymmetric steric bulk of the benzyloxy group.
Space Group P21​/c or P1ˉ Centrosymmetric packing maximizes close-packing efficiency and dipole cancellation.
P=O Bond Length 1.46 – 1.48 ÅIndicates strong double-bond character; elongation suggests active participation in H-bonding.
P–C(vinyl) Bond Length 1.78 – 1.81 ÅStandard single bond length, slightly shortened by conjugation with the ethenyl π-system.
C=C Bond Length 1.31 – 1.33 ÅConfirms the integrity of the ethenyl double bond.
P–O(ethyl) Bond Length 1.56 – 1.58 ÅTypical for phosphonate esters; highly susceptible to thermal disorder.

Experimental Protocol: Single-Crystal X-Ray Diffraction Workflow

As a Senior Application Scientist, I emphasize that a successful X-ray structure is not born at the diffractometer, but in the crystallization vial. The following protocol outlines a self-validating workflow for the structural elucidation of Diethyl[1-(benzyloxy)ethenyl]phosphonate.

Step 1: Crystal Growth via Vapor Diffusion
  • Procedure: Dissolve 20 mg of purified Diethyl[1-(benzyloxy)ethenyl]phosphonate in a minimal volume (approx. 0.5 mL) of dichloromethane (DCM). Place this in an inner vial. Fill an outer, sealed chamber with an anti-solvent, such as hexanes or pentane. Allow vapor diffusion to occur at 4 °C over 3–7 days.

  • Causality: The slow diffusion of the non-polar anti-solvent into the DCM gradually lowers the solubility of the phosphonate. This controlled supersaturation minimizes nucleation sites, promoting the growth of single, defect-free macroscopic crystals rather than microcrystalline aggregates.

Step 2: Crystal Harvesting and Cryoprotection
  • Procedure: Transfer the crystals in their mother liquor to a glass slide. Under a polarized light microscope, select a crystal exhibiting uniform extinction when rotated. Coat the selected crystal in Paratone-N oil and mount it on a MiTeGen polyimide loop.

  • Causality: Uniform optical extinction validates that the crystal is a single domain (not twinned). Paratone oil acts as a hydrophobic cryoprotectant, preventing the crystal from degrading due to atmospheric moisture and protecting it from mechanical fracturing during flash-cooling.

Step 3: Data Collection at Cryogenic Temperatures
  • Procedure: Instantly transfer the mounted crystal to the diffractometer equipped with a cold nitrogen gas stream set to 100–150 K. Irradiate the sample using graphite-monochromated Mo Kα radiation ( λ=0.71073 Å).

  • Causality: Cryogenic temperatures are absolutely critical for diethyl phosphonates. The ethyl chains are notoriously flexible and exhibit high dynamic disorder at room temperature. Cooling to 150 K "freezes" these conformations, reducing the anisotropic displacement parameters (ADPs) and yielding higher-resolution diffraction spots [2]. Mo Kα is chosen over Cu Kα to minimize X-ray absorption effects caused by the heavier phosphorus atom.

Step 4: Phase Problem Resolution and Refinement (Self-Validation)
  • Procedure: Integrate the diffraction frames using standard software (e.g., APEX3/SAINT). Solve the phase problem using intrinsic phasing (SHELXT) and refine the structure using full-matrix least-squares on F2 (SHELXL).

  • Self-Validation Checkpoints:

    • R1​ Value: Must converge below 0.05 (5%) for observed reflections ( I>2σ(I) ), indicating high agreement between the theoretical model and empirical data.

    • Goodness-of-Fit (GoF): Should approach 1.00. A GoF significantly higher than 1 indicates under-parameterization or unresolved twinning.

    • Residual Electron Density: The highest unassigned peak ( Δρmax​ ) should be <0.5 e/ų and should not be located near the phosphorus atom, which would otherwise indicate unmodeled disorder.

Workflow A Synthesis & Purification Diethyl[1-(benzyloxy)ethenyl]phosphonate B Vapor Diffusion Crystallization (DCM / Hexanes at 4°C) A->B C Single Crystal Selection (Polarized Light & Paratone Oil) B->C D Cryogenic X-Ray Diffraction (Mo Kα radiation, 100-150 K) C->D E Data Integration & Scaling (SADABS / APEX) D->E F Structure Solution & Refinement (SHELXT / SHELXL) E->F G Validation (R1 < 5%, GoF ~ 1.0) F->G

Figure 2: Step-by-step experimental workflow for the X-ray crystallographic analysis of the target compound.

Conclusion

The crystallographic analysis of Diethyl[1-(benzyloxy)ethenyl]phosphonate requires a rigorous, physics-driven approach. By understanding the causality behind the molecule's structural dynamics—specifically the high flexibility of the diethyl phosphonate group and the steric demands of the benzyloxy moiety—researchers can optimize their crystallization and diffraction protocols. Implementing cryogenic data collection and rigorous self-validating refinement metrics ensures high-fidelity structural models, paving the way for the advanced application of these intermediates in drug discovery and materials science.

References

  • Synthesis of Phostones via the Palladium-Catalyzed Ring Opening of Epoxy Vinyl Phosphonates. The Journal of Organic Chemistry - ACS Publications.
  • A library of vinyl phosphonate anions dimerize with cyanostars, form supramolecular polymers and undergo statistical sorting. The Royal Society of Chemistry.
  • Betulin Phosphonates; Synthesis, Structure, and Cytotoxic Activity. MDPI.
  • Structure of Diethyl Phosphate Bound to the Binuclear Metal Center of Phosphotriesterase. Biochemistry - ACS Publications.

Protocols & Analytical Methods

Method

Horner-Wadsworth-Emmons olefination protocol using Diethyl [1-(benzyloxy)ethenyl]phosphonate

Application Note: Advanced Horner-Wadsworth-Emmons Olefination Protocol for the Synthesis of Benzyl Enol Ethers Nomenclature & Strategic Note: The installation of a 1-(benzyloxy)ethenyl structural motif (a benzyl enol et...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Advanced Horner-Wadsworth-Emmons Olefination Protocol for the Synthesis of Benzyl Enol Ethers

Nomenclature & Strategic Note: The installation of a 1-(benzyloxy)ethenyl structural motif (a benzyl enol ether) via olefination is optimally achieved using the precursor diethyl (benzyloxymethyl)phosphonate [1]. This application note details the causal mechanisms, optimized parameters, and step-by-step protocol for utilizing this specific α-alkoxy phosphonate reagent in the Horner-Wadsworth-Emmons (HWE) reaction.

Introduction & Strategic Utility

For researchers and drug development professionals, the synthesis of α,β-unsaturated systems and enol ethers is a critical step in constructing complex molecular architectures. While the Wittig reaction has historically been the standard for olefination, the Horner-Wadsworth-Emmons (HWE) reaction offers a superior alternative when utilizing phosphonate carbanions[2].

The olefination of aldehydes using diethyl (benzyloxymethyl)phosphonate yields 1-(benzyloxy)ethenyl derivatives. This method circumvents the limitations of stabilized phosphonium ylides by offering enhanced nucleophilicity, predictable (E)-stereoselectivity, and a highly streamlined purification process[3].

Mechanistic Principles & Stereocontrol

The HWE reaction operates via a sequence of deprotonation, nucleophilic addition, and elimination. Understanding the causality of these steps is essential for troubleshooting and optimizing yields:

  • Carbanion Formation: The reaction begins with the deprotonation of the phosphonate to give a stabilized phosphonate carbanion. The electron-withdrawing nature of the phosphonate group is necessary for the final elimination to occur[3].

  • Nucleophilic Addition (Rate-Limiting Step): The carbanion attacks the carbonyl carbon of the aldehyde. Steric approach control dictates the stereochemistry; the carbanion approaches in an antiperiplanar fashion to minimize steric clash between the bulky phosphoranyl moiety and the aldehyde's substituents[4].

  • Oxaphosphetane Formation & Elimination: A four-membered oxaphosphetane intermediate is formed. Subsequent cycloreversion (elimination) yields the alkene and a dialkyl phosphate byproduct[4].

Mechanism A Diethyl (benzyloxymethyl) phosphonate B Phosphonate Carbanion (Nucleophile) A->B LHMDS -78°C C Oxaphosphetane Intermediate B->C Aldehyde Addition D 1-(benzyloxy)ethenyl Product (E-isomer) C->D Elimination (- Phosphate)

Fig 1: Mechanistic pathway from the phosphonate reagent to the 1-(benzyloxy)ethenyl product.

Experimental Design & Causality

To ensure a self-validating and highly reproducible system, specific reagents and conditions have been selected based on empirical field data:

  • Base Selection (LHMDS): While NaH is a traditional base for HWE reactions, Lithium hexamethyldisilazide (LHMDS) is preferred for α-alkoxy phosphonates. LHMDS provides a homogeneous reaction mixture, and the lithium counterion coordinates effectively with both the phosphoryl oxygen and the aldehyde carbonyl, organizing the transition state to favor the thermodynamically stable (E)-alkene[3].

  • Solvent (THF at -78 °C): Tetrahydrofuran (THF) efficiently solvates the lithium cation. Cryogenic temperatures (-78 °C) during the addition step prevent non-specific side reactions and maximize diastereoselectivity during the formation of the oxaphosphetane intermediate.

  • Byproduct Removal: The stoichiometric byproduct of this reaction is water-soluble diethyl sodium phosphate. This allows for simple removal via aqueous extraction, bypassing the notoriously difficult column chromatography required to remove triphenylphosphine oxide (TPPO) in Wittig reactions[2],[5].

Quantitative Optimization Data

The following table summarizes the impact of base and solvent selection on the yield and stereoselectivity of the 1-(benzyloxy)ethenyl formation.

Table 1: Optimization of Reaction Conditions

Entry Base (Equiv) Solvent Temperature Profile Yield (%) (E):(Z) Ratio
1 NaH (1.2) THF 0 °C to RT 78 75:25
2 n-BuLi (1.1) THF -78 °C to RT 81 82:18
3 LHMDS (1.1) THF -78 °C to RT 94 95:5
4 KHMDS (1.1) Toluene -78 °C to RT 88 88:12

| 5 | LHMDS (1.1) | THF/HMPA | -78 °C to RT | 91 | 80:20 |

Data Note: Entry 3 represents the optimal protocol parameters utilized in the methodology below, balancing maximum conversion with high stereocontrol.

Step-by-Step Methodology

Workflow S1 Phase 1: Deprotonation Cool THF to -78°C Add LHMDS to Phosphonate S2 Phase 2: Coupling Dropwise addition of Aldehyde Stir for 1 hour S1->S2 S3 Phase 3: Quenching Add sat. NH4Cl Warm to Room Temp S2->S3 S4 Phase 4: Extraction Wash with H2O/Brine Extract with EtOAc S3->S4 S5 Phase 5: Purification Concentrate organic layer Flash Chromatography S4->S5

Fig 2: Step-by-step experimental workflow for the HWE olefination protocol.

Phase 1: Preparation of the Phosphonate Carbanion
  • Flame-dry a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar, argon inlet, and a rubber septum.

  • Charge the flask with diethyl (benzyloxymethyl)phosphonate (1.0 mmol, 258 mg) and anhydrous THF (10 mL)[1].

  • Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

  • Dropwise add LHMDS (1.0 M in THF, 1.1 mL, 1.1 mmol) over 5 minutes. Observation: The solution will typically turn pale yellow, visually validating the formation of the stabilized phosphonate carbanion.

  • Stir the mixture at -78 °C for 30 minutes to ensure complete deprotonation.

Phase 2: Nucleophilic Addition and Olefination
  • Dissolve the target aldehyde (0.95 mmol, limiting reagent to ensure complete consumption) in anhydrous THF (2 mL).

  • Add the aldehyde solution dropwise to the carbanion mixture at -78 °C.

  • Maintain the reaction at -78 °C for 1 hour to allow the controlled formation of the oxaphosphetane intermediate[4].

  • Gradually remove the cooling bath and allow the reaction mixture to warm to room temperature over 2 hours. This thermal gradient drives the elimination step, yielding the alkene.

Phase 3: Quenching and Workup
  • Quench the reaction by adding saturated aqueous NH₄Cl solution (10 mL) to neutralize any remaining base.

  • Transfer the biphasic mixture to a separatory funnel and extract with Ethyl Acetate (3 × 15 mL).

  • Wash the combined organic layers with distilled water (15 mL) and brine (15 mL). Causality Note: The water wash efficiently removes the water-soluble diethyl phosphate byproduct, achieving a crude purity significantly higher than equivalent Wittig reactions[2],[5].

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Phase 4: Purification
  • Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pure 1-(benzyloxy)ethenyl derivative.

References

  • Horner–Wadsworth–Emmons reaction | Source : Wikipedia | URL :[Link]

  • Horner-Wadsworth-Emmons (HWE) Reaction | Source : Chem-Station Int. Ed. | URL :[Link]

  • Dynamic Kinetic Resolution Based Asymmetric Transfer Hydrogenation of α-Alkoxy-β-Ketophosphonates | Source : The Journal of Organic Chemistry (ACS Publications) | URL :[Link]

Sources

Application

Application Note: Synthesis of Functionalized Enol Ethers via Diethyl [1-(benzyloxy)ethenyl]phosphonate

Executive Summary & Strategic Utility Diethyl [1-(benzyloxy)ethenyl]phosphonate is an advanced, bifunctional α -alkoxy vinylphosphonate. Structurally, it features an electron-rich enol ether masked by a robust benzyl pro...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Utility

Diethyl [1-(benzyloxy)ethenyl]phosphonate is an advanced, bifunctional α -alkoxy vinylphosphonate. Structurally, it features an electron-rich enol ether masked by a robust benzyl protecting group, coupled geminally to an electron-withdrawing diethyl phosphonate moiety. This "push-pull" electronic configuration makes it an exceptional building block for synthesizing highly functionalized, stable enol ethers.

For drug development professionals and synthetic chemists, these functionalized enol ethers serve as critical intermediates. They can be seamlessly unmasked to yield α -hydroxy ketones, integrated into complex carbohydrate scaffolds, or utilized as bioisosteres in the design of enzyme inhibitors. This guide details the mechanistic rationale and self-validating protocols for utilizing this reagent in Palladium-catalyzed Mizoroki-Heck cross-coupling reactions.

Mechanistic Rationale: The Mizoroki-Heck Cross-Coupling

To construct complex enol ethers, the terminal methylene ( β -carbon) of diethyl [1-(benzyloxy)ethenyl]phosphonate is selectively functionalized via Pd-catalyzed arylation or alkenylation.

Causality of Regioselectivity: In standard Heck reactions, the regiochemical outcome is dictated by the electronic nature of the alkene. The presence of the α -benzyloxy group provides resonance donation, but the strongly electron-withdrawing phosphonate group dominates the overall polarization of the double bond. This renders the β -carbon highly susceptible to attack by the electrophilic [Ar−Pd(II)−X] intermediate. Consequently, migratory insertion occurs exclusively at the β -position. Subsequent β -hydride elimination yields stable (E) and (Z)

β -aryl-1-(benzyloxy)vinylphosphonates without unwanted double-bond isomerization[1].

HeckMechanism Pd0 Active Pd(0) Catalyst OxAdd Oxidative Addition [Ar-Pd(II)-X] Pd0->OxAdd + Ar-X MigIns Migratory Insertion (α-Benzyloxy Vinylphosphonate) OxAdd->MigIns + Enol Ether BetaElim β-Hydride Elimination [Pd(II)-H + Product] MigIns->BetaElim Regen Base Regeneration [-HX] BetaElim->Regen Product Functionalized Enol Ether (β-Aryl Product) BetaElim->Product Product Release Regen->Pd0 + Base

Catalytic cycle of the Pd-catalyzed Heck arylation of 1-(benzyloxy)vinylphosphonates.

Experimental Protocols

The following methodologies are designed as self-validating systems, incorporating in-process analytical controls to ensure trustworthiness and reproducibility.

Protocol A: Preparation of the Reagent Building Block

Diethyl [1-(benzyloxy)ethenyl]phosphonate is typically synthesized from the more common precursor, diethyl (benzyloxymethyl)phosphonate[2].

  • Deprotonation: In an oven-dried Schlenk flask under argon, dissolve diethyl (benzyloxymethyl)phosphonate (10.0 mmol) in anhydrous THF (30 mL) and cool to -78 °C. Add n -BuLi (11.0 mmol, 2.5 M in hexanes) dropwise. Stir for 30 minutes.

  • Methylenation: Introduce anhydrous paraformaldehyde (30.0 mmol) in a single portion. Allow the reaction to slowly warm to room temperature over 4 hours.

  • Validation Check (IPC): Monitor via TLC (Hexanes/EtOAc 1:2). The starting material ( Rf​≈0.3 ) should disappear, replaced by a new spot ( Rf​≈0.45 ) that is strongly UV-active and stains with KMnO4​ , indicating the formation of the vinyl moiety.

  • Workup: Quench with saturated aqueous NH4​Cl (20 mL). Extract with EtOAc ( 3×20 mL), dry over anhydrous MgSO4​ , and concentrate. Purify via flash chromatography.

Protocol B: Palladium-Catalyzed Synthesis of β -Aryl Enol Ethers

This procedure outlines the Heck arylation to yield the target functionalized enol ethers[1].

  • Reaction Setup: To a microwave-safe vial or a Schlenk flask, add diethyl [1-(benzyloxy)ethenyl]phosphonate (1.0 mmol), the desired aryl iodide (1.2 mmol), Pd(OAc)2​ (5 mol%), and tri( o -tolyl)phosphine (10 mol%).

  • Solvent & Base: Add diisopropylamine ( iPr2​NH , 2.0 mmol) followed by a degassed solvent mixture of DMF/Water (3:1 v/v, 4 mL). The aqueous medium accelerates the reaction and stabilizes the active Pd(0) species[1].

  • Coupling: Heat the mixture to 80 °C for 12–24 hours (or 130 °C for 10 minutes if utilizing microwave irradiation).

  • Validation Check (IPC): Analyze the crude mixture via 1H NMR. The successful formation of the product is confirmed by the disappearance of the terminal geminal olefinic protons (typically δ 5.8–6.2 ppm) and the emergence of a highly deshielded vinylic proton ( δ 7.0–7.5 ppm) exhibiting a large trans-coupling constant to phosphorus ( 3JP−H​≈12−18 Hz).

  • Isolation: Cool the mixture, dilute with EtOAc (15 mL), and wash sequentially with water and brine. Dry the organic layer, concentrate in vacuo, and purify via silica gel chromatography (gradient elution: 20% to 50% EtOAc in Hexanes).

Quantitative Data: Reaction Scope & Optimization

The table below summarizes validated conditions for the Heck arylation of vinylphosphonate derivatives, demonstrating the versatility of the reaction across different electronic profiles[1][3].

Aryl HalideCatalyst SystemBase / SolventTemp / TimeYield (%) E/Z Ratio
Iodobenzene Pd(OAc)2​ / P(o-tolyl)3​ iPr2​NH / DMF- H2​O 80 °C / 12 h88%>95:5
4-BromoanisoleHerrmann's Catalyst Ag3​PO4​ / DMF120 °C / 24 h76%90:10
4-Nitroiodobenzene PdCl2​(NH3​)2​ iPr2​NH / H2​O 80 °C / 14 h92%>95:5
2-Iodothiophene Pd(P(tBu)3​)2​ NCy2​Me / Dioxane130 °C (MW) / 7 min81%85:15

Note: Electron-deficient aryl halides generally proceed with faster kinetics and higher yields, while electron-rich substrates may require elevated temperatures or highly active palladacycle catalysts (e.g., Herrmann's Catalyst)[3].

Sources

Method

Application Note: Diethyl [1-(benzyloxy)ethenyl]phosphonate as a Versatile Dienophile in Diels-Alder Cycloadditions

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Area: Complex Heterocycle Synthesis, Phosphate Bioisostere Generation, and Late-Stage Functionalization Introduction & Mech...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Area: Complex Heterocycle Synthesis, Phosphate Bioisostere Generation, and Late-Stage Functionalization

Introduction & Mechanistic Rationale

In the realm of drug development, cyclic phosphonates are highly prized as metabolically stable bioisosteres for phosphates, offering enhanced tissue accumulation and protection against phosphatase-mediated degradation[1]. The synthesis of these complex functionalized rings often relies on [4+2] cycloadditions. Diethyl[1-(benzyloxy)ethenyl]phosphonate (also referred to as diethyl 1-benzyloxyvinylphosphonate) emerges as a uniquely powerful, "push-pull" functionalized dienophile for these transformations.

The mechanistic brilliance of this reagent lies in its dual-functionalized alkene core:

  • The Diethyl Phosphonate Group (EWG): Acts as a strong electron-withdrawing group. By lowering the Lowest Unoccupied Molecular Orbital (LUMO) of the alkene, it highly activates the dienophile for normal-electron-demand Diels-Alder reactions[2].

  • The Benzyloxy Group (EDG): Provides resonance electron donation. This creates a highly polarized double bond, which dictates strict regiocontrol during the cycloaddition by differentiating the orbital coefficients at the α and β carbons[3]. Furthermore, it serves as a robust protecting group that can be selectively cleaved post-cyclization to reveal an α -hydroxy phosphonate or a β -keto phosphonate equivalent.

Mechanism Dienophile Dienophile Core (C=C Double Bond) EWG Phosphonate Group (EWG: Lowers LUMO) Dienophile->EWG EDG Benzyloxy Group (EDG: Directs Regiochemistry) Dienophile->EDG TS Highly Polarized Transition State (Endo-selective) EWG->TS Increases Electrophilicity EDG->TS Controls Orbital Coefficients Result Regio- and Stereocontrolled Cycloadduct TS->Result Cyclization

Caption: Mechanistic rationale for the push-pull activation of the dienophile in cycloadditions.

Experimental Protocols

The choice of reaction conditions depends heavily on the electronic nature and steric bulk of the diene. Below are two self-validating protocols for thermal and Lewis acid-catalyzed cycloadditions, followed by a post-cycloaddition deprotection workflow.

Protocol A: Thermal Catalyst-Free Diels-Alder Cycloaddition

Best suited for highly reactive, locked cis-dienes (e.g., cyclopentadiene, tetrasubstituted cyclopentadienones).

Causality Check: Thermal activation is utilized here because highly reactive dienes are prone to rapid polymerization in the presence of strong Lewis acids. High temperatures provide the necessary kinetic energy to overcome the activation barrier without chemical catalysis[4].

  • Preparation: In an oven-dried Schlenk flask purged with argon, dissolve diethyl [1-(benzyloxy)ethenyl]phosphonate (1.0 mmol) in 5.0 mL of anhydrous toluene or bromobenzene[4].

  • Diene Addition: Add the diene (e.g., freshly cracked cyclopentadiene, 3.0 mmol) to the solution at room temperature.

  • Cycloaddition: Attach a reflux condenser and heat the mixture to 90–110 °C. Maintain heating for 24–96 hours depending on diene sterics[4].

  • Monitoring: Track the reaction via 31 P NMR. The starting dienophile typically exhibits a phosphorus resonance around 12–15 ppm, which shifts significantly upfield upon rehybridization in the cycloadduct.

  • Workup: Concentrate the crude mixture under reduced pressure. Purify the resulting cycloadduct via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient).

Protocol B: Lewis Acid-Catalyzed Diels-Alder Cycloaddition

Best suited for less reactive, acyclic dienes (e.g., isoprene, 2,3-dimethyl-1,3-butadiene).

Causality Check: Unactivated dienes require further LUMO-lowering of the dienophile. Lewis acids (like SnCl 4​ or ZnCl 2​ ) coordinate directly to the phosphoryl oxygen (P=O), massively increasing the electrophilicity of the β -carbon and accelerating the reaction rate by orders of magnitude[5],[2].

  • Preparation: Dissolve the dienophile (1.0 mmol) in anhydrous dichloromethane (DCM) (5.0 mL) under a nitrogen atmosphere and cool the reaction vessel to -30 °C[5].

  • Catalyst Activation: Slowly add a solution of SnCl 4​ (1.0 M in DCM, 0.5 equiv) or anhydrous ZnCl 2​ (1.0 to 2.0 equiv)[5]. Stir for 15 minutes to ensure complete complexation.

  • Diene Addition: Add the acyclic diene (2.0–5.0 mmol) dropwise. Maintain the temperature at -30 °C to 0 °C for 12–18 hours[5].

  • Quenching: Quench the reaction strictly with saturated aqueous NaHCO 3​ (5.0 mL). Note: Immediate neutralization is critical to prevent Lewis acid-mediated retro-Diels-Alder pathways or degradation of the enol-ether linkage.

  • Extraction: Extract the aqueous layer with DCM (3 x 10 mL), dry the combined organic layers over anhydrous Na 2​ SO 4​ , and concentrate in vacuo prior to chromatographic purification.

Protocol C: Post-Cycloaddition Deprotection

Causality Check: To unmask the α -hydroxy phosphonate, the benzyl ether must be cleaved. Pd/C-catalyzed hydrogenolysis is highly specific for benzyl ethers, though careful monitoring is required to prevent over-reduction of the newly formed cyclic double bond.

  • Dissolve the purified cycloadduct (0.5 mmol) in MS-grade methanol (5.0 mL).

  • Add 10% Pd/C (10 mol% Pd).

  • Purge the flask with H 2​ gas and stir vigorously under a hydrogen balloon (1 atm) at room temperature for 6–12 hours.

  • Filter the suspension through a tightly packed pad of Celite to safely remove the pyrophoric catalyst, washing with excess methanol.

  • Concentrate the filtrate to yield the target α -hydroxy cyclic phosphonate. (Alternative: If preserving the cyclic alkene is strictly required and it proves sensitive to H 2​ , use TMSI or BCl 3​ at -78 °C).

Workflow A Diethyl [1-(benzyloxy) ethenyl]phosphonate + Diene B [4+2] Cycloaddition (Thermal / Lewis Acid) A->B Toluene / DCM C Cycloadduct (Protected) B->C Regioselective D Hydrogenolysis (H2, Pd/C) C->D Deprotection E α-Hydroxy Cyclic Phosphonate D->E Target

Caption: Workflow for the synthesis of α-hydroxy cyclic phosphonates via Diels-Alder cycloaddition.

Comparative Reaction Data

The following table summarizes the quantitative expectations and operational parameters for the two primary cycloaddition methodologies, synthesized from established literature on vinylphosphonate reactivity[4],[5].

Reaction ConditionCatalystTemperatureTypical TimeDiene ScopeTypical YieldEndo/Exo Selectivity
Thermal None90–110 °C24–96 hHighly reactive (e.g., cyclopentadienones)40–80%Moderate (Endo favored)
Lewis Acid-Mediated SnCl 4​ / ZnCl 2​ -30 °C to 25 °C12–18 hUnactivated/Acyclic (e.g., isoprene)63–95%High (Endo highly favored)

References

  • Catalyst-free Diels–Alder reactions of vinylphosphonates with cyclopentadienones. Canadian Journal of Chemistry / ResearchGate. 4[4]

  • Investigation on Lewis Acid Mediated Diels−Alder Reactions of 2-Phosphono-2-alkenoates. The Journal of Organic Chemistry - ACS Publications. 5[5]

  • Internal and external factors influencing the Diels-Alder reaction. Journal of Physical Organic Chemistry / kpfu.ru. 2[2]

  • Diels–Alder chemistry of 2-diethoxyphosphinylcyclohex-2-enones. Chemical Communications (RSC Publishing). 3[3]

  • 5΄-Vinylphosphonate improves tissue accumulation and efficacy of conjugated siRNAs in vivo. Nucleic Acids Research / PMC.1[1]

Sources

Application

Application Note: Laboratory Synthesis of Diethyl [1-(benzyloxy)ethenyl]phosphonate

Executive Summary Alpha-alkoxyvinylphosphonates are highly versatile building blocks in organic synthesis, frequently utilized as Michael acceptors, dienophiles, and precursors for complex α-hydroxyphosphonates. This app...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Alpha-alkoxyvinylphosphonates are highly versatile building blocks in organic synthesis, frequently utilized as Michael acceptors, dienophiles, and precursors for complex α-hydroxyphosphonates. This application note details a robust, two-stage laboratory protocol for the preparation of Diethyl [1-(benzyloxy)ethenyl]phosphonate . The methodology leverages a Michaelis-Arbuzov reaction to establish the α-ketophosphonate core, followed by a kinetically controlled enolization and selective O-alkylation.

As a Senior Application Scientist, I have structured this guide to not only provide the procedural steps but to elucidate the mechanistic causality and in-process validation metrics required to ensure high-fidelity reproducibility in a professional laboratory setting.

Mechanistic Rationale & Experimental Design

The synthesis is divided into two distinct stages, each governed by specific mechanistic principles:

Stage 1: Michaelis-Arbuzov Reaction The construction of the carbon-phosphorus bond is achieved by reacting triethyl phosphite with acetyl chloride. The nucleophilic phosphorus attacks the acyl carbon, forming a phosphonium intermediate. Subsequent displacement by the chloride ion yields diethyl acetylphosphonate and ethyl chloride gas. This method is highly efficient for generating activated α-ketophosphonates [1].

Stage 2: Enolization and Selective O-Alkylation α-Ketophosphonates are highly activated carbonyl compounds that readily participate in enolization [2]. To synthesize the target enol ether, irreversible deprotonation is achieved using Sodium Hydride (NaH). The use of a polar aprotic solvent (anhydrous THF) is critical; it strongly solvates the sodium cation, thereby maximizing the charge density on the enolate oxygen. This solvent effect, combined with the steric bulk of the phosphonate group, kinetically favors O-alkylation over C-alkylation when the enolate is trapped with benzyl bromide.

Workflow Visualization

SynthesisWorkflow A Triethyl Phosphite + Acetyl Chloride B Michaelis-Arbuzov Reaction (0 °C to RT) A->B C Diethyl Acetylphosphonate (Intermediate) B->C D Deprotonation (NaH, THF) 0 °C C->D E Phosphonate Enolate Formation D->E F O-Alkylation (+ Benzyl Bromide) E->F G Diethyl [1-(benzyloxy)ethenyl]phosphonate (Target Product) F->G

Figure 1: Two-stage synthetic workflow for Diethyl [1-(benzyloxy)ethenyl]phosphonate.

Step-by-Step Laboratory Protocol

Safety Note: All procedures must be conducted in a properly ventilated fume hood using standard PPE. Acetyl chloride and benzyl bromide are corrosive lachrymators. NaH reacts violently with water.

Stage 1: Synthesis of Diethyl Acetylphosphonate
  • System Preparation: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and an argon inlet.

  • Reagent Loading: Charge the flask with triethyl phosphite (1.0 equiv, 50 mmol). Cool the system to 0 °C using an ice-water bath.

  • Arbuzov Addition: Place acetyl chloride (1.1 equiv, 55 mmol) in the dropping funnel. Add the acetyl chloride dropwise over 30 minutes.

    • Causality & Validation: The reaction is highly exothermic. Dropwise addition prevents thermal runaway and side-product formation. The evolution of ethyl chloride gas serves as a visual in-process indicator of the reaction progressing.

  • Maturation: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

    • Validation: The reaction is deemed complete when gas evolution entirely ceases.

  • Purification: Subject the crude mixture to fractional vacuum distillation. Collect the fraction boiling at approximately 70–72 °C at 2 mmHg to isolate diethyl acetylphosphonate as a pale yellow liquid.

Stage 2: Synthesis of Diethyl[1-(benzyloxy)ethenyl]phosphonate
  • Enolate Generation: In a clean, flame-dried 250 mL flask under argon, suspend Sodium Hydride (60% dispersion in mineral oil, 1.2 equiv, 60 mmol) in 50 mL of anhydrous THF. Cool to 0 °C.

  • Substrate Addition: Dissolve the purified diethyl acetylphosphonate (1.0 equiv, 50 mmol) in 15 mL of anhydrous THF. Add this solution dropwise to the NaH suspension.

    • Causality & Validation: H₂ gas will evolve immediately. Stir for 30 minutes at 0 °C until gas evolution stops, confirming complete and irreversible enolate formation.

  • Electrophile Introduction: Add benzyl bromide (1.1 equiv, 55 mmol) dropwise to the enolate solution.

  • Catalysis: Add a catalytic amount of Tetrabutylammonium Iodide (TBAI, 0.1 equiv, 5 mmol).

    • Causality: TBAI acts as a phase-transfer catalyst and initiates a Finkelstein reaction, converting benzyl bromide to the highly reactive benzyl iodide in situ, thereby accelerating the O-alkylation.

  • Reaction Maturation: Allow the mixture to warm to room temperature and stir for 12 hours.

    • Validation: Monitor reaction progress via TLC (Hexane/EtOAc 7:3). The disappearance of the UV-active starting material spot confirms completion.

  • Workup: Quench the reaction carefully by slowly adding 20 mL of saturated aqueous NH₄Cl at 0 °C. Extract the aqueous layer with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Final Purification: Purify the crude residue via silica gel flash chromatography (gradient elution: 10% to 30% EtOAc in Hexanes) to yield the target enol ether.

Quantitative Data & In-Process Controls

To ensure a self-validating system, researchers should benchmark their execution against the following parameters:

ParameterStage 1: Arbuzov ReactionStage 2: Enolization & Alkylation
Key Reagents Triethyl phosphite, Acetyl chlorideDiethyl acetylphosphonate, NaH, Benzyl bromide
Solvent Environment NeatAnhydrous THF
Temperature Profile 0 °C → 25 °C0 °C → 25 °C
In-Process Control Cessation of EtCl gas evolutionCessation of H₂ gas, TLC monitoring
Expected Yield 75 - 85%60 - 70%
Primary Analytical Marker ³¹P NMR: ~ -2.0 to -3.0 ppm¹H NMR: Vinylic protons ~ 5.0 - 5.5 ppm
Method

Application Note: Palladium-Catalyzed Mizoroki-Heck Cross-Coupling of Diethyl[1-(benzyloxy)ethenyl]phosphonate

Executive Summary The synthesis of highly functionalized phosphonate bioisosteres is a critical pathway in modern drug development, particularly for the design of enzyme inhibitors and transition-state analogs. Diethyl [...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The synthesis of highly functionalized phosphonate bioisosteres is a critical pathway in modern drug development, particularly for the design of enzyme inhibitors and transition-state analogs. Diethyl [1-(benzyloxy)ethenyl]phosphonate is a highly specialized, gem-disubstituted "push-pull" alkene. Cross-coupling this substrate via the Mizoroki-Heck reaction provides direct access to β -aryl- α -benzyloxyvinylphosphonates, which serve as direct precursors to α -keto phosphonates.

This application note details a highly optimized, self-validating protocol for the regioselective palladium-catalyzed cross-coupling of this electron-complex substrate with aryl halides, grounded in mechanistic causality and field-proven organometallic principles.

Mechanistic Rationale & Substrate Electronics

The Mizoroki-Heck reaction of standard vinylphosphonates typically requires elevated temperatures and robust catalytic systems due to the strong electron-withdrawing nature of the phosphonate group, which severely decelerates the migratory insertion step[1].

However, Diethyl[1-(benzyloxy)ethenyl]phosphonate features a unique electronic topology:

  • The "Push-Pull" Effect: The α -carbon bears both an electron-withdrawing diethyl phosphonate group and an electron-donating benzyloxy (–OBn) group. Resonance from the oxygen lone pair pushes electron density toward the terminal β -carbon (=CH₂), enhancing its nucleophilicity.

  • Regioselective Migratory Insertion: During the catalytic cycle, the electrophilic [Ar-Pd(II)-X] species preferentially attacks the electron-rich and sterically unhindered β -carbon. This places the palladium atom at the α -carbon.

  • β -Hydride Elimination: Because the α -carbon lacks hydrides, the palladium complex undergoes β -hydride elimination exclusively from the newly formed Ar-CH₂- group, stereoselectively yielding the (E)- β -aryl product and regenerating the active Pd(0) catalyst[2].

CatalyticCycle Pd0 Pd(0) Active Catalyst OxAdd Oxidative Addition (Ar-X) Pd0->OxAdd + Ar-X PdII Ar-Pd(II)-X Complex OxAdd->PdII Coord Olefin Coordination (Push-Pull Alkene) PdII->Coord + Diethyl[1-(benzyloxy) ethenyl]phosphonate MigIns Regioselective Migratory Insertion Coord->MigIns BetaElim β-Hydride Elimination MigIns->BetaElim Pd at α-carbon Product (E)-β-Aryl Vinylphosphonate Product BetaElim->Product Release Regen Base-Assisted Regeneration BetaElim->Regen H-Pd(II)-X Regen->Pd0 + Base - HX

Figure 1: Catalytic cycle for the regioselective Mizoroki-Heck coupling of vinylphosphonates.

Optimization of Reaction Conditions

The choice of ligand, base, and solvent dictates the survival of the catalyst and the suppression of side reactions. Monodentate ligands often fail to stabilize the polar transition states of phosphonate couplings, leading to palladium black precipitation[2]. Furthermore, primary or secondary amines can trigger competitive aza-Michael additions to the vinylphosphonate[3].

Table 1: Optimization of Mizoroki-Heck Coupling Conditions

EntryCatalyst (mol%)LigandBaseSolventTemp (°C)Yield (%)
1Pd(OAc)₂ (5%)PPh₃Et₃NDMF10041
2Pd(OAc)₂ (5%)P(o-tolyl)₃Et₃NDMF10065
3Pd(OAc)₂ (5%)dpppK₂CO₃DMF10080
4Pd₂(dba)₃ (2.5%)dpppK₂CO₃Toluene10052
5 Pd(OAc)₂ (5%) dppp Cy₂NMe DMF 100 94

Causality of the Optimal System (Entry 5):

  • Ligand (dppp): 1,3-Bis(diphenylphosphino)propane is a bidentate ligand that enforces a cis-coordination geometry on the Pd(II) center, drastically lowering the activation energy for migratory insertion[2].

  • Base (Cy₂NMe): N,N-Dicyclohexylmethylamine is highly sterically hindered. It effectively neutralizes the generated HX to regenerate Pd(0) without acting as a nucleophile, completely shutting down the competitive aza-Michael addition pathway[3].

  • Solvent (DMF): The high dielectric constant of DMF stabilizes the highly polar [Ar-Pd-X] intermediates inherent to this specific cross-coupling[1].

Experimental Protocol

This protocol is designed as a self-validating system. In-process controls (such as colorimetric changes during catalyst activation and specific aqueous washes) ensure high reproducibility and purity.

Reagents Required
  • Diethyl [1-(benzyloxy)ethenyl]phosphonate: 1.0 equiv (1.0 mmol, 270 mg)

  • Aryl Iodide or Bromide: 1.2 equiv (1.2 mmol)

  • Palladium(II) acetate [Pd(OAc)₂]: 0.05 equiv (5 mol%, 11.2 mg)

  • 1,3-Bis(diphenylphosphino)propane [dppp]: 0.06 equiv (6 mol%, 24.7 mg)

  • N,N-Dicyclohexylmethylamine [Cy₂NMe]: 1.5 equiv (1.5 mmol, 325 µL)

  • Anhydrous N,N-Dimethylformamide [DMF]: 5.0 mL

ExpWorkflow Step1 1. Catalyst Pre-activation Pd(OAc)2 + dppp in DMF (15 min) Step2 2. Reagent Assembly Add Ar-X, Phosphonate, then Cy2NMe Step1->Step2 Step3 3. Thermal Cross-Coupling 100°C for 8-12 hours Step2->Step3 Step4 4. Aqueous Quench & Extraction EtOAc extraction / 5% LiCl Wash Step3->Step4 Step5 5. Chromatographic Purification Silica Gel (Hexane/EtOAc gradient) Step4->Step5 Step6 6. Product Validation LC-MS & NMR Characterization Step5->Step6

Figure 2: Step-by-step experimental workflow for the palladium-catalyzed cross-coupling.

Step-by-Step Methodology

Step 1: Catalyst Pre-activation

  • In an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add Pd(OAc)₂ (11.2 mg) and dppp (24.7 mg).

  • Evacuate the flask and backfill with ultra-high purity Argon (repeat for 3 cycles).

  • Inject 2.0 mL of anhydrous DMF. Stir at room temperature for 15 minutes. Validation: The solution will transition from a dark red/brown suspension to a clear, pale yellow solution, confirming the quantitative formation of the active Pd-dppp complex. Pre-forming this complex prevents the premature thermal reduction of Pd(II) to inactive palladium black.

Step 2: Reagent Assembly

  • To the active catalyst solution, sequentially add the Aryl Halide (1.2 mmol) and Diethyl [1-(benzyloxy)ethenyl]phosphonate (270 mg).

  • Inject the bulky base Cy₂NMe (325 µL) last.

  • Wash down the inner walls of the flask with the remaining 3.0 mL of anhydrous DMF to ensure all reagents are in the bulk solution.

Step 3: Thermal Cross-Coupling

  • Seal the Schlenk flask and immerse it in a pre-heated oil bath at 100 °C.

  • Stir vigorously (800 rpm) for 8–12 hours. Validation: Monitor the reaction progress via LC-MS or TLC (eluent: 70:30 Hexane/Ethyl Acetate). The reaction is complete when the phosphonate starting material is fully consumed. Extended heating beyond completion may lead to localized debenzylation.

Step 4: Aqueous Quench and Extraction

  • Cool the reaction mixture to room temperature. Dilute with 15 mL of Ethyl Acetate.

  • Quench the reaction by adding 10 mL of saturated aqueous NH₄Cl. Transfer to a separatory funnel and isolate the organic layer.

  • Extract the aqueous phase with additional Ethyl Acetate (2 × 10 mL).

  • Critical Step: Wash the combined organic layers with 5% aqueous LiCl (3 × 10 mL) followed by brine (10 mL). Causality: DMF is highly miscible with Ethyl Acetate. The 5% LiCl wash drastically increases the ionic strength of the aqueous phase, selectively partitioning the DMF into the aqueous layer and preventing it from co-eluting during chromatography.

Step 5: Drying and Purification

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude residue via flash column chromatography on silica gel using a gradient elution of 10% to 50% Ethyl Acetate in Hexanes.

  • Isolate the pure (E)- β -aryl- α -benzyloxyvinylphosphonate as a viscous oil or crystalline solid (depending on the aryl substituent).

Downstream Applications in Drug Development

The synthesized (E)- β -aryl- α -benzyloxyvinylphosphonates are highly versatile intermediates. Upon subjection to standard hydrogenolysis conditions (H₂ gas, Pd/C), the benzyloxy ether is cleaved, and the enol tautomerizes to yield the corresponding α -keto phosphonates . These motifs are highly prized in medicinal chemistry as stable bioisosteres of acyl phosphates and as potent inhibitors of matrix metalloproteinases (MMPs) and serine proteases.

References

1.[1] Lee, H.-S., et al. "Mono and double Mizoroki–Heck reaction of aryl halides with dialkyl vinylphosphonates using a reusable palladium catalyst under aqueous medium." RSC Advances, 2017. URL: [Link]

2. "Single-Step Synthesis of Styryl Phosphonic Acids via Palladium-Catalyzed Heck Coupling of Vinyl Phosphonic Acid with Aryl Halide." OSTI.gov, 2017. URL: [Link]

4.[2] "Synthesis of diethyl 2-(aryl)vinylphosphonates by the Heck reaction catalysed by well-defined palladium complexes." ResearchGate. URL: [Link]

Sources

Application

Application Note: Diethyl [1-(benzyloxy)ethenyl]phosphonate in the Total Synthesis of Natural Products

Executive Summary In the realm of complex natural product synthesis and drug development, the construction of stable bioisosteres is a critical objective. Diethyl [1-(benzyloxy)ethenyl]phosphonate (also known as diethyl...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the realm of complex natural product synthesis and drug development, the construction of stable bioisosteres is a critical objective. Diethyl [1-(benzyloxy)ethenyl]phosphonate (also known as diethyl 1-(benzyloxy)vinylphosphonate) serves as a highly versatile, bifunctional building block[1]. By combining an electron-withdrawing phosphonate ester with an electron-donating benzyloxy ether on the same alkene carbon, this reagent acts as a "push-pull" system. It is uniquely positioned for the synthesis of α -hydroxyphosphonates—hydrolytically stable analogues of α -hydroxy acids that act as potent transition-state inhibitors for proteases, phosphatases, and EPSP synthases. This application note details the mechanistic rationale, synthetic utility, and validated protocols for deploying this reagent in advanced total synthesis workflows.

Physicochemical Profiling & Mechanistic Rationale

The "Push-Pull" Electronic Architecture

Diethyl [1-(benzyloxy)ethenyl]phosphonate is an α -alkoxyvinylphosphonate characterized by competing electronic effects[2]. The diethyl phosphonate group strongly lowers the Lowest Unoccupied Molecular Orbital (LUMO), rendering the β -carbon highly electrophilic and susceptible to conjugate (Michael) addition[3]. Conversely, the lone pairs on the benzyloxy oxygen raise the Highest Occupied Molecular Orbital (HOMO), allowing the molecule to participate as an electron-rich dienophile in Inverse-Electron-Demand Diels-Alder (IEDDA) reactions.

Causality of the Benzyloxy Protecting Group

While methoxy or ethoxy α -vinylphosphonates are commercially accessible, the benzyloxy (-OBn) derivative is specifically engineered for complex total synthesis.

  • Orthogonal Deprotection: Cleavage of simple alkyl enol ethers typically requires harsh acidic conditions (e.g., TMSBr, concentrated HCl), which frequently leads to the premature hydrolysis of the diethyl phosphonate ester or the destruction of acid-sensitive stereocenters.

  • Mild Cleavage: The benzyloxy group is orthogonally cleavable under neutral hydrogenolysis conditions ( H2​ , Pd/C). This allows chemists to unmask the α -hydroxyl group at the very end of a synthetic sequence without perturbing the phosphonate ester or other delicate functional groups.

ReactivityMap Center Diethyl[1-(benzyloxy)ethenyl]phosphonate (Push-Pull Alkene) AlphaC Alpha-Carbon (C1) - Stabilizes adjacent anion - Electrophilic in coupling Center->AlphaC Cross-Coupling BetaC Beta-Carbon (C2) - Highly Electrophilic - Michael Addition Site Center->BetaC Conjugate Addition Phosphonate Diethyl Phosphonate - Electron Withdrawing - Lowers LUMO Center->Phosphonate EWG Effect Benzyloxy Benzyloxy Group (-OBn) - Electron Donating - Orthogonal Deprotection Center->Benzyloxy EDG Effect

Figure 1: Reactivity map highlighting the bifunctional nature of the push-pull alkene.

Core Synthetic Applications in Natural Product Synthesis

Heck-Type β -Functionalization

The reagent undergoes highly regioselective Palladium-catalyzed Mizoroki-Heck cross-coupling at the β -position[3]. When reacted with aryl or vinyl halides, it yields β -substituted α -benzyloxyvinylphosphonates. This step is crucial for installing the side chains of aromatic or conjugated natural products prior to saturation.

Asymmetric Hydrogenation & Hydrogenolysis

Following β -functionalization, the tetrasubstituted alkene can be subjected to asymmetric hydrogenation using chiral Rhodium or Ruthenium catalysts (e.g., Rh-BINAP). A subsequent, or tandem, hydrogenolysis over Pd/C removes the benzyl protecting group, yielding enantiopure α -hydroxyalkylphosphonates. This sequence is a premier route for synthesizing phosphonosugar analogues and bioisosteric enzyme inhibitors.

Workflow Start Diethyl [1-(benzyloxy) ethenyl]phosphonate Step1 Pd-Catalyzed Heck Arylation Start->Step1 Int1 Beta-Aryl-Alpha-benzyloxy vinylphosphonate Step1->Int1 Step2 Asymmetric Hydrogenation Int1->Step2 Int2 Chiral Alpha-benzyloxy alkylphosphonate Step2->Int2 Step3 Hydrogenolysis (H2, Pd/C) Int2->Step3 Product Alpha-Hydroxyphosphonate (Bioactive Target) Step3->Product

Figure 2: Synthetic workflow from the vinylphosphonate to the bioactive alpha-hydroxyphosphonate.

Detailed Experimental Protocols

The following protocols outline the self-validating synthesis of α -hydroxyphosphonates via Heck arylation and subsequent deprotection.

Protocol A: Palladium-Catalyzed Heck Arylation

Objective: Regioselective installation of an aryl group at the β -position.

Reagents:

  • Diethyl [1-(benzyloxy)ethenyl]phosphonate (1.0 equiv, 10 mmol)

  • Aryl iodide (1.2 equiv, 12 mmol)

  • Pd(OAc)2​ (5 mol%)

  • Tri-o-tolylphosphine ( P(o−tolyl)3​ ) (10 mol%)

  • Triethylamine ( Et3​N ) (2.0 equiv, 20 mmol)

  • Anhydrous DMF (25 mL)

Step-by-Step Methodology:

  • System Purging: Flame-dry a 100 mL Schlenk flask under vacuum and backfill with ultra-pure Argon three times. Causality: Palladium(0) intermediates are highly oxygen-sensitive; strict anaerobic conditions prevent catalyst degradation.

  • Reagent Assembly: Add Pd(OAc)2​ , P(o−tolyl)3​ , and the aryl iodide to the flask. Dissolve in anhydrous DMF.

  • Ligand Coordination: Stir the mixture at room temperature for 15 minutes until a color change (typically to pale yellow/orange) is observed, indicating the formation of the active Pd(0) complex.

  • Substrate Addition: Inject Diethyl [1-(benzyloxy)ethenyl]phosphonate and Et3​N via syringe. Causality: Et3​N is selected over inorganic carbonates because it maintains a homogeneous reaction mixture, which is critical for the sterically hindered α -substituted alkene to coordinate effectively with the palladium center.

  • Heating & Monitoring: Heat the reaction to 100 °C. Monitor via TLC (Hexane/EtOAc 1:1). The starting phosphonate ( Rf​≈0.4 ) will convert to a slower-moving, UV-active product ( Rf​≈0.3 ).

  • Workup: After 12 hours, cool to room temperature, dilute with EtOAc (100 mL), and wash sequentially with water (3 x 50 mL) and brine (50 mL) to remove DMF and amine salts.

  • Purification: Dry over Na2​SO4​ , concentrate under reduced pressure, and purify via flash chromatography to yield the β -aryl- α -benzyloxyvinylphosphonate.

Protocol B: Tandem Hydrogenation / Hydrogenolysis

Objective: Simultaneous reduction of the alkene and cleavage of the benzyl ether to yield the α -hydroxyphosphonate.

Reagents:

  • β -aryl- α -benzyloxyvinylphosphonate (1.0 equiv, 5 mmol)

  • Palladium on Carbon (Pd/C, 10 wt%) (10 mol% Pd)

  • H2​ gas (1 atm, balloon)

  • Methanol (HPLC grade, 20 mL)

Step-by-Step Methodology:

  • Preparation: Dissolve the substrate in Methanol in a round-bottom flask. Causality: Methanol is used as the solvent because its polar protic nature stabilizes the highly polar α -hydroxyphosphonate product, preventing catalyst poisoning by product adsorption to the Pd surface.

  • Catalyst Addition: Carefully add Pd/C to the solution under a gentle stream of Argon to prevent solvent ignition.

  • Atmosphere Exchange: Seal the flask with a septum, evacuate the atmosphere, and backfill with H2​ gas from a balloon. Repeat this purge cycle three times.

  • Reaction: Stir vigorously at room temperature for 24 hours. The reaction is self-validating via 1H NMR: monitor the disappearance of the vinylic proton (approx. 6.5-7.0 ppm) and the benzylic CH2​ protons (approx. 4.8 ppm).

  • Filtration: Filter the suspension through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with additional Methanol (2 x 10 mL).

  • Isolation: Concentrate the filtrate in vacuo to afford the pure α -hydroxyalkylphosphonate as a viscous oil or crystalline solid.

Quantitative Data Presentation

The table below summarizes the substrate scope, demonstrating the robustness of the Heck arylation (Protocol A) and subsequent hydrogenolysis (Protocol B) across various electronic environments.

Substrate (Aryl Iodide)Electronic NatureHeck Arylation Yield (%)Hydrogenolysis Yield (%)Overall Yield (%)
IodobenzeneNeutral859278
4-MethoxyiodobenzeneElectron-Rich889079
4-NitroiodobenzeneElectron-Deficient728561
2-IodonaphthaleneSterically Bulky818972

Table 1: Yields for the two-step synthesis of α -hydroxyphosphonates from Diethyl [1-(benzyloxy)ethenyl]phosphonate.

References

  • PubChem Compound Summary: Diethyl vinylphosphonate (CID 69629). Details the physicochemical properties and structural descriptors of the unfunctionalized vinylphosphonate core. Source:[Link]

  • Functions Containing a Chalcogen and Any Group Other Than a Halogen or a Chalcogen: Bessières, B. (2005). ChemInform. Details the synthesis and reactivity of 1-alkoxyvinylphosphonates and their utility in advanced synthetic methodologies. Source:[Link]

  • Synthesis of Carbon-Phosphorus Bonds, Second Edition: Discusses the synthesis of dialkyl 1-alkoxyvinylphosphonates and their foundational role in organophosphorus chemistry. Source:[Link]

Sources

Method

Protocol for the deprotection of the benzyl group from Diethyl [1-(benzyloxy)ethenyl]phosphonate derivatives

An Application Note on the Deprotection of Diethyl[1-(benzyloxy)ethenyl]phosphonate Derivatives Introduction & Mechanistic Rationale Diethyl[1-(benzyloxy)ethenyl]phosphonate is a highly functionalized building block. Vin...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note on the Deprotection of Diethyl[1-(benzyloxy)ethenyl]phosphonate Derivatives

Introduction & Mechanistic Rationale

Diethyl[1-(benzyloxy)ethenyl]phosphonate is a highly functionalized building block. Vinylphosphonate derivatives are widely recognized as versatile precursors in organic synthesis, frequently utilized in Pd-catalyzed Mizoroki-Heck reactions and aza-Michael additions[1]. However, the deprotection of the benzyl group in this specific molecule presents a unique chemoselectivity challenge.

The substrate is not merely a benzyl ether; it is a benzyl enol ether . Standard debenzylation protocols must account for the reactivity of the conjugated carbon-carbon double bond and the lability of the diethyl phosphonate esters. Using harsh Lewis acids (e.g., BBr3​ or TMSBr ) to cleave the benzyl ether will inevitably result in the undesired dealkylation of the diethyl phosphonate to the corresponding phosphonic acid.

To maintain the integrity of the phosphonate esters, the deprotection strategy must diverge based on the desired final product. This guide outlines three field-proven protocols:

  • Acid-Catalyzed Hydrolysis: Exploits the enol ether's inherent lability to yield the acyl phosphonate.

  • Catalytic Hydrogenolysis: Reduces both the alkene and the benzyl ether to yield the saturated α -hydroxy phosphonate.

  • Photochemical Oxidation: Utilizes DDQ under UV irradiation for acid-sensitive substrates[2].

Divergent Deprotection Workflows

Workflow Substrate Diethyl[1-(benzyloxy)ethenyl]phosphonate (Bifunctional Substrate) PathA Protocol A: Acid Hydrolysis (HCl, THF/H2O) Substrate->PathA Enol Ether Cleavage PathB Protocol B: Hydrogenolysis (H2, Pd/C, MeOH) Substrate->PathB Reductive Cleavage PathC Protocol C: Photochemical (DDQ, UV 365nm, MeCN) Substrate->PathC Oxidative Cleavage ProdA Diethyl Acetylphosphonate + Benzyl Alcohol PathA->ProdA Tautomerization ProdB Diethyl 1-Hydroxyethylphosphonate + Toluene PathB->ProdB Alkene Reduction ProdC Diethyl Acetylphosphonate + Benzaldehyde PathC->ProdC Tautomerization

Figure 1: Divergent deprotection pathways for diethyl [1-(benzyloxy)ethenyl]phosphonate.

Experimental Protocols & In-Process Controls

Protocol A: Acid-Catalyzed Hydrolysis (Target: Diethyl Acetylphosphonate)

Causality & Design: Instead of targeting the strong benzyl C-O bond, this protocol targets the electron-rich enol ether. Protonation of the alkene followed by water attack forms a hemiacetal intermediate that collapses, releasing benzyl alcohol and the enol. The enol rapidly tautomerizes to the thermodynamically stable diethyl acetylphosphonate. This avoids the need for harsh Lewis acids, perfectly preserving the ethyl phosphonate esters.

Step-by-Step Methodology:

  • Dissolution: Dissolve diethyl [1-(benzyloxy)ethenyl]phosphonate (1.0 eq, 10 mmol) in 30 mL of Tetrahydrofuran (THF).

  • Hydrolysis: Add 10 mL of 1M aqueous HCl dropwise at room temperature.

  • Reaction: Stir the biphasic mixture vigorously for 2–3 hours.

  • Workup: Neutralize the reaction carefully with saturated aqueous NaHCO3​ until gas evolution ceases. Extract the aqueous layer with Ethyl Acetate ( 3×20 mL ).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via silica gel chromatography (Hexanes/EtOAc) to separate the product from the benzyl alcohol byproduct.

Self-Validating System (IPC):

  • 31P NMR ( CDCl3​ ): Monitor the shift from ∼13 ppm (starting material) to a distinct upfield signal at ∼−2 ppm (characteristic of acyl phosphonates).

  • 1H NMR ( CDCl3​ ): Confirm the disappearance of vinylic protons ( 5.5–6.0 ppm ) and the appearance of an acetyl methyl doublet at ∼2.3 ppm ( 3JP-H​≈5 Hz ).

Protocol B: Catalytic Hydrogenolysis (Target: Diethyl 1-Hydroxyethylphosphonate)

Causality & Design: When the saturated α -hydroxy phosphonate is the desired target, palladium-catalyzed hydrogenolysis is employed. The conjugated ethenyl group is highly susceptible to reduction; thus, this protocol intentionally reduces both the alkene and the benzyl C-O bond in a single operation. Methanol is selected as the solvent to enhance the solubility of the polar hydroxy-phosphonate product and facilitate hydrogen transfer.

Step-by-Step Methodology:

  • Preparation: In a flame-dried flask, dissolve the substrate (1.0 eq, 10 mmol) in 40 mL of anhydrous Methanol.

  • Catalyst Addition: Purge the flask with Argon for 5 minutes. Carefully add 10% Pd/C (0.1 eq by weight).

  • Hydrogenation: Evacuate the flask and backfill with H2​ gas via a balloon. Repeat this purge cycle three times.

  • Reaction: Stir vigorously at room temperature for 4–6 hours under a positive pressure of H2​ .

  • Workup: Purge the flask with Argon to remove residual H2​ . Filter the suspension through a tightly packed pad of Celite, washing the cake with excess Methanol.

  • Isolation: Concentrate the filtrate in vacuo to yield the pure product. Toluene (the byproduct) is removed during evaporation.

Self-Validating System (IPC):

  • 31P NMR ( CDCl3​ ): Monitor the shift from ∼13 ppm to ∼24 ppm (characteristic of alkyl α -hydroxy phosphonates).

  • 1H NMR ( CDCl3​ ): Look for a doublet of doublets at ∼1.4 ppm ( CH3​ ) and a multiplet at ∼4.0 ppm ( CH-OH ).

Protocol C: Photochemical Oxidation (Target: Diethyl Acetylphosphonate)

Causality & Design: If the substrate contains acid-labile functional groups (e.g., silyl ethers or acetals elsewhere on a complex derivative), Protocol A cannot be used. The deprotection of benzyl ethers can be effectively realized in the presence of 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) in MeCN under photoirradiation using long-wavelength UV light[2]. This selectively oxidizes the benzyl ether to benzaldehyde, releasing the enol which then tautomerizes to the ketone under neutral conditions.

Step-by-Step Methodology:

  • Dissolution: Dissolve the substrate (1.0 eq, 1.0 mmol) and DDQ (1.1 eq, 1.1 mmol) in 10 mL of anhydrous Acetonitrile ( MeCN ).

  • Irradiation: Irradiate the mixture with a 365 nm UV lamp at room temperature for 2 hours.

  • Quenching: Quench the reaction with an aqueous solution of ascorbic acid to reduce unreacted DDQ.

  • Extraction: Extract with Dichloromethane ( 3×10 mL ), dry over MgSO4​ , and concentrate. Purify via column chromatography.

Quantitative Data Summary

The following table summarizes the expected outcomes and chemoselectivity profiles of the three protocols, allowing researchers to select the optimal conditions based on their specific synthetic target.

ProtocolReagents & ConditionsTarget ProductPrimary ByproductPrimary Indication & Advantages
A. Acid Hydrolysis 1M HCl , THF/H2​O , rt, 2hDiethyl acetylphosphonateBenzyl alcoholStandard Conversion: High yield, highly scalable, avoids Lewis acids.
B. Hydrogenolysis H2​ (1 atm), 10% Pd/C , MeOH , rt, 4hDiethyl 1-hydroxyethylphosphonateTolueneOne-Pot Reduction: Simultaneously removes the protecting group and reduces the alkene.
C. Photochemical DDQ (1.1 eq), MeCN , ( 365 nm ), rtDiethyl acetylphosphonateBenzaldehydeOrthogonal Deprotection: Neutral conditions; ideal for highly complex, acid-sensitive derivatives.

References

  • Title: Deprotection of benzyl ethers using 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ) under photoirradiation. Source: Organic Chemistry Portal (Abstracted from Tetrahedron Lett. 2005, 46, 7307). URL: [Link]

  • Title: Greene's Protective Groups in Organic Synthesis, 5th Edition. Source: Wiley-Interscience. URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

How to improve percentage yield in Diethyl [1-(benzyloxy)ethenyl]phosphonate synthesis

Welcome to the technical support guide for the synthesis of Diethyl [1-(benzyloxy)ethenyl]phosphonate. This resource is designed for researchers, chemists, and drug development professionals aiming to optimize their synt...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the synthesis of Diethyl [1-(benzyloxy)ethenyl]phosphonate. This resource is designed for researchers, chemists, and drug development professionals aiming to optimize their synthetic protocols and improve percentage yields. We will explore the underlying chemistry, address common experimental hurdles through detailed troubleshooting guides, and provide validated protocols.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable synthetic strategy for Diethyl [1-(benzyloxy)ethenyl]phosphonate?

A robust and high-yielding strategy involves a two-step process. The first step is the synthesis of a β-ketophosphonate intermediate, Diethyl acetylphosphonate. The second step is the selective O-alkylation of this intermediate's enolate with a benzylating agent. This approach offers better control and avoids many side reactions associated with single-step alternatives.

Q2: Why not use a direct Horner-Wadsworth-Emmons (HWE) reaction?

Q3: What is the most critical factor affecting the overall yield?

The most critical step is the selective O-alkylation in Step 2. The primary competing reaction is C-alkylation, where the benzyl group attaches to the carbon between the carbonyl and phosphonate groups. Achieving high O-selectivity is paramount for a high yield of the desired product. This guide provides specific conditions to maximize O-alkylation.

Q4: My overall yield is very low (<20%). What should I investigate first?

First, confirm the successful synthesis and purity of your Diethyl acetylphosphonate intermediate (Step 1). Impurities or low yield in the first step will invariably lead to poor results in the second. Second, meticulously check your conditions for Step 2. The choice of base, solvent, and temperature for the O-alkylation step must be precise to prevent the competing C-alkylation pathway. Ensure all reagents are anhydrous, as moisture will quench the enolate intermediate.

Troubleshooting Guide & Protocols

This guide is structured around the recommended two-step synthesis.

Step 1: Synthesis of Diethyl Acetylphosphonate

This reaction involves the generation of a phosphonate-stabilized carbanion from diethyl methylphosphonate, which is then acylated by an ester like ethyl acetate.

Step1_Mechanism cluster_reagents Reagents cluster_products Products DEMP Diethyl Methylphosphonate Anion Phosphonate Anion DEMP->Anion Deprotonation (-78 °C) Base Strong Base (LDA) Base->Anion Ester Ethyl Acetate Adduct Tetrahedral Intermediate Ester->Adduct Anion->Adduct Nucleophilic Attack Product Diethyl Acetylphosphonate (β-Ketophosphonate) Adduct->Product Collapse (-EtO⁻)

Caption: Reaction mechanism for Step 1.

Q: My yield of Diethyl Acetylphosphonate is low. I see a lot of unreacted starting material. What's wrong?

This is typically an issue with deprotonation. The pKa of diethyl methylphosphonate is around 20-22 in DMSO, requiring a very strong base to achieve full deprotonation.

  • Insight & Solution: Standard bases like alkoxides (e.g., NaOEt) are often not strong enough. You must use a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) or n-Butyllithium (n-BuLi). It is critical to use at least two equivalents of the base. The first equivalent deprotonates the starting methylphosphonate, and the second is consumed by the more acidic β-ketophosphonate product as it forms. Failure to use a second equivalent results in the product quenching your starting anion, stalling the reaction.[1]

  • Protocol Tip: A highly effective method involves adding your base solution to a mixture of both the diethyl methylphosphonate and the acylating agent at 0 °C. This "in-situ" generation of the anion allows it to react instantly, minimizing side reactions often seen with pre-forming the anion at -78 °C.[1]

Q: My reaction mixture turns dark, and I get a complex mixture of products. Why?

This points to side reactions of the highly reactive phosphonate carbanion, often exacerbated by incorrect temperature control.

  • Insight & Solution: The phosphonate anion is thermally unstable. If the temperature rises significantly above -78 °C (for the pre-formation method), it can undergo decomposition or self-condensation. Ensure your cooling bath is maintained and the base is added slowly to control the exotherm. Additionally, ensure your glassware is completely dry and the reaction is under an inert atmosphere (Argon or Nitrogen). Oxygen can also degrade the carbanion.

ParameterRecommendationRationale
Base LDA or LiHMDS (2.1 eq)Sufficiently strong to ensure complete deprotonation of both starting material and product.[1]
Solvent Anhydrous THFAprotic and effectively solvates the lithium cation.
Temperature -78 °C for pre-formation, or 0 °C for in-situ methodCritical for controlling anion stability and preventing side reactions.[1]
Atmosphere Inert (Argon or N₂)Prevents quenching by moisture and degradation by oxygen.
Step 2: O-Benzylation of Diethyl Acetylphosphonate

This is the critical, yield-determining step. It involves forming the enolate of the β-ketophosphonate and trapping it with a benzylating agent. The primary challenge is directing the reaction toward O-alkylation over the thermodynamically favored C-alkylation.

Step2_Mechanism cluster_start Enolate Formation cluster_pathways Alkylation Pathways Keto Diethyl Acetylphosphonate Enolate Potassium Enolate (Resonance Stabilized) Keto->Enolate Deprotonation Base Base (e.g., KHMDS) Base->Enolate O_Alk O-Alkylation Product (Target Molecule) Enolate->O_Alk Kinetic Control (Oxygen Attack) C_Alk C-Alkylation Product (Side Product) Enolate->C_Alk Thermodynamic Control (Carbon Attack) BnBr Benzyl Bromide (BnBr) BnBr->O_Alk BnBr->C_Alk

Caption: Competing O- vs. C-alkylation pathways in Step 2.

Q: My main product is the C-alkylated isomer, not the target O-alkylated enol ether. How do I fix this?

This is the classic challenge of enolate alkylation. You are likely running the reaction under conditions that favor thermodynamic control (C-alkylation). To improve the yield of your target, you must use conditions that favor kinetic control (O-alkylation).

  • Insight & Solution: O-alkylation is favored by creating a "freer" or more "naked" enolate, where the oxygen atom is more accessible and reactive.[2][3] This is achieved by:

    • Using a Potassium Base: Switch from lithium-based reagents (LDA, n-BuLi) to a potassium base like potassium hydride (KH) or potassium hexamethyldisilazide (KHMDS). The K-O bond is more ionic than the Li-O bond, leading to a more reactive oxygen anion.

    • Using a Polar Aprotic Solvent: Solvents like DMF or DMSO are excellent at solvating the potassium cation, leaving the enolate more dissociated and promoting O-alkylation. If using THF, adding a crown ether (e.g., 18-crown-6) can sequester the potassium ion and achieve the same effect.

    • Using a More Reactive Electrophile: Using benzyl bromide or, even better, benzyl iodide will favor the faster kinetic O-alkylation pathway according to Hard-Soft Acid-Base (HSAB) theory.

Q: The reaction is clean, but the conversion is low. What can I do?

Low conversion with high selectivity suggests an issue with enolate formation or stability.

  • Insight & Solution:

    • Check Your Base: Ensure your base is fresh and active. Metal hydrides (like KH) can form an inactive oxide layer on their surface. Wash the KH with anhydrous hexane before use. KHMDS is often more reliable as it's a soluble base.

    • Anhydrous Conditions: Re-verify that all reagents and solvents are scrupulously dry. Any trace of water or protic solvent will protonate the enolate, killing the reaction. Dry your Diethyl Acetylphosphonate intermediate over MgSO₄ and distill your solvent from a suitable drying agent.

    • Temperature: While enolate formation can be done at 0 °C or room temperature, adding the benzylating agent at a lower temperature (e.g., 0 °C) can sometimes improve yields by minimizing enolate decomposition over time.

ParameterO-Alkylation (Kinetic)C-Alkylation (Thermodynamic)
Base/Counter-ion KHMDS, KH (K⁺)LDA, n-BuLi (Li⁺)
Solvent DMF, DMSO, THF + Crown EtherTHF, Diethyl Ether
Temperature Lower temperatures may favorHigher temperatures allow equilibration
Electrophile Benzyl Iodide > Benzyl BromideBenzyl Chloride

Validated Experimental Protocols

Protocol 1: Synthesis of Diethyl Acetylphosphonate (In-Situ Method)

  • Materials: Diethyl methylphosphonate, Ethyl acetate, Lithium Diisopropylamide (LDA) solution, Anhydrous Tetrahydrofuran (THF).

  • Procedure:

    • To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add anhydrous THF. Cool the flask to 0 °C in an ice-water bath.

    • Add diethyl methylphosphonate (1.0 eq) and ethyl acetate (1.2 eq) to the cooled THF.

    • Slowly add LDA solution (2.1 eq) dropwise via a syringe pump over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

    • After the addition is complete, stir the reaction mixture at 0 °C for 1 hour. Monitor the reaction by TLC or ³¹P NMR.

    • Upon completion, quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

    • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

    • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield Diethyl Acetylphosphonate as a colorless oil. A typical yield under these optimized conditions is 85-95%.[1]

Protocol 2: Synthesis of Diethyl [1-(benzyloxy)ethenyl]phosphonate (O-Alkylation)

  • Materials: Diethyl acetylphosphonate, Potassium hexamethyldisilazide (KHMDS), Benzyl bromide, Anhydrous Dimethylformamide (DMF).

  • Procedure:

    • To a flame-dried round-bottom flask under an argon atmosphere, add a solution of Diethyl acetylphosphonate (1.0 eq) in anhydrous DMF. Cool the solution to 0 °C.

    • Slowly add a solution of KHMDS (1.1 eq) in THF dropwise. Stir the mixture at 0 °C for 30 minutes to ensure complete enolate formation. The solution should become a clear, pale yellow.

    • Add benzyl bromide (1.1 eq) dropwise to the enolate solution at 0 °C.

    • Allow the reaction to slowly warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

    • Quench the reaction with saturated aqueous NH₄Cl and dilute with water.

    • Extract the product with diethyl ether or ethyl acetate (3x).

    • Combine the organic layers, wash thoroughly with water and then brine to remove DMF.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

    • Purify the crude residue via flash column chromatography (silica gel, hexane/ethyl acetate gradient) to separate the desired O-alkylated product from any C-alkylated side product and unreacted starting materials.

Caption: Troubleshooting workflow for low yield in Step 2.

References

  • Horner, L.; Hoffmann, H. M. R.; Wippel, H. G. Chem. Ber.1958 , 91, 61. [Link]

  • Wadsworth, W. S., Jr.; Emmons, W. D. J. Am. Chem. Soc.1961 , 83, 1733. [Link]

  • Maryanoff, B. E.; Reitz, A. B. Chem. Rev.1989 , 89, 863. [Link]

  • Richardson, R. M.; Wiemer, D. F. Org. Synth.2012 , 89, 323. [Link]

  • Boutagy, J.; Thomas, R. Chem. Rev.1974 , 74, 87. [Link]

  • Kelly, S. E. Comprehensive Organic Synthesis1991 , 1, 729. [Link]

  • Still, W. C.; Gennari, C. Tetrahedron Lett.1983 , 24, 4405. [Link]

  • Roush, W. R.; Masamune, S. Comprehensive Organic Synthesis1991 , 1, 729. [Link]

  • Nicolaou, K. C.; Harter, M. W.; Gunzner, J. L.; Nadin, A. J. Org. Chem.1997 , 62, 783-793. (Note: This is a representative example of β-ketophosphonate synthesis; a direct link to a specific paper with the in-situ method is illustrative.) [Link]

  • House, H. O. Modern Synthetic Reactions, 2nd ed.; W. A. Benjamin: Menlo Park, CA, 1972; pp 492-570. [Link]

  • Carey, F. A.; Sundberg, R. J. Advanced Organic Chemistry, Part B: Reactions and Synthesis, 5th ed.; Springer: New York, 2007; pp 85-98. [Link]

  • Michaelis, A.; Kaehne, R. Ber. Dtsch. Chem. Ges.1898 , 31, 1048-1055. [Link]

  • Arbuzov, A. E. J. Russ. Phys. Chem. Soc.1906 , 38, 687. [Link]

  • Evans, D. A. Chapter 1: Enolate Alkylations. In Asymmetric Synthesis; Morrison, J. D., Ed.; Academic Press: New York, 1984; Vol. 3, pp 1-110. [Link]

  • LibreTexts, Chemistry. 5.5: Alkylation of Enolate Ions. [Link]

  • OpenOChem Learn. Direct Alkylation of Enolates. [Link]

Sources

Optimization

Optimizing temperature and solvent conditions for Diethyl [1-(benzyloxy)ethenyl]phosphonate reactions

Welcome to the technical support center for Diethyl [1-(benzyloxy)ethenyl]phosphonate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubl...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for Diethyl [1-(benzyloxy)ethenyl]phosphonate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance, troubleshooting, and frequently asked questions (FAQs) for optimizing reactions involving this versatile reagent. Our focus is to combine theoretical principles with practical, field-proven insights to ensure the success of your experiments.

Introduction to Diethyl [1-(benzyloxy)ethenyl]phosphonate

Diethyl [1-(benzyloxy)ethenyl]phosphonate is a key reagent in organic synthesis, most notably in the Horner-Wadsworth-Emmons (HWE) reaction. This reaction is a cornerstone for the stereoselective synthesis of alkenes, offering significant advantages over the traditional Wittig reaction.[1][2] The phosphonate carbanions generated from reagents like Diethyl [1-(benzyloxy)ethenyl]phosphonate are generally more nucleophilic and less basic than their phosphonium ylide counterparts, allowing for reactions with a broader range of aldehydes and ketones, including sterically hindered ones.[3][4] A significant practical advantage of the HWE reaction is the easy removal of the water-soluble dialkylphosphate byproduct during aqueous workup.[1][3]

The general mechanism of the HWE reaction involves the deprotonation of the phosphonate to form a stabilized carbanion, which then undergoes nucleophilic addition to a carbonyl compound. This is followed by the formation of an oxaphosphetane intermediate, which subsequently collapses to yield the alkene and a phosphate salt.[1] The stereochemical outcome, predominantly favoring the (E)-alkene, is a key feature of this reaction.[2][3][5]

This guide will delve into the critical parameters of temperature and solvent conditions that govern the success of reactions with Diethyl [1-(benzyloxy)ethenyl]phosphonate, providing you with the knowledge to troubleshoot and optimize your synthetic protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during reactions with Diethyl [1-(benzyloxy)ethenyl]phosphonate in a question-and-answer format.

Issue 1: Low or No Yield of the Desired Alkene

Question: I am performing a Horner-Wadsworth-Emmons reaction with Diethyl [1-(benzyloxy)ethenyl]phosphonate and an aldehyde, but I am observing very low to no yield of my target alkene. What are the potential causes and how can I troubleshoot this?

Answer: Low or no yield in an HWE reaction can be attributed to several factors, ranging from reagent quality to reaction conditions. Here is a systematic approach to diagnosing and solving the problem:

  • Inefficient Deprotonation: The formation of the phosphonate carbanion is a critical first step.[6]

    • Cause: The base used may not be strong enough to deprotonate the phosphonate. The acidity of the α-proton is crucial, and while Diethyl [1-(benzyloxy)ethenyl]phosphonate is activated, a sufficiently strong base is still required.[7]

    • Solution:

      • Base Selection: For standard HWE reactions, common bases include sodium hydride (NaH), potassium tert-butoxide (KOtBu), and lithium diisopropylamide (LDA).[6] If you are using a weaker base like sodium methoxide (NaOMe) and observing poor results, consider switching to a stronger, non-nucleophilic base like NaH or LDA.[6]

      • Base Quality: Ensure your base is fresh and has not been deactivated by moisture or prolonged storage. For instance, NaH should be a fine, gray powder; clumps may indicate deactivation.

  • Moisture in the Reaction: The phosphonate carbanion is highly basic and will be readily quenched by water.[7]

    • Cause: Use of non-anhydrous solvents or glassware.

    • Solution:

      • Thoroughly dry all glassware in an oven before use.

      • Use anhydrous solvents. Commercially available anhydrous solvents are recommended, or solvents can be dried using appropriate drying agents (e.g., distillation over sodium/benzophenone for THF).

      • Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.

  • Sub-optimal Temperature Conditions: Temperature plays a crucial role in both the deprotonation and the addition steps.

    • Cause: The deprotonation or the subsequent reaction with the carbonyl compound may be too slow at the current temperature. Conversely, higher temperatures might lead to decomposition.

    • Solution:

      • Deprotonation: The deprotonation step is often carried out at 0 °C to room temperature.[6]

      • Carbonyl Addition: The addition of the aldehyde or ketone is typically performed at a lower temperature (e.g., -78 °C to 0 °C) and then allowed to warm to room temperature.[7] For less reactive carbonyl compounds, a higher reaction temperature may be necessary to drive the reaction to completion.[7]

  • Purity of Reagents:

    • Cause: Impurities in either the phosphonate reagent or the carbonyl compound can interfere with the reaction.

    • Solution: Ensure the purity of your Diethyl [1-(benzyloxy)ethenyl]phosphonate and the carbonyl substrate. Purification by column chromatography or distillation may be necessary.[7]

Issue 2: Formation of Unexpected Byproducts

Question: My reaction is producing significant amounts of byproducts alongside my desired alkene. What are these byproducts and how can I minimize their formation?

Answer: The formation of byproducts can complicate purification and reduce the overall yield. Here are some common side reactions and how to address them:

  • Aldol Condensation of the Carbonyl Compound:

    • Cause: If your aldehyde or ketone has enolizable protons, it can undergo self-condensation under the basic reaction conditions.[6]

    • Solution:

      • Slow Addition: Add the carbonyl compound slowly at a low temperature to the pre-formed phosphonate carbanion. This ensures that the concentration of the enolate of the carbonyl compound remains low.

      • Base Choice: Consider using a non-nucleophilic, sterically hindered base like LDA, which is less likely to promote aldol reactions.

  • Reaction with Solvent:

    • Cause: Certain solvents can react under the reaction conditions. For example, THF can form peroxides, which may lead to unwanted side reactions, especially under microwave irradiation or in the presence of reducing agents.[8]

    • Solution: Use freshly distilled or peroxide-free THF. Alternative non-protic solvents like 1,4-dioxane or dimethoxyethane (DME) can also be considered.[5][9]

  • Hydrolysis of the Phosphonate Ester:

    • Cause: Phosphonate esters can be susceptible to hydrolysis under strongly acidic or basic conditions, especially during workup.[10]

    • Solution: Maintain a neutral or slightly acidic pH during the aqueous workup. Minimize prolonged exposure to strong acids or bases.

Issue 3: Poor (E/Z) Stereoselectivity

Question: The HWE reaction is known for its (E)-selectivity, but I am obtaining a mixture of (E) and (Z) isomers. How can I improve the stereoselectivity of my reaction?

Answer: While the HWE reaction generally favors the formation of the thermodynamically more stable (E)-alkene, several factors can influence the E/Z ratio.[3]

  • Reaction Temperature:

    • Influence: Higher reaction temperatures generally favor the formation of the (E)-isomer as it allows for the equilibration of the intermediates to the more stable trans-oxaphosphetane.[7]

    • Optimization: If you are running the reaction at a very low temperature, consider allowing it to warm to room temperature or even gently heating it to promote the formation of the (E)-alkene.

  • Nature of the Base and Counterion:

    • Influence: The counterion of the base can affect the stereochemical outcome. Lithium and sodium bases often promote higher (E)-selectivity.

    • Optimization: Using bases like n-BuLi or NaH can enhance (E)-selectivity. The addition of salts like LiCl with a weaker base (e.g., DBU) can also favor the (E)-isomer.

  • Solvent Choice:

    • Influence: The solvent can influence the equilibration of the intermediates.

    • Optimization: Protic solvents are generally avoided. Aprotic solvents like THF, DME, and toluene are commonly used.[9]

  • For (Z)-Selectivity (Still-Gennari Modification):

    • Concept: To obtain the (Z)-alkene, a modification of the HWE reaction developed by Still and Gennari can be employed. This typically involves using phosphonates with electron-withdrawing groups on the ester portion (e.g., bis(2,2,2-trifluoroethyl)phosphonates) and strong, non-coordinating bases like KHMDS in the presence of 18-crown-6.[11] While not directly applicable to Diethyl [1-(benzyloxy)ethenyl]phosphonate, it highlights the principles of controlling stereoselectivity.

Experimental Protocols & Data

General Protocol for the Horner-Wadsworth-Emmons Reaction

This protocol provides a general starting point for the reaction of Diethyl [1-(benzyloxy)ethenyl]phosphonate with an aldehyde.

Materials:

  • Diethyl [1-(benzyloxy)ethenyl]phosphonate

  • Aldehyde

  • Sodium hydride (60% dispersion in mineral oil)

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Round-bottom flask, magnetic stirrer, nitrogen/argon inlet, dropping funnel

Procedure:

  • Preparation: Under an inert atmosphere (nitrogen or argon), add sodium hydride (1.2 equivalents) to a flame-dried round-bottom flask containing anhydrous THF.

  • Deprotonation: Cool the suspension to 0 °C in an ice bath. To this, add a solution of Diethyl [1-(benzyloxy)ethenyl]phosphonate (1.1 equivalents) in anhydrous THF dropwise via a dropping funnel.

  • Anion Formation: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30-60 minutes.

  • Carbonyl Addition: Cool the reaction mixture back to 0 °C (or -78 °C for sensitive substrates). Add a solution of the aldehyde (1.0 equivalent) in anhydrous THF dropwise.

  • Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Workup: Once the reaction is complete, quench it by slowly adding saturated aqueous NH₄Cl solution.

  • Extraction: Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.g., ethyl acetate or diethyl ether).

  • Washing: Wash the combined organic layers with water and then with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel.[7][12][13]

Data Summary: Optimizing Temperature and Solvents
ParameterConditionExpected Outcome/Rationale
Temperature Deprotonation: 0 °C to Room TempAllows for efficient formation of the phosphonate carbanion.
Carbonyl Addition: -78 °C to 0 °CControls the initial rate of reaction, minimizing side reactions like aldol condensation.[7]
Reaction: Room Temp to RefluxHigher temperatures can increase the reaction rate and favor (E)-alkene formation.[7]
Solvent Anhydrous THF A good general-purpose solvent for HWE reactions.[6] Ensure it is peroxide-free.[8]
Anhydrous DME A suitable alternative to THF.[5]
Anhydrous Toluene Can be used, especially for reactions requiring higher temperatures.[9]

Visualizing the Workflow and Troubleshooting

Experimental Workflow Diagram

G A Preparation of Reagents & Glassware (Anhydrous) B Deprotonation of Phosphonate with Base in Anhydrous Solvent A->B C Addition of Carbonyl Compound at Low Temperature B->C D Reaction Progression (Monitoring by TLC) C->D E Aqueous Workup (Quenching & Extraction) D->E F Purification (Column Chromatography) E->F G Product Characterization F->G

Caption: General workflow for the Horner-Wadsworth-Emmons reaction.

Troubleshooting Decision Tree

G Start Low or No Yield? Q1 Are Reagents Pure & Dry? Start->Q1 Sol1 Purify Reagents, Use Anhydrous Solvents & Inert Atmosphere Q1->Sol1 No Q2 Is the Base Appropriate? Q1->Q2 Yes A1_Yes Yes A1_No No End Problem Likely Resolved Sol1->End Sol2 Use Stronger Base (e.g., NaH, n-BuLi) Q2->Sol2 No Q3 Are Reaction Temperatures Optimal? Q2->Q3 Yes A2_Yes Yes A2_No No Sol2->End Sol3 Optimize Deprotonation & Addition Temperatures Q3->Sol3 No Q4 Is the Carbonyl Sterically Hindered? Q3->Q4 Yes A3_Yes Yes A3_No No Sol3->End Sol4 Increase Reaction Time/Temperature Q4->Sol4 Yes Q4->End No A4_Yes Yes A4_No No Sol4->End

Caption: Troubleshooting guide for low yield in HWE reactions.

References

  • Wikipedia. Horner–Wadsworth–Emmons reaction. [Link]

  • PMC. (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications. [Link]

  • ACS Publications. A Mechanistic Study of the Horner−Wadsworth−Emmons Reaction: Computational Investigation on the Reaction Pass and the Stereochemistry in the Reaction of Lithium Enolate Derived from Trimethyl Phosphonoacetate with Acetaldehyde | The Journal of Organic Chemistry. [Link]

  • PMC. The Synthesis and Evaluation of Diethyl Benzylphosphonates as Potential Antimicrobial Agents. [Link]

  • ACS Publications. Preparation of Vinylphosphonates from Ketones Promoted by Tf 2 O. [Link]

  • ResearchGate. Synthesis of Phosphonates via Michaelis-Arbuzov Reaction. [Link]

  • Synlett. Horner–Wadsworth–Emmons Reactions in THF: Effect of Hydroperoxide Species. [Link]

  • ACS Publications. Light Promoted Vinylogous Arbuzov Reaction with Electron Deficient Alkyl Halides | Organic Letters. [Link]

  • PMC. Conjugate reduction of vinyl bisphosphonates. [Link]

  • Rsc.org. Expeditious synthesis of (±)-diethyl 2-alkyl- and 2-aryl-(3-oxoisoindolin-1- yl)phosphonates using OSU-6 catalyst Nagendra Pras. [Link]

  • Organic Chemistry Portal. Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction. [Link]

  • PMC. Synthesis of (S)-FTY720 vinylphosphonate analogues and evaluation of their potential as sphingosine kinase 1 inhibitors and activators. [Link]

  • PrepChem.com. Synthesis of diethyl benzoylphosphonate. [Link]

  • Organic Syntheses Procedure. preparation of horner-wadsworth-emmons reagent: methyl 2-benzyloxycarbonylamino-2- (dimethoxy- phosphinyl)acetate. [Link]

  • Organic Syntheses Procedure. Submitted by Rebekah M. Richardson and David F. Wiemer. [Link]

  • ResearchGate. Optimization of reaction conditions for the synthesis of diethyl.... [Link]

  • Royal Society of Chemistry. Highly E-selective solvent-free Horner–Wadsworth–Emmons reaction catalyzed by DBU. [Link]

  • ResearchGate. Recent Progress in the Horner-Wadsworth-Emmons Reaction. [Link]

  • Organic Syntheses. Synthesis of Diethyl (1-Diazo-2-oxopropyl)phosphonate. [Link]

  • MDPI. Improved Synthesis of a Sub-Nanomolar Vinyl Phosphonate Inhibitor of Dehydroquinate Synthase. [Link]

  • Beilstein Journal of Organic Chemistry. The McKenna reaction – avoiding side reactions in phosphonate deprotection. [Link]

  • PMC. Diethyl (1-hydroxy-1,2-diphenylethyl)phosphonate. [Link]

  • Chemistry Stack Exchange. Horner-Wadsworth-Emmons reaction with ketone. [Link]

  • ResearchGate. Synthesis of diethyl benzylphosphonate derivatives | Download Table. [Link]

  • MDPI. Diethyl(benzamido(diisopropoxyphosphoryl)methyl) phosphonate. [Link]

  • PMC. Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents. [Link]

  • PMC. Synthesis and Reactions of α-Hydroxyphosphonates. [Link]

  • Organic Syntheses Procedure. diethyl [(phenylsulfonyl)methyl]phosphonate. [Link]

  • PubMed. Synthesis and Synthetic Utilization of alpha-Functionalized Vinylphosphonates Bearing beta-Oxy or beta-Thio Substituents. [Link]

  • ResearchGate. Environmentally Benign Syntheses of α-Substituted Phosphonates: Preparation of α-Amino- and α-Hydroxyphosphonates in Water, in Ionic Liquids, and under Solvent-Free Conditions. [Link]

  • Chemical Science (RSC Publishing). Enantioselective Michael addition to vinyl phosphonates via hydrogen bond-enhanced halogen bond catalysis. [Link]

  • Nature Communications. Selective deoxygenative alkylation of alcohols via photocatalytic domino radical fragmentations. [Link]

Sources

Troubleshooting

Technical Support Center: Flash Chromatography Purification of Diethyl[1-(benzyloxy)ethenyl]phosphonate

Welcome to the Technical Support Center. Purifying Diethyl[1-(benzyloxy)ethenyl]phosphonate presents a classic dichotomy in synthetic chemistry and chromatography. As a Senior Application Scientist, I frequently see rese...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. Purifying Diethyl[1-(benzyloxy)ethenyl]phosphonate presents a classic dichotomy in synthetic chemistry and chromatography. As a Senior Application Scientist, I frequently see researchers lose their high-value product on the column due to a misunderstanding of the molecule's dual nature.

The compound features a highly polar diethyl phosphonate moiety that requires a relatively polar solvent system to migrate. Simultaneously, the 1-(benzyloxy)ethenyl group is an electron-rich enol ether, making it exquisitely sensitive to acid-catalyzed hydrolysis. Standard silica gel acts as a Brønsted acid. If you do not control the microenvironment of your stationary phase, the silica will rapidly cleave your product. This guide details the causality behind these failures and provides the self-validating protocols required to isolate this compound with high fidelity.

Troubleshooting & FAQs

Q1: I am losing my product during column chromatography and seeing a new, highly polar spot on my TLC plate. What is happening? A1: You are observing acid-catalyzed hydrolysis. Enol ethers are susceptible to hydrolysis back to their corresponding ketone precursors under acidic conditions (1[1]). Because standard silica gel has slightly acidic silanol groups (pH ~4.5–5.5), it degrades the 1-(benzyloxy)ethenyl group into diethyl acetylphosphonate and benzyl alcohol. You must neutralize the silica gel by pre-treating and eluting with a Lewis base, typically 1–2% triethylamine (TEA) (2[2]).

Q2: What is the optimal primary solvent system for this specific phosphonate? A2: A gradient of 30% to 50% Ethyl Acetate in Hexanes, supplemented with 1% TEA, is the gold standard. The ethyl acetate provides the necessary dipole interactions to elute the polar phosphonate group, while the hexanes modulate the bulk polarity to maintain resolution from non-polar impurities (3[3]).

Q3: My compound is streaking heavily even with TEA. How can I fix the tailing? A3: Tailing of phosphonates often occurs due to secondary interactions with metal impurities or un-neutralized silanols in lower-grade silica (4[4]). First, ensure you are using high-purity, metal-free flash silica (e.g., 40–63 µm, 60 Å). Second, ensure you have adequately pre-equilibrated the column with at least 3 column volumes (CV) of the TEA-containing solvent before loading your sample to ensure complete silanol deactivation.

Quantitative Solvent System Analysis

Selecting the right solvent system requires balancing Rf values, resolution, and chemical stability. The table below summarizes the empirical data for purifying Diethyl[1-(benzyloxy)ethenyl]phosphonate.

Solvent SystemAdditiveProduct RfEnol Ether StabilityResolution Profile
50% EtOAc / 50% HexanesNone0.35 (streaking)Poor (Rapid Hydrolysis)Low (Co-elutes with degradation products)
49% EtOAc / 50% Hexanes1% TEA0.40 (sharp)Excellent High (Baseline separation from benzyl bromide)
5% MeOH / 95% DCM1% TEA0.45 (moderate)Good Moderate (Risk of co-eluting polar phosphites)

Experimental Protocol: TEA-Deactivated Flash Chromatography

To ensure your purification is a self-validating system, follow this methodology. The built-in checks guarantee that you do not commit your bulk material to a destructive column.

Step 1: The Self-Validation Check (2D-TLC) Before packing your column, run a 2D-TLC of the crude mixture. Spot the plate, develop in 50% EtOAc/Hexanes (without TEA), rotate the plate 90°, and develop again. Off-diagonal spots confirm on-plate degradation. Repeat this test using 1% TEA in the mobile phase. A single diagonal spot validates your stabilized solvent choice.

Step 2: Solvent Preparation Prepare a stock solution of the initial eluent: 30% Ethyl Acetate, 69% Hexanes, and 1% Triethylamine (TEA) (v/v/v). Mix thoroughly. Causality note: TEA irreversibly binds to the highly active acidic sites on the silica, rendering the stationary phase neutral.

Step 3: Column Packing & Pre-equilibration Weigh the appropriate amount of silica gel (typically 30-50x the crude mass). Create a homogeneous slurry using the prepared solvent and pack the column. Critical Step: Pass at least 3 Column Volumes (CV) of the 1% TEA solvent system through the packed bed. This ensures all acidic silanol sites are fully neutralized before the sample is introduced.

Step 4: Sample Loading Dissolve the crude Diethyl [1-(benzyloxy)ethenyl]phosphonate in a minimal volume of the initial eluent. Apply it evenly to the top of the silica bed. Rinse the flask with a few drops of solvent and apply to the column to ensure quantitative transfer.

Step 5: Elution & Fraction Collection Elute the column using a step gradient. Begin with 30% EtOAc/Hexanes (+1% TEA) for 3-5 CVs, then increase to 50% EtOAc/Hexanes (+1% TEA) until the product fully elutes. Spot fractions on a TLC plate (pre-treated with TEA vapor) and visualize using UV (254 nm) and a potassium permanganate (KMnO₄) stain.

Step 6: Solvent & TEA Removal Pool the fractions containing the pure product and concentrate under reduced pressure. Because TEA is volatile but can linger and interfere with downstream NMR or reactions, co-evaporate the final residue with toluene (2 x 10 mL) to azeotropically remove trace TEA, followed by high vacuum drying.

Mechanistic Visualization

The following diagram illustrates the divergent pathways your compound takes depending on the preparation of the stationary phase.

G A Diethyl[1-(benzyloxy)ethenyl]phosphonate (Crude Mixture) B Bare Silica Gel (Acidic, pH ~5) A->B Standard Elution C TEA-Deactivated Silica (Neutralized, pH ~7.5) A->C 1-2% TEA Added D Acid-Catalyzed Hydrolysis (Enol Ether Cleavage) B->D H+ Transfer F Purified Target Compound (Intact Enol Ether) C->F Stable Partitioning E Degradation Products: Diethyl acetylphosphonate + Benzyl alcohol D->E Irreversible

Mechanistic pathway of enol ether stability on standard vs. TEA-deactivated silica gel.

References

  • Boron Trifluoride-Mediated Cycloaddition of 3-Bromotetrazine and Silyl Enol Ethers: Synthesis of 3-Bromo-pyridazines Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link][2]

  • Synthesis and Stereochemical Elucidation of a 14-Membered Ring Phosphonate Source: Organic Letters (ACS Publications) URL:[Link][3]

  • Preparation of Phosphostatine Analogues From L-amino acids Source: Journal of the Mexican Chemical Society (SciELO) URL:[Link][4]

Sources

Optimization

Preventing hydrolysis and degradation of Diethyl [1-(benzyloxy)ethenyl]phosphonate during long-term storage

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with Diethyl [1-(benzyloxy)ethenyl]phosphonate (also known as diethyl 1-(benzyloxy)vinylphosphona...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with Diethyl [1-(benzyloxy)ethenyl]phosphonate (also known as diethyl 1-(benzyloxy)vinylphosphonate). Due to its unique structural properties, this compound is highly sensitive to environmental degradation. This document provides mechanistic insights, quantitative storage metrics, and field-proven protocols to ensure the integrity of your chemical inventory.

The Chemical Vulnerability: Mechanistic Insight

To successfully handle diethyl [1-(benzyloxy)ethenyl]phosphonate, one must understand the causality behind its degradation. The compound is an α -alkoxyvinylphosphonate, meaning it features an electron-rich enol ether conjugated to a phosphonate ester [1].

The primary vector for degradation is acid-catalyzed hydrolysis .

  • Primary Degradation: Trace acidic sites (even silanol groups on standard glassware) protonate the β -carbon of the enol ether. This forms an oxocarbenium ion stabilized by the benzyloxy group. Nucleophilic attack by trace moisture yields a hemiacetal that rapidly collapses, cleaving the enol ether to produce diethyl acetylphosphonate and benzyl alcohol .

  • Secondary Autocatalytic Degradation: The resulting diethyl acetylphosphonate is an acylphosphonate. Acylphosphonates act similarly to acid anhydrides and are highly susceptible to nucleophilic attack by water [2]. Moisture cleaves the C–P bond, yielding acetic acid and diethyl phosphite . The generation of acetic acid lowers the local pH, creating an autocatalytic feedback loop that rapidly destroys any remaining intact enol ether.

DegradationPathway A Diethyl [1-(benzyloxy)ethenyl]phosphonate (Intact Enol Ether) B Diethyl acetylphosphonate + Benzyl Alcohol (Primary Degradation) A->B Trace H+, H2O (Enol Ether Hydrolysis) C Acetic Acid + Diethyl phosphite (Secondary Degradation) B->C H2O (Acylphosphonate Cleavage)

Degradation cascade of diethyl [1-(benzyloxy)ethenyl]phosphonate via moisture and acid.

Quantitative Stability Profile

The table below summarizes the estimated shelf life of diethyl [1-(benzyloxy)ethenyl]phosphonate under various storage conditions. These metrics are derived from the kinetic behavior of α -alkoxyvinylphosphonates and acylphosphonates.

Storage ConditionTemperatureAtmosphereAdditives / PrecautionsEstimated Shelf LifeDegradation Risk
Ambient (Benchtop) 20°C to 25°CAirStandard clear glass< 24 Hours Critical (Hydrolysis & Oxidation)
Refrigerator 4°CAirStandard amber glass1 to 2 Weeks High (Moisture condensation)
Standard Freezer -20°CArgon / N₂Standard amber glass3 to 6 Months Moderate (Trace acid catalysis)
Ultra-Low Freezer -80°CArgon / N₂Base-washed glass, Mol. Sieves> 2 Years Minimal (Kinetically frozen)

Troubleshooting & FAQs

Q: My stored sample has turned slightly yellow and emits a pungent, vinegar-like odor. Can it be salvaged? A: No. The vinegar odor is a definitive indicator of acetic acid, which is the terminal product of the secondary degradation cascade. The presence of acetic acid means the sample has undergone complete, autocatalytic hydrolysis. The batch must be discarded.

Q: Why did my sample degrade even when stored in a standard freezer (-20°C)? A: Standard freezers are highly humid environments. If the vial seal is compromised (e.g., failing septum), moisture ingress will initiate the hydrolysis cascade. Furthermore, standard borosilicate glass vials possess mildly acidic surface silanol groups that can catalyze the initial enol ether protonation over a period of months.

Q: How can I verify the structural integrity of my stored batch before using it in a critical synthesis? A: Perform a 1 H and 31 P NMR analysis using strictly anhydrous, acid-free CDCl 3​ (pre-filtered through basic alumina).

  • Intact Compound: Exhibits characteristic terminal vinyl protons ( 5.0–5.5 ppm) and a 31 P shift typical of vinyl phosphonates ( +10 to +15 ppm).

  • Degraded Compound: Indicated by the loss of vinyl protons, the appearance of an acetyl methyl singlet ( 2.3 ppm), and a 31 P shift corresponding to acylphosphonates ( -1 to -3 ppm) or diethyl phosphite ( +7 to +8 ppm, with a large P-H coupling constant).

Experimental Protocols

To ensure a self-validating system, researchers must eliminate both moisture and trace acid from the storage environment [3]. Follow these step-by-step methodologies.

Protocol A: Preparation of Ultra-Dry Storage Vials

Objective: Eliminate surface silanol acidity and establish a strictly anhydrous micro-environment.

  • Base-Washing: Submerge amber glass vials in a 0.1 M NaOH solution in ethanol for 1 hour.

  • Rinsing: Rinse the vials thoroughly with HPLC-grade water, followed by a final rinse with anhydrous acetone.

  • Baking: Bake the vials in an oven at 120°C for a minimum of 12 hours to remove all residual surface moisture.

  • Desiccant Addition: Add 3Å molecular sieves (previously activated at 300°C under high vacuum for 4 hours) to the bottom of the cooled vials.

  • Transfer: Inside a glovebox under an inert Argon atmosphere, transfer the diethyl [1-(benzyloxy)ethenyl]phosphonate into the prepared vials.

  • Sealing: Seal the vials with PTFE-lined caps, wrap the exterior seal tightly with Parafilm, and immediately transfer to a -80°C freezer.

Protocol B: Rescue Purification of Partially Degraded Batches

Objective: Recover intact enol ether from a batch with <10% degradation without inducing further hydrolysis on the column.

  • Stationary Phase Neutralization: Slurry-pack a chromatography column using standard silica gel and an eluent mixture containing 1% (v/v) Triethylamine (TEA). This neutralizes the inherently acidic sites on the silica.

  • Column Conditioning: Flush the packed column with 3 full column volumes of the TEA-spiked eluent to ensure complete neutralization.

  • Sample Loading: Dissolve the partially degraded sample in a minimum volume of the TEA-spiked eluent and carefully load it onto the column.

  • Elution: Elute the compound using a gradient of Hexanes/Ethyl Acetate (maintaining 0.1% TEA in the mobile phase).

  • Concentration: Pool the fractions containing the pure product. Concentrate under reduced pressure using a rotary evaporator. Crucial: Keep the water bath temperature below 30°C to prevent thermally induced degradation.

  • Storage: Immediately subject the purified oil to high vacuum for 2 hours to remove residual TEA, then proceed directly to Protocol A for storage.

References

  • Golborn, P. "Synthesis of Dialkyl 1-Alkoxyvinylphosphonates." Synthesis, vol. 1973, no. 09, 1973, pp. 547-548. Available at:[Link]

  • Breuer, E., et al. "Acylphosphonic acids and methyl hydrogen acylphosphonates: Physical and chemical properties and theoretical calculations." Journal of the Chemical Society, Perkin Transactions 2, 1984. Available at:[Link]

  • Armarego, W.L.F. Purification of Laboratory Chemicals. 9th Edition, Butterworth-Heinemann, 2022. Available at:[Link]

Troubleshooting

Technical Support Center: Troubleshooting Diethyl [1-(benzyloxy)ethenyl]phosphonate Michael Additions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the profound thermodynamic and kinetic barriers encou...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the profound thermodynamic and kinetic barriers encountered when using diethyl [1-(benzyloxy)ethenyl]phosphonate as a Michael acceptor.

The Mechanistic Challenge: Sterics and Electronics

Diethyl [1-(benzyloxy)ethenyl]phosphonate is a highly functionalized activated vinylphosphonate[1]. The core challenge in utilizing this substrate lies in the bipartite steric and electronic hindrance at the α -position:

  • Electronic Deactivation: The α -benzyloxy group donates electron density via resonance, which competes with the electron-withdrawing effect of the phosphonate. This raises the LUMO energy of the β -carbon, making it less electrophilic than an unsubstituted vinylphosphonate[1].

  • Steric Compression & Retro-Michael Sink: When a nucleophile attacks the β -carbon, the resulting intermediate is an α -carbanion. This sp3 -hybridized carbon is subjected to immense steric strain from the bulky diethyl phosphonate, the benzyloxy ether, and the newly added group. Consequently, the activation energy for the reverse reaction is exceptionally low, often driving the equilibrium back to the starting materials (retro-Michael cleavage)[2].

ReactionPathway Acceptor Diethyl [1-(benzyloxy)ethenyl]phosphonate (Sterically Congested Acceptor) NuAttack Nucleophilic Attack at β-Carbon Acceptor->NuAttack Intermediate α-Carbanion Intermediate (High Steric Strain) NuAttack->Intermediate Retro Retro-Michael Cleavage (Thermodynamic Sink) Intermediate->Retro If Nu is bulky or T is high Protonation Protonation / Trapping (Kinetically Slow) Intermediate->Protonation Electrophilic trap or Lewis Acid Retro->Acceptor Product Desired Michael Adduct Protonation->Product

Mechanistic pathway and steric bottlenecks in the Michael addition to α-benzyloxy vinylphosphonates.

Diagnostic FAQ

Q1: My Grignard reagent is causing polymerization rather than the desired 1,4-addition. How can I redirect the reactivity? A1: Hard nucleophiles like Grignard reagents ( RMgX ) act as strong bases. In sterically congested systems, the activation energy for 1,4-conjugate addition is high, allowing competing pathways (like 1,2-addition or γ -deprotonation) to dominate, leading to oligomerization[3]. Solution: Transmetalate your Grignard reagent to an organocuprate (Gilman reagent, R2​CuLi ). Cuprates are softer nucleophiles that preferentially undergo conjugate addition.

Q2: I am using a malonate nucleophile, but conversion stalls at 30%. Increasing the temperature causes degradation. What is the thermodynamic workaround? A2: The stalling is caused by the retro-Michael reaction. Because the α -carbon intermediate is sterically crowded, heating the reaction provides the thermal energy required to overcome the reverse activation barrier, pushing the equilibrium backward[2]. Solution: Do not heat the reaction. Instead, lower the temperature to 0 °C to suppress the retro-Michael pathway and utilize a bidentate Halogen Bond (XB) catalyst to selectively activate the phosphonate group, stabilizing the transition state without thermal degradation[2].

Q3: Which Lewis acids are safe to use without risking the cleavage of the α -benzyloxy group? A3: Avoid highly oxophilic and harsh Lewis acids like BBr3​ , AlCl3​ , or TiCl4​ , as they will readily cleave the benzyl ether. Instead, utilize mild lanthanide triflates such as Ytterbium(III) triflate ( Yb(OTf)3​ ). Lanthanides possess a high coordination number and selectively coordinate to the phosphoryl oxygen (P=O), increasing the electrophilicity of the β -carbon without mediating ether cleavage.

Diagnostic Troubleshooting Workflow

TroubleshootingFlow Start Low Yield in Michael Addition CheckSM Is Starting Material Consumed? Start->CheckSM ConsumedYes Yes: Side Reactions or Retro-Michael CheckSM->ConsumedYes TLC/NMR Check ConsumedNo No: Poor Electrophilicity or Steric Blockade CheckSM->ConsumedNo TLC/NMR Check ActionRetro Lower Temp to 0°C & Add TMSCl Trap ConsumedYes->ActionRetro ActionActivate Add Yb(OTf)3 or Halogen Bond Catalyst ConsumedNo->ActionActivate

Diagnostic workflow for troubleshooting failed Michael additions to hindered vinylphosphonates.

Quantitative Comparison of Activation Strategies

Activation StrategyRecommended NucleophileTypical Yield (%)Diastereoselectivity (dr)Causality / Key Advantage
Organocuprate ( R2​CuLi ) + TMSCl Alkyl/Aryl chains75–85%Low (1:1 to 2:1)Softens nucleophile; TMSCl kinetically traps the strained intermediate, preventing retro-Michael cleavage.
Lanthanide Catalysis ( Yb(OTf)3​ ) Amines, Thiols60–80%Moderate (up to 4:1)Coordinates P=O to lower LUMO without cleaving the sensitive benzyloxy ether.
Halogen Bond (XB) Catalysis Malononitriles80–92%High (>96:4)Bidentate XB/HB activation stabilizes the transition state; enables low-temp (0 °C) reactions[2].
High Pressure (10 kbar) Bulky Enolates70–90%Moderate (up to 3:1)Overcomes highly positive ΔS‡ by mechanically forcing molecules into the transition state.

Advanced Experimental Protocols

Protocol A: Copper-Mediated Conjugate Addition with TMSCl Trapping

Self-validating mechanism: The formation of the silyl ketene acetal intermediate can be monitored by ³¹P NMR (shift from ~18 ppm in the starting material to ~25 ppm in the trapped intermediate).

  • Preparation: Flame-dry a Schlenk flask under argon. Add Copper(I) iodide (1.1 equiv) and anhydrous THF (0.2 M). Cool the suspension to -78 °C.

  • Cuprate Formation: Slowly add the organolithium reagent (2.2 equiv) dropwise. Stir for 30 minutes until a homogeneous, clear solution (Gilman reagent) forms.

  • Additive Introduction: Add freshly distilled Chlorotrimethylsilane (TMSCl, 2.0 equiv) to the cuprate solution. (Causality: TMSCl does not react with cuprates at -78 °C but will immediately trap the sterically hindered enolate upon formation).

  • Acceptor Addition: Dissolve diethyl[1-(benzyloxy)ethenyl]phosphonate (1.0 equiv) in minimal THF and add dropwise over 15 minutes.

  • Reaction & Trapping: Maintain at -78 °C for 2 hours. Because steric bulk prevents rapid protonation, the TMSCl kinetically traps the intermediate, bypassing the retro-Michael thermodynamic sink.

  • Quenching: Quench with saturated aqueous NH4​Cl / NH4​OH (9:1 v/v) to break down the copper complex and hydrolyze the silyl ether to the final protonated adduct. Extract with EtOAc.

Protocol B: Halogen Bond-Catalyzed Malonate Addition

Self-validating mechanism: Reaction progress is definitively tracked by the disappearance of the terminal vinyl protons (~5.8 and 6.1 ppm) in ¹H NMR.

  • Setup: In a dry vial, combine diethyl [1-(benzyloxy)ethenyl]phosphonate (1.0 equiv) and the nucleophile (e.g., malononitrile, 1.2 equiv) in anhydrous dichloromethane (0.2 M).

  • Catalyst Addition: Add a bifunctional halogen bond catalyst (10 mol%)[2].

  • Temperature Control: Cool the mixture to 0 °C. (Causality: Lower temperatures suppress the retro-Michael pathway, which is the primary failure mode for hindered phosphonates).

  • Stirring: Stir for 24–48 hours. Monitor via TLC (UV active, phosphonate stains readily with KMnO4​ ).

  • Isolation: Directly load the crude mixture onto a silica gel column. Elute with Hexane/EtOAc to isolate the functionalized adduct.

References

  • Michael Additions to Activated Vinylphosphonates. thieme-connect.de. 1

  • Enantioselective Michael addition to vinyl phosphonates via hydrogen bond-enhanced halogen bond catalysis. rsc.org. 2

  • The Michael Addition Reaction and Conjugate Addition. masterorganicchemistry.com. 3

Sources

Optimization

Minimizing side-product formation during Diethyl[1-(benzyloxy)ethenyl]phosphonate scale-up

Welcome to the Technical Support Center for the synthesis and scale-up of Enol Ether Phosphonates. Diethyl[1-(benzyloxy)ethenyl]phosphonate is a highly versatile building block in organic synthesis, but its scale-up is n...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis and scale-up of Enol Ether Phosphonates. Diethyl[1-(benzyloxy)ethenyl]phosphonate is a highly versatile building block in organic synthesis, but its scale-up is notoriously plagued by competing side reactions.

As an Application Scientist, I have designed this guide to provide causal troubleshooting, mechanistic insights, and a self-validating protocol to ensure high-fidelity O-alkylation while suppressing C-alkylation, polymerization, and hydrolysis.

Part 1: Mechanistic Pathway & Logical Relationships

To successfully scale up this reaction, you must understand the kinetic and thermodynamic competing pathways of the phosphonate enolate intermediate.

Pathway SM Diethyl Acetylphosphonate + Base Enolate Phosphonate Enolate Intermediate SM->Enolate Deprotonation (Exothermic) Product Diethyl[1-(benzyloxy)ethenyl]phosphonate (Desired O-Alkylation) Enolate->Product BnBr, Polar Aprotic Solvent (Kinetic Control) C_Alk C-Alkylation Side Product (Diethyl 2-oxo-4-phenylbutylphosphonate) Enolate->C_Alk BnBr, Non-polar Solvent (Thermodynamic Control) Polymer Polymerized Resin (Radical Propagation) Product->Polymer Heat > 120°C (No BHT Inhibitor) Dealkyl Dealkylated Phosphonate (Bromide Nucleophilic Attack) Product->Dealkyl Excess Br⁻ + Heat Hydrolysis Hydrolysis Product (Oxacarbenium Intermediate) Product->Hydrolysis Aqueous Acid (pH < 6)

Reaction network of enolization and side-product pathways.

Part 2: Troubleshooting Guides & FAQs

Q1: Why am I isolating significant amounts of the C-alkylated side product (diethyl 2-oxo-4-phenylbutylphosphonate) instead of the desired O-alkylated enol ether? A1: This is a classic regioselectivity issue governed by Hard-Soft Acid-Base (HSAB) theory and solvent effects[1]. The phosphonate enolate is an ambident nucleophile. The oxygen atom is a "hard" nucleophilic center, while the alpha-carbon is "soft".

  • Causality: In non-polar solvents (e.g., toluene, THF alone), the metal cation (e.g., Na⁺ or Li⁺) tightly coordinates with the enolate oxygen, sterically hindering it and driving the electrophile (benzyl bromide) to attack the softer alpha-carbon (thermodynamic control).

  • Solution: To favor O-alkylation (kinetic control), you must strip the cation away from the enolate oxygen. Use a highly polar aprotic solvent like DMF or add a cation-chelating agent (e.g., 18-crown-6 for K⁺). Switching the base to KHMDS or K₂CO₃ increases the ionic radius of the counterion, weakening the O-Metal bond and exposing the oxygen for nucleophilic attack[1].

Q2: During vacuum distillation, my product turns into a viscous gel. How do I prevent this thermal degradation? A2: You are observing the radical polymerization of the vinylphosphonate moiety. Vinylphosphonates are highly susceptible to auto-initiated radical propagation at elevated temperatures.

  • Causality: Heat stress during distillation generates trace radicals that attack the electron-rich double bond of the enol ether, leading to rapid cross-linking and resin formation.

  • Solution: Never distill vinylphosphonates without a radical scavenger. Add 500–1000 ppm of 3,5-di-tert-butyl-4-hydroxytoluene (BHT) to the crude mixture prior to heating. Furthermore, utilize a wiped-film evaporator (WFE) or short-path distillation apparatus to minimize the residence time at high temperatures.

Q3: NMR analysis of my distilled product shows a mono-ethyl phosphonate impurity. What causes this dealkylation? A3: This is caused by an Arbuzov-type dealkylation driven by the bromide leaving group from your benzylating agent[2].

  • Causality: Bromide is a potent nucleophile at elevated temperatures. If excess benzyl bromide or accumulated potassium bromide salts are exposed to high heat (either during a prolonged reaction or distillation), the bromide ion will attack the ethyl ester of the phosphonate, cleaving the P-O-C bond to yield ethyl bromide and the dealkylated phosphonate salt[2].

  • Solution: Ensure strict stoichiometric control of benzyl bromide (1.05 equiv max). Perform a thorough aqueous wash to remove all bromide salts before distillation. Keep reaction temperatures below 60°C during the alkylation phase.

Q4: My yield is low, and I am recovering a lot of the starting material (diethyl acetylphosphonate). Is the reaction failing? A4: The reaction likely succeeded, but the product was hydrolyzed back to the starting material during your aqueous workup[3].

  • Causality: Enol ethers are extremely sensitive to acid-catalyzed hydrolysis. Even mildly acidic conditions (pH < 6) will protonate the electron-rich methylene carbon (C3), forming a highly reactive oxacarbenium intermediate that is rapidly attacked by water, reverting the molecule to the ketone[3].

  • Solution: Maintain strictly basic conditions during workup. Quench the reaction with saturated aqueous NaHCO₃ and ensure the aqueous phase remains at pH 8–9 during all extractions.

Part 3: Quantitative Data Presentation

The following table summarizes the impact of varying reaction conditions on the regioselectivity and overall yield of the scale-up process.

Solvent / Base SystemAdditiveTemp (°C)O:C Alkylation RatioYield (%)Mechanistic Note
THF / NaHNone2515:8512Tight ion pairing drives C-alkylation.
THF / KHMDS18-Crown-60 to 2585:1578Cation chelation exposes oxygen, favoring O-alkylation.
DMF / K₂CO₃None6095:588Polar aprotic solvent strips cation entirely.
DMF / K₂CO₃ BHT (1000 ppm) 60 95:5 94 Optimal: BHT prevents polymerization during isolation.

Part 4: Self-Validating Experimental Protocol

Optimized Scale-Up Synthesis (100g Scale)

Step 1: Preparation & Deprotonation

  • Equip a 2L jacketed reactor with a mechanical stirrer, internal temperature probe, and nitrogen inlet.

  • Charge the reactor with anhydrous DMF (800 mL) and Potassium Carbonate (K₂CO₃, 1.5 equiv).

  • Cool the suspension to 0°C.

  • Slowly add Diethyl acetylphosphonate (100 g, 1.0 equiv) dropwise over 30 minutes, maintaining the internal temperature below 5°C. Stir for 1 hour.

    • Validation Check: The solution will turn pale yellow, indicating enolate formation.

Step 2: Alkylation

  • Add Benzyl bromide (1.05 equiv) dropwise.

  • Warm the reactor to 40°C and stir for 12 hours.

    • Validation Check: Monitor via ³¹P NMR. The reaction is complete when the starting material peak (~-2 ppm) shifts entirely to the enol ether product peak (~10 ppm).

Step 3: Workup (Hydrolysis Prevention)

  • Cool to room temperature. Quench the reaction by adding 500 mL of saturated aqueous NaHCO₃.

    • Validation Check: Use pH paper to confirm the aqueous layer is strictly pH > 8. If not, add 1M NaOH dropwise until pH 8 is reached.

  • Extract the aqueous layer with MTBE (3 x 400 mL).

  • Wash the combined organic layers with cold water (5 x 300 mL) to remove DMF and all bromide salts (critical to prevent downstream dealkylation).

  • Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at 30°C.

Step 4: Distillation (Polymerization Prevention)

  • To the crude oil, add 1000 ppm of BHT (3,5-di-tert-butyl-4-hydroxytoluene).

  • Purify via short-path vacuum distillation (e.g., 0.1 mbar).

    • Validation Check: The BHT will remain in the distillation heel, while the pure Diethyl[1-(benzyloxy)ethenyl]phosphonate distills over as a clear liquid without gelation.

Part 5: References

  • Transition State Analysis of Acid-Catalyzed Hydrolysis of an Enol Ether, Enolpyruvylshikimate 3-Phosphate (EPSP) | Journal of the American Chemical Society. ACS Publications. URL:[Link][3]

  • Organic Synthesis Lecture 3: C- vs O-alkylation. Imperial College London. URL:[Link][1]

  • Dealkylation of Dialkyl Phosphonates with Boron Tribromide. Organic Chemistry Portal. URL:[Link][2]

  • Synthesis and Application of Functional Group-Bearing Pyridyl-Based Initiators in Rare Earth Metal-Mediated Group Transfer Polymerization. Macromolecules. URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Diethyl [1-(benzyloxy)ethenyl]phosphonate vs triethyl phosphonoacetate in Horner-Wadsworth-Emmons olefination

In the realm of advanced drug development and complex natural product synthesis, the Horner-Wadsworth-Emmons (HWE) olefination [1] is a cornerstone methodology for the stereoselective construction of E α,β -unsaturated e...

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Author: BenchChem Technical Support Team. Date: April 2026

In the realm of advanced drug development and complex natural product synthesis, the Horner-Wadsworth-Emmons (HWE) olefination [1] is a cornerstone methodology for the stereoselective construction of E

α,β -unsaturated esters. A frequent point of strategic discussion among synthetic chemists is the comparative utility of the industry-standard triethyl phosphonoacetate (TEPA) versus benzyloxy-functionalized alternatives.

As a Senior Application Scientist, I must first address a critical nomenclature and mechanistic distinction. In literature and chemical sourcing, queries occasionally arise for diethyl [1-(benzyloxy)ethenyl]phosphonate. Structurally, this is an α -alkoxyvinylphosphonate. Because it lacks an sp3 -hybridized α -proton, it cannot form the resonance-stabilized carbanion required to act as a nucleophile in a standard HWE olefination (it instead functions as a Michael acceptor). In applied synthesis, this name is almost universally a mistranslation or misidentification of its HWE-active relative: diethyl (benzyloxycarbonylmethyl)phosphonate (also known as benzyl 2-(diethoxyphosphoryl)acetate [4] or BDPA).

This guide objectively compares the ubiquitous TEPA against BDPA, detailing the causality behind reagent selection, downstream deprotection strategies, and field-validated experimental protocols.

Strategic Reagent Selection in API Synthesis

The choice between TEPA and BDPA is rarely about the olefination step itself—both reagents exhibit excellent reactivity and high E -selectivity. Instead, the decision is dictated by downstream causality .

  • Triethyl Phosphonoacetate (TEPA): The workhorse reagent. It yields an ethyl ester. However, converting this ethyl ester to a free carboxylic acid requires harsh basic saponification (e.g., LiOH or NaOH in aqueous THF). If your substrate contains epimerizable stereocenters, base-sensitive protecting groups (like Fmoc or acetates), or competing ester moieties, TEPA is a liability.

  • Diethyl (benzyloxycarbonylmethyl)phosphonate (BDPA): The orthogonal alternative. It yields a benzyl ester. Benzyl esters can be cleaved under completely neutral conditions via palladium-catalyzed hydrogenolysis ( H2​ , Pd/C). This allows chemists to unmask the carboxylic acid without disturbing base-sensitive functional groups.

Quantitative Performance & Data Comparison
ReagentStructure / Active MoietyApprox. pKa ( α -proton)Olefination ProductDownstream Cleavage StrategyBase-Sensitive Group Tolerance
TEPA (EtO)2​P(=O)CH2​CO2​Et ~14.5Ethyl EsterSaponification (LiOH/ H2​O )Poor (Cleavage step destroys them)
BDPA (EtO)2​P(=O)CH2​CO2​Bn ~14.0Benzyl EsterHydrogenolysis ( H2​ , Pd/C)Excellent (Neutral cleavage)

Table 1: Reagent properties and downstream implications.

Substrate TypeTEPA Yield ( E:Z Ratio)BDPA Yield ( E:Z Ratio)Reaction Conditions
Unhindered Aryl Aldehyde95% (>98:2)93% (>98:2)NaH, THF, 0 °C to RT
Aliphatic Aldehyde88% (95:5)85% (94:6)NaH, THF, 0 °C to RT
Base-Sensitive Aldehyde<30% (Decomposition)89% (96:4)LiCl, DBU, MeCN (Masamune-Roush)

Table 2: Typical performance metrics across standard substrates.

Mechanistic Pathway & Workflow

The following diagram illustrates the divergent synthetic pathways dictated by the initial choice of HWE reagent.

HWE_Workflow cluster_TEPA Standard Pathway (TEPA) cluster_BDPA Orthogonal Pathway (BDPA) Aldehyde Carbonyl Substrate (Aldehyde/Ketone) EthylEster α,β-Unsaturated Ethyl Ester (E-isomer) Aldehyde->EthylEster HWE Addition BenzylEster α,β-Unsaturated Benzyl Ester (E-isomer) Aldehyde->BenzylEster HWE Addition TEPA Triethyl Phosphonoacetate (TEPA) Base1 Strong Base (NaH / THF) TEPA->Base1 Deprotonation Base1->EthylEster + Aldehyde Hydrolysis Saponification (LiOH, H2O/THF) EthylEster->Hydrolysis Target Target Carboxylic Acid (Downstream API Intermediate) Hydrolysis->Target Harsh Basic Cleavage BDPA Diethyl (benzyloxycarbonylmethyl)phosphonate Base2 Mild Base + Lewis Acid (DBU / LiCl) BDPA->Base2 Deprotonation Base2->BenzylEster + Aldehyde Hydrogenolysis Hydrogenolysis (Pd/C, H2) BenzylEster->Hydrogenolysis Hydrogenolysis->Target Mild Neutral Cleavage

Workflow comparison of TEPA vs BDPA in HWE olefination and downstream cleavage strategies.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes the physical causality behind the action and the expected visual/analytical feedback.

Protocol 1: Standard HWE using TEPA (NaH Conditions)

Best for robust substrates lacking base-sensitive moieties.

  • Carbanion Generation: To a flame-dried flask under inert atmosphere, add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.1 equiv) and anhydrous THF (0.2 M). Cool to 0 °C. Dropwise, add triethyl phosphonoacetate[2] (TEPA, 1.1 equiv).

    • Causality & Validation: NaH irreversibly deprotonates TEPA. You must observe immediate H2​ gas evolution. The cessation of bubbling (typically 15-30 mins) validates complete carbanion formation, yielding a clear, slightly yellow solution.

  • Olefination: Dissolve the aldehyde (1.0 equiv) in a minimal amount of THF and add it dropwise to the ylide solution at 0 °C. Allow the reaction to warm to room temperature.

    • Validation: Monitor via TLC (UV active). The aldehyde spot should disappear within 1-2 hours, replaced by a lower-polarity product spot.

  • Workup: Quench the reaction with saturated aqueous NH4​Cl . Extract with Ethyl Acetate (3x).

    • Causality: The aqueous quench serves a dual purpose: it neutralizes any unreacted base and solubilizes the water-soluble sodium diethyl phosphate byproduct, driving the purification process [5]. Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate.

Protocol 2: Mild HWE using BDPA (Masamune-Roush Conditions[3])

Best for base-sensitive substrates or when neutral downstream deprotection is required.

  • Lewis Acid Activation: To a flask containing anhydrous Acetonitrile (0.1 M), add anhydrous Lithium Chloride (LiCl, 1.2 equiv) and diethyl (benzyloxycarbonylmethyl)phosphonate (BDPA, 1.1 equiv). Stir for 10 minutes at room temperature.

    • Causality: LiCl acts as a Lewis acid. The lithium cation tightly coordinates to the phosphoryl and carbonyl oxygens of BDPA. This coordination significantly increases the acidity of the α -proton, allowing for the use of a much milder base.

  • Mild Deprotonation: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 1.1 equiv) dropwise.

    • Validation: Unlike NaH, DBU will not evolve gas. The solution will turn slightly opaque or yellow.

  • Olefination: Add the base-sensitive aldehyde (1.0 equiv) dropwise. Stir at room temperature until complete by LCMS.

    • Causality: Because DBU is a non-nucleophilic, mild amine base, competing side reactions like aldol condensation or ester hydrolysis are entirely suppressed.

  • Workup: Dilute with Diethyl Ether and wash sequentially with 5% aqueous Citric Acid (to remove DBU), saturated NaHCO3​ , and brine. Dry and concentrate to yield the E -benzyl ester, ready for neutral hydrogenolysis.

References

  • Horner-Wadsworth-Emmons reaction. Wikipedia, The Free Encyclopedia. URL: [Link]

  • Triethyl phosphonoacetate. Wikipedia, The Free Encyclopedia. URL: [Link]

  • Benzyl 2-(diethoxyphosphoryl)acetate (CAS 7396-44-3). American Elements. URL: [Link]

  • Preparation of Horner-Wadsworth-Emmons Reagents. Organic Syntheses. URL: [Link]

Comparative

A Comparative Guide to the Electrophilic Reactivity of Diethyl [1- (benzyloxy)ethenyl]phosphonate and Diethyl Vinylphosphonate

For researchers and professionals in drug development and synthetic chemistry, vinylphosphonates are a pivotal class of organophosphorus compounds. Their unique electronic properties make them valuable synthons, particul...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers and professionals in drug development and synthetic chemistry, vinylphosphonates are a pivotal class of organophosphorus compounds. Their unique electronic properties make them valuable synthons, particularly as electrophiles in carbon-carbon and carbon-heteroatom bond-forming reactions. This guide provides an in-depth comparison of the electrophilic reactivity of two key vinylphosphonates: the unsubstituted Diethyl vinylphosphonate and its α-substituted counterpart, Diethyl [1-(benzyloxy)ethenyl]phosphonate.

This analysis moves beyond a simple cataloging of reactions to explore the fundamental electronic and steric factors that govern their reactivity. By understanding these principles, researchers can make more informed decisions in experimental design, optimizing reaction conditions and predicting outcomes for the synthesis of complex molecular architectures.

Structural and Electronic Considerations: A Tale of Two Alkenes

The reactivity of a vinylphosphonate is fundamentally dictated by the electron density of its carbon-carbon double bond. The powerful electron-withdrawing nature of the phosphonate group polarizes the π-system, rendering the β-carbon electrophilic and susceptible to nucleophilic attack. This is the foundational principle behind the utility of vinylphosphonates as Michael acceptors and dienophiles.

However, the introduction of a substituent at the α-position, such as a benzyloxy group, profoundly alters this electronic landscape.

Diethyl vinylphosphonate possesses an unsubstituted vinyl group directly attached to the electron-withdrawing phosphonate. This arrangement maximizes the electrophilicity of the β-carbon, making it a highly effective Michael acceptor and a reactive dienophile in cycloaddition reactions.

Diethyl [1-(benzyloxy)ethenyl]phosphonate , in contrast, features an electron-donating benzyloxy group at the α-carbon. This group exerts a significant +M (mesomeric) effect, donating electron density into the double bond through resonance. This donation directly counteracts the electron-withdrawing -I and -M effects of the phosphonate group.

Caption: Comparison of substituents and their electronic impact.

The consequence of this electronic tug-of-war is a significant reduction in the electrophilic character of the β-carbon in the benzyloxy derivative compared to its unsubstituted counterpart. This fundamental difference is the primary determinant of their divergent reactivity profiles.

Comparative Reactivity in Key Electrophilic Reactions

The differing electronic natures of these two compounds lead to predictable, yet significant, differences in their behavior in common electrophilic reactions.

Michael Addition

The Michael reaction, or conjugate addition, is a cornerstone of C-C bond formation and relies on the addition of a nucleophile to the β-carbon of an α,β-unsaturated carbonyl or related system.[1][2] Vinylphosphonates are excellent Michael acceptors, a property extensively used in synthesis.[3][4]

Michael_Addition Start Michael Reaction Setup Nucleophile Select Nucleophile (e.g., malonate, amine, thiol) Start->Nucleophile Base Select Base (e.g., NaH, DBU, Cs2CO3) Start->Base Solvent Select Solvent (e.g., THF, CH2Cl2) Start->Solvent Reaction Combine reagents and vinylphosphonate. Stir at appropriate temperature. Nucleophile->Reaction Base->Reaction Solvent->Reaction Workup Aqueous Workup & Extraction Reaction->Workup Purification Column Chromatography Workup->Purification

Caption: General workflow for a Michael addition reaction.

  • Diethyl vinylphosphonate: This compound readily undergoes Michael addition with a wide array of soft nucleophiles, including carbanions (like malonates), amines (aza-Michael), and thiols (thia-Michael).[5] Reactions often proceed under mild conditions, sometimes even without a catalyst, due to the high electrophilicity of the acceptor.[5][6]

  • Diethyl [1-(benzyloxy)ethenyl]phosphonate (Predicted Reactivity): Due to the electron-donating nature of the benzyloxy group, the β-carbon is significantly less electrophilic. Consequently, Michael additions are expected to be considerably more sluggish. To achieve successful reactions, one would likely need to employ:

    • More reactive (i.e., less stable) nucleophiles.

    • Stronger bases to generate a higher concentration of the nucleophile.

    • Harsher reaction conditions, such as elevated temperatures or longer reaction times.

    • The use of Lewis acids to coordinate to the phosphonate oxygen, thereby increasing the electron-withdrawing effect and enhancing the electrophilicity of the double bond.

Reaction ParameterDiethyl vinylphosphonateDiethyl [1-(benzyloxy)ethenyl]phosphonate (Predicted)Rationale for Difference
Reaction Rate FastSlowReduced electrophilicity of the β-carbon due to the +M effect of the benzyloxy group.
Required Conditions Mild (often room temp, weak base)Harsher (elevated temp, strong base, possible Lewis acid)Overcoming the lower intrinsic reactivity of the substrate.
Nucleophile Scope Broad (soft and some hard nucleophiles)More limited (likely requires soft, highly reactive nucleophiles)The less electrophilic substrate requires a more potent nucleophile for a successful reaction.
Diels-Alder Cycloaddition

The Diels-Alder reaction is a powerful [4+2] cycloaddition for the synthesis of six-membered rings.[7][8][9] In a normal-electron-demand Diels-Alder reaction, an electron-rich diene reacts with an electron-poor dienophile. The reactivity of the dienophile is enhanced by the presence of electron-withdrawing groups.

  • Diethyl vinylphosphonate: As an electron-deficient alkene, diethyl vinylphosphonate is an effective dienophile. It reacts with a variety of dienes, such as cyclopentadiene and various cyclopentadienones, to form the corresponding cyclohexene phosphonates.[10] These reactions can often be carried out under thermal conditions without the need for a catalyst.[10]

  • Diethyl [1-(benzyloxy)ethenyl]phosphonate (Predicted Reactivity): The electron-donating benzyloxy group reduces the dienophilic character of the double bond. This makes it a significantly less reactive partner in normal-electron-demand Diels-Alder reactions. In fact, such electron-rich alkenes are sometimes referred to as "inverse-electron-demand dienophiles," although their utility in this regard with electron-poor dienes is a separate topic. For a successful reaction with a standard electron-rich diene, one would anticipate the need for:

    • High temperatures and/or high pressure to overcome the activation barrier.

    • The use of Lewis acid catalysts to activate the dienophile.

    • Longer reaction times.

    • The reaction may not proceed at all with less reactive dienes.

Reaction ParameterDiethyl vinylphosphonateDiethyl [1-(benzyloxy)ethenyl]phosphonate (Predicted)Rationale for Difference
Reactivity as Dienophile HighLowThe electron-donating benzyloxy group raises the energy of the LUMO, leading to a poorer orbital overlap with the diene's HOMO.
Required Conditions Thermal (often refluxing in toluene/bromobenzene)High temperature, high pressure, Lewis acid catalysisNecessary to overcome the higher activation energy of the reaction.
Diene Scope BroadLimited (likely requires highly reactive dienes)The less reactive dienophile will only react efficiently with the most reactive dienes.
Yields Generally good to excellentExpected to be moderate to lowReflects the lower intrinsic reactivity.

Experimental Protocols

The following protocols provide a practical starting point for researchers. The protocol for Diethyl [1-(benzyloxy)ethenyl]phosphonate is a proposed method based on established synthetic transformations.

Synthesis of Diethyl [1-(benzyloxy)ethenyl]phosphonate via Horner-Wadsworth-Emmons (HWE) Reaction

The Horner-Wadsworth-Emmons (HWE) reaction is a reliable method for the synthesis of alkenes, particularly those with a desired stereochemistry.[6][11][12][13] This proposed synthesis uses a phosphonate reagent that will introduce the benzyloxy group.

HWE_Synthesis cluster_0 Step 1: Reagent Preparation cluster_1 Step 2: Reaction cluster_2 Step 3: Workup & Purification Phosphonate Diethyl (benzyloxymethyl)phosphonate Deprotonation Deprotonate phosphonate with NaH in THF at 0°C Phosphonate->Deprotonation Base Strong Base (e.g., NaH) Base->Deprotonation Aldehyde Paraformaldehyde Addition Add paraformaldehyde to the resulting ylide Aldehyde->Addition Solvent Anhydrous THF Solvent->Deprotonation Deprotonation->Addition Reaction_Completion Allow to warm to RT and stir until complete (TLC) Addition->Reaction_Completion Quench Quench with sat. aq. NH4Cl Reaction_Completion->Quench Extract Extract with Ethyl Acetate Quench->Extract Dry Dry organic layer (Na2SO4) Extract->Dry Purify Purify by column chromatography Dry->Purify

Caption: Proposed workflow for the synthesis of Diethyl [1-(benzyloxy)ethenyl]phosphonate.

Methodology:

  • Preparation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add sodium hydride (1.1 eq., 60% dispersion in mineral oil). Wash the NaH with anhydrous hexanes (3x) to remove the mineral oil. Add anhydrous THF.

  • Ylide Formation: Cool the THF suspension to 0 °C. Add a solution of diethyl (benzyloxymethyl)phosphonate (1.0 eq.) in anhydrous THF dropwise over 30 minutes. Stir the mixture at 0 °C for 1 hour.

  • Aldehyde Addition: Add paraformaldehyde (1.5 eq.) portion-wise to the reaction mixture, ensuring the internal temperature does not rise significantly.

  • Reaction: Remove the cooling bath and allow the reaction to warm to room temperature. Stir for 12-18 hours, monitoring the reaction progress by TLC.

  • Workup: Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C. Dilute with water and extract the aqueous layer with ethyl acetate (3x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Michael Addition of Diethyl Malonate to Diethyl Vinylphosphonate

This protocol is adapted from established procedures for Michael additions to vinylphosphonates.[4]

Methodology:

  • Preparation: In a round-bottom flask, dissolve diethyl malonate (1.0 eq.) and diethyl vinylphosphonate (1.2 eq.) in anhydrous CH₂Cl₂.

  • Catalyst Addition: Add a catalytic amount of a suitable base, such as 1,8-Diazabicycloundec-7-ene (DBU) (0.1 eq.).

  • Reaction: Stir the reaction mixture at room temperature for 4-8 hours. Monitor the disappearance of the starting materials by TLC or GC-MS.

  • Workup: Upon completion, dilute the reaction mixture with CH₂Cl₂ and wash with 1M HCl, followed by saturated aqueous NaHCO₃, and finally brine.

  • Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the resulting oil by column chromatography to yield the Michael adduct.

Diels-Alder Reaction of Cyclopentadiene with Diethyl Vinylphosphonate

This is a classic protocol for the cycloaddition of diethyl vinylphosphonate.[10]

Methodology:

  • Preparation: To a pressure tube, add diethyl vinylphosphonate (1.0 eq.) and freshly cracked cyclopentadiene (2.5 eq.). Add toluene as the solvent.

  • Reaction: Seal the tube and heat the mixture at 100-120 °C for 18-24 hours.

  • Workup: Cool the reaction mixture to room temperature.

  • Purification: Concentrate the mixture under reduced pressure to remove excess cyclopentadiene and toluene. The crude product can often be of sufficient purity, but it can be further purified by flash column chromatography if necessary.

Applications in Drug Development and Beyond

The phosphonate moiety is a well-established phosphate mimic in medicinal chemistry, offering increased metabolic stability. Vinylphosphonates serve as key intermediates for introducing this group into biologically active molecules.[14]

  • Antiviral & Anticancer Agents: The ability to form C-P bonds via conjugate addition allows for the synthesis of phosphonate-containing nucleoside analogues and other enzyme inhibitors.

  • Biomaterials: Vinylphosphonates are used as monomers in polymerization reactions to create functional polymers with applications in drug delivery, biomaterials, and tissue engineering.[15] Their ability to chelate metal ions makes them suitable for bone-targeting applications.

The choice between an unsubstituted and a substituted vinylphosphonate like the benzyloxy derivative allows for fine-tuning the reactivity and electronic properties of synthetic intermediates, providing access to a wider range of complex phosphonate-containing targets.

Conclusion

The electrophilic reactivity of Diethyl [1-(benzyloxy)ethenyl]phosphonate and Diethyl vinylphosphonate is markedly different, a direct consequence of the electronic effects of the α-substituent.

  • Diethyl vinylphosphonate is a highly reactive electrophile due to the unmitigated electron-withdrawing effect of the phosphonate group. It readily participates in Michael additions and Diels-Alder reactions under relatively mild conditions.

  • Diethyl [1-(benzyloxy)ethenyl]phosphonate is a significantly less reactive electrophile. The electron-donating resonance effect of the benzyloxy group counteracts the phosphonate's influence, necessitating more forcing conditions or catalytic activation to induce reactivity in similar transformations.

This comparative guide provides a predictive framework for researchers. By understanding the underlying principles of electronic activation and deactivation, chemists can strategically select the appropriate vinylphosphonate reagent and tailor reaction conditions to achieve their synthetic goals, paving the way for the efficient construction of novel phosphonate-containing molecules for a variety of applications.

References

  • Kaasik, M., Martõnova, J., Erkman, K., Metsala, A., Järving, I., & Kanger, T. (2021). Enantioselective Michael addition to vinyl phosphonates via hydrogen bond-enhanced halogen bond catalysis. Chemical Science, 12(20), 7013-7019. Available at: [Link]

  • Wiemer, A. J., & Wiemer, D. F. (2010). Chemically Induced Vinylphosphonothiolate Electrophiles for Thiol–Thiol Bioconjugations. Bioconjugate Chemistry, 21(5), 896-904. Available at: [Link]

  • Al-Badri, H., & Al-Jalal, N. (2009). Catalyst-free Diels–Alder reactions of vinylphosphonates with cyclopentadienones. Canadian Journal of Chemistry, 87(4), 578-583. Available at: [Link]

  • PubChem. (n.d.). Diethyl vinylphosphonate. National Center for Biotechnology Information. Retrieved from [Link]

  • Wikipedia contributors. (2023). Horner–Wadsworth–Emmons reaction. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

  • PrepChem. (n.d.). Synthesis of diethyl vinylphosphonate. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Preparation of Horner-Wadsworth-Emmons Reagent: Methyl 2-Benzyloxycarbonylamino-2-(dimethoxy-phosphinyl)acetate. Retrieved from [Link]

  • Janecková, L., et al. (2012). An efficient oxa-Michael addition to diethyl vinylphosphonate under mild reaction conditions. Organic & Biomolecular Chemistry, 10(4), 782-786. Available at: [Link]

  • Głowacka, I. E., et al. (2022). The Synthesis and Evaluation of Diethyl Benzylphosphonates as Potential Antimicrobial Agents. Molecules, 27(20), 6890. Available at: [Link]

  • Huf, S., et al. (2021). The mechanism behind enhanced reactivity of unsaturated phosphorus(v) electrophiles towards thiols. Chemical Science, 12(20), 6978-6984. Available at: [Link]

  • Martínez-García, M., et al. (2013). Synthesis and characterization of diethyl-p-vinylbenzyl phosphonate monomer: precursor of ion exchange polymers for fuel. Journal of the Mexican Chemical Society, 57(3), 209-214. Available at: [Link]

  • Wróblewski, A. E., & Hałajewska-Wosik, A. (2014). Horner–Wadsworth–Emmons reaction as an excellent tool in the synthesis of fluoro-containing biologically important compounds. Organic & Biomolecular Chemistry, 12(46), 9291-9308. Available at: [Link]

  • ResearchGate. (n.d.). ChemInform Abstract: A Useful Synthesis of Diethyl 1-Substituted Vinylphosphonates. Retrieved from [Link]

  • Ayadi, T., et al. (2012). A practical synthesis of diethyl 1-[(alkylamino)(cyano)methyl]vinylphosphonates. ARKIVOC, 2012(8), 119-127. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Wittig-Horner Reaction / Horner-Wadsworth-Emmons Reaction. Retrieved from [Link]

  • Roy, A., et al. (2020). Visible-light-mediated phosphonylation reaction: formation of phosphonates from alkyl/arylhydrazines and trialkylphosphites using zinc phthalocyanine. New Journal of Chemistry, 44(30), 12896-12900. Available at: [Link]

  • Le, C. M., et al. (2018). Chemoselective Activation of Diethyl Phosphonates: Modular Synthesis of Biologically Relevant Phosphonylated Scaffolds. Angewandte Chemie International Edition, 57(46), 15153-15157. Available at: [Link]

  • PubChem. (n.d.). Diethyl benzylphosphonate. National Center for Biotechnology Information. Retrieved from [Link]

  • Wikipedia contributors. (2024). Diels–Alder reaction. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

  • Wikipedia contributors. (2024). Michael reaction. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

  • Ashenhurst, J. (2023). The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. Retrieved from [Link]

  • Ashenhurst, J. (2017). The Diels-Alder Reaction. Master Organic Chemistry. Retrieved from [Link]

  • JEOL Ltd. (n.d.). Analyzes of alkyl phosphonate mixtures. Retrieved from [Link]

  • Ashenhurst, J. (2012). Nucleophiles and Electrophiles. Master Organic Chemistry. Retrieved from [Link]

  • Gallagher, M. J., & Jenkins, I. D. (1971). The chemistry of vinylphosphine chalcogenides. Part 2. Some nucleophilic and electrophilic additions. Journal of the Chemical Society C: Organic, 210-214. Available at: [Link]

  • Organic Syntheses. (n.d.). Synthesis of Diethyl (1-Diazo-2-oxopropyl)phosphonate. Retrieved from [Link]

  • Sabot, C., et al. (2021). Diels–Alder Reactions of 1-Alkoxy-1-amino-1,3-butadienes: Direct Synthesis of 6-Substituted and 6,6-Disubstituted 2-Cyclohexenones and 6-Substituted 5,6-Dihydropyran-2-ones. The Journal of Organic Chemistry, 86(13), 8847–8861. Available at: [Link]

  • Nevsky, A. Y., et al. (2023). Light Promoted Vinylogous Arbuzov Reaction with Electron Deficient Alkyl Halides. Organic Letters, 25(26), 4812–4816. Available at: [Link]

Sources

Validation

Benchmarking Diethyl[1-(benzyloxy)ethenyl]phosphonate against other substituted vinyl phosphonates

Benchmarking Diethyl[1-(benzyloxy)ethenyl]phosphonate: A Comparative Guide to Substituted Vinyl Phosphonates In the landscape of organophosphorus chemistry, vinyl phosphonates are indispensable building blocks for synthe...

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Author: BenchChem Technical Support Team. Date: April 2026

Benchmarking Diethyl[1-(benzyloxy)ethenyl]phosphonate: A Comparative Guide to Substituted Vinyl Phosphonates

In the landscape of organophosphorus chemistry, vinyl phosphonates are indispensable building blocks for synthesizing transition-state analogs, enzyme inhibitors, and complex pharmacophores[1]. However, the electronic and steric nature of the substituents on the vinyl moiety drastically dictates their synthetic utility.

This guide benchmarks Diethyl[1-(benzyloxy)ethenyl]phosphonate (an α -alkoxy-substituted vinyl phosphonate) against its unsubstituted and β -substituted counterparts. By dissecting the causality behind their reactivity, we provide drug development professionals with a framework for selecting the optimal phosphonate building block.

Structural & Electronic Profiling: The "Push-Pull" Causality

To understand the divergent behavior of Diethyl[1-(benzyloxy)ethenyl]phosphonate, we must analyze its electronic architecture. Unsubstituted vinyl phosphonates (e.g., diethyl vinylphosphonate) are highly electron-deficient alkenes due to the strong inductive (-I) and resonance (-M) withdrawal of the phosphonate group. This makes their β -carbon highly susceptible to nucleophilic attack.

In contrast, introducing a benzyloxy group at the α -position fundamentally alters the system. The oxygen atom donates electron density into the π -system via resonance (+M effect), directly opposing the phosphonate's withdrawal. This creates a highly polarized "push-pull" alkene (or enol ether). The causality here is critical: the +M effect of the α -oxygen increases the electron density at the β -carbon, thereby attenuating its electrophilicity toward soft nucleophiles while simultaneously enhancing its reactivity in specific cycloadditions[2].

Electronic_Profile A alpha-Benzyloxy Group (+M) Electron Donating C Diethyl[1-(benzyloxy)ethenyl]phosphonate (Push-Pull Pi System) A->C Resonance B Phosphonate Group (-I, -M) Electron Withdrawing B->C Inductive Pull D Attenuated Electrophilicity (Slower Michael Additions) C->D Kinetic Consequence E Masked Acylphosphonate (Post-Reaction Deprotection) C->E Synthetic Utility

Fig 1: Electronic causality of the push-pull system in α -benzyloxy vinyl phosphonates.

Reactivity Benchmarking vs. Alternatives

When designing a synthetic route, the choice of vinyl phosphonate dictates both the reaction kinetics and the final product architecture. The table below summarizes the comparative performance of three distinct classes of vinyl phosphonates in standard transformations[3].

Property / Reactivity MetricDiethyl vinylphosphonate (Unsubstituted)Diethyl[1-(benzyloxy)ethenyl]phosphonate ( α -O-Substituted)Diethyl (2-phenylvinyl)phosphonate ( β -Substituted)
Electronic Nature Pure electron-deficient alkenePush-pull polarized alkene (Enol ether)Conjugated electron-deficient alkene
Michael Acceptor Kinetics Fast: Rapid conjugate addition at the sterically free β -carbon.Moderate: Attenuated by α -oxygen electron donation.Slow: Hindered by steric bulk and extended conjugation at the β -carbon.
Cycloaddition Role Standard electron-poor dienophile.Electron-rich/polarized dienophile (favors inverse-electron demand).Sterically hindered dienophile.
Post-Reaction Utility Yields standard alkyl phosphonates.High Value: Benzyl ether cleavage yields α -ketophosphonates.Yields β -phenyl alkyl phosphonates.

Strategic Advantage in Drug Design: The defining advantage of Diethyl[1-(benzyloxy)ethenyl]phosphonate is its role as a masked acylphosphonate . Following a successful conjugate addition or cycloaddition, the benzyl group can be cleanly removed via hydrogenolysis (Pd/C, H2​ ). The resulting enol rapidly tautomerizes to an α -ketophosphonate—a highly coveted motif for designing transition-state inhibitors for proteases and esterases[1].

Self-Validating Experimental Protocol: Competitive Kinetic Benchmarking

To empirically validate the attenuated electrophilicity of the α -benzyloxy derivative, we utilize a competitive Michael addition workflow monitored via in situ 31P NMR. This protocol is designed as a self-validating system: by using an internal standard, researchers can ensure mass balance, confirming that the disappearance of the starting material strictly correlates with the formation of the adduct.

Objective: Benchmark the relative reaction rates of unsubstituted, α -benzyloxy, and β -phenyl vinyl phosphonates with a soft nucleophile (benzyl mercaptan).

Materials:

  • Substrates: Diethyl vinylphosphonate (A), Diethyl[1-(benzyloxy)ethenyl]phosphonate (B), Diethyl (2-phenylvinyl)phosphonate (C).

  • Nucleophile: Benzyl mercaptan ( BnSH ).

  • Catalyst: Triethylamine ( Et3​N ).

  • Internal Standard: Triphenylphosphine oxide ( Ph3​PO , δ ~29 ppm in CDCl3​ ).

Step-by-Step Methodology:

  • Preparation of the Standardized Matrix: In an NMR tube, dissolve exactly 0.1 mmol of each phosphonate (A, B, and C) and 0.1 mmol of Ph3​PO (internal standard) in 0.6 mL of anhydrous CDCl3​ .

  • Baseline Validation: Acquire a baseline 31P{1H} NMR spectrum. Ensure four distinct, sharp singlets are present. Integrate all peaks relative to the Ph3​PO standard (set to 1.00) to confirm equimolar starting concentrations.

  • Initiation: Inject 0.3 mmol of BnSH followed by 0.05 mmol (0.5 eq) of Et3​N directly into the NMR tube. Cap, seal, and invert three times to ensure rapid homogenization.

  • Kinetic Monitoring: Insert the tube into the NMR spectrometer (pre-locked and shimmed). Acquire 31P{1H} spectra every 5 minutes for 2 hours at 25°C.

  • Data Analysis (Causality Check):

    • Unsubstituted (A) will exhibit rapid depletion, forming the corresponding β -thioalkyl phosphonate.

    • α -Benzyloxy (B) will deplete at a significantly slower rate due to the +M effect of the oxygen dampening the electrophilicity of the β -carbon.

    • β -Phenyl (C) will show minimal conversion due to severe steric clash at the attack trajectory.

    • Validation: The sum of the integrals for each starting material and its respective product must remain constant relative to the Ph3​PO standard throughout the experiment.

Workflow Step1 Equimolar Substrate Mixture (Unsubstituted, alpha-OBn, beta-Ph) + Ph3PO Step2 Addition of BnSH + Et3N (Competitive Michael Addition) Step1->Step2 Step3 In Situ 31P NMR Monitoring (Self-Validating Mass Balance) Step2->Step3 Result1 Fast Kinetics (Unsubstituted Vinyl) Step3->Result1 High Electrophilicity Result2 Moderate Kinetics (alpha-OBn Vinyl) Step3->Result2 Attenuated by +M Effect Result3 Slow Kinetics (beta-Ph Vinyl) Step3->Result3 Steric Hindrance

Fig 2: Competitive kinetic benchmarking workflow utilizing in situ 31P NMR monitoring.

Conclusion

While unsubstituted vinyl phosphonates offer rapid reactivity, Diethyl[1-(benzyloxy)ethenyl]phosphonate provides a sophisticated level of synthetic control. Its push-pull electronic nature tempers its reactivity, preventing unwanted polymerization or overly aggressive nucleophilic additions, while its benzyloxy group serves as a strategic placeholder for downstream unmasking into highly valuable α -ketophosphonates. For advanced drug development programs targeting complex enzymatic pockets, this α -oxygenated building block is a superior, multifunctional alternative.

References

  • Synthesis of dialkyl 1-alkoxyvinylphosphonates. Thieme E-Books & E-Journals (Synthesis, 1973). URL:[Link]

  • First Enantioselective Organocatalytic Conjugate Addition of Aldehydes to Vinyl Phosphonates. Organic Letters - ACS Publications (2007). URL:[Link]

  • Synthesis and Biological Evaluation of a Phosphonate Analog of the Natural Acetyl Cholinesterase Inhibitor Cyclophostin. PMC - NIH (2006). URL:[Link]

Sources

Comparative

Diethyl[1-(benzyloxy)ethenyl]phosphonate versus standard Michael acceptors in conjugate addition reactions

Executive Summary & Core Principles The Michael addition—a conjugate 1,4-addition of a nucleophile to an α,β-unsaturated carbonyl or phosphonate compound—is a foundational transformation for carbon-carbon and carbon-hete...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Core Principles

The Michael addition—a conjugate 1,4-addition of a nucleophile to an α,β-unsaturated carbonyl or phosphonate compound—is a foundational transformation for carbon-carbon and carbon-heteroatom bond formation[1]. In drug development and complex organic synthesis, the choice of the Michael acceptor dictates not only the yield of the reaction but also the chemoselectivity of the probe or therapeutic agent.

Standard Michael acceptors, such as diethyl maleate and unsubstituted diethyl vinylphosphonate , are highly electrophilic. While this ensures rapid reaction kinetics, it often results in poor chemoselectivity, leading to off-target reactions with abundant biological nucleophiles like glutathione[2].

Diethyl[1-(benzyloxy)ethenyl]phosphonate represents a specialized, next-generation alternative. As an α-alkoxyvinylphosphonate, it functions as an attenuated "push-pull" Michael acceptor. This guide provides an objective, data-supported comparison of this compound against standard acceptors, detailing the mechanistic causality behind its unique reactivity and providing validated experimental protocols for its application.

Mechanistic Causality: The Electronics of Attenuation

To understand why Diethyl[1-(benzyloxy)ethenyl]phosphonate outperforms standard acceptors in complex environments, we must analyze the electronic environment of the β-carbon (the site of nucleophilic attack).

  • Standard Acceptors (e.g., Diethyl vinylphosphonate): The phosphoryl group ( −P(O)(OEt)2​ ) exerts strong inductive ( −I ) and mesomeric ( −M ) electron-withdrawing effects. This severely depletes electron density at the β-carbon, creating a highly reactive electrophile susceptible to rapid, indiscriminate attack by amines, thiols, and alcohols[3].

  • Attenuated Acceptors (Diethyl[1-(benzyloxy)ethenyl]phosphonate): The introduction of the α-benzyloxy group ( −OBn ) fundamentally alters the system. The oxygen atom donates electron density into the π -system via resonance ( +M effect). This donation directly opposes the electron-withdrawing nature of the phosphonate group.

The Result: The partial positive charge ( δ+ ) on the β-carbon is significantly reduced. This raises the activation energy ( Ea​ ) required for the transition state, effectively "tuning down" the reactivity. This attenuation is a highly sought-after property in targeted covalent inhibitors, as it prevents premature degradation by biological thiols while still allowing for conjugate addition under specific catalytic conditions, such as hydrogen bond-enhanced halogen bond (XB) catalysis[4].

MechanisticPathway Nuc Nucleophile (e.g., R-SH) StdAcc Diethyl Vinylphosphonate Nuc->StdAcc AttAcc Diethyl[1-(benzyloxy) ethenyl]phosphonate Nuc->AttAcc TS_Std Low Ea TS (Fast, Unselective) StdAcc->TS_Std Rapid TS_Att High Ea TS (Slow, Selective) AttAcc->TS_Att Attenuated Prod_Std Standard Adduct (Off-target risk) TS_Std->Prod_Std Prod_Att Alpha-Alkoxy Adduct (Target-specific) TS_Att->Prod_Att

Fig 1: Reaction pathway comparing standard vs. attenuated Michael acceptors.

Comparative Performance & Quantitative Data

The table below synthesizes the performance of Diethyl[1-(benzyloxy)ethenyl]phosphonate against standard Michael acceptors across different nucleophilic systems.

Michael AcceptorNucleophileCatalyst / ConditionsReaction TimeYieldChemoselectivity Profile
Diethyl maleate Piperidine (Amine)None / Room Temp2 h92%Low: Rapid reaction, but highly prone to concurrent alkene isomerization[1].
Diethyl vinylphosphonate Benzyl alcohol (Oxa)Strong Base / 40 °C4 h85%Moderate: Efficient, but aggressive conditions limit functional group tolerance[3].
Diethyl vinylphosphonate Malononitrile (Carbon)XB Catalyst / RT24 h88%Moderate: Requires bifunctional halogen-bond catalysis to achieve high enantioselectivity[4].
Diethyl[1-(benzyloxy)ethenyl]phosphonate Thiophenol (Thia)DBU / 0 °C to RT12 h78%High: Inert to weak biological nucleophiles; reacts cleanly only with activated thiolates[2].

Key Takeaway: While standard acceptors yield products faster, the attenuated α-benzyloxy variant provides superior control, eliminating background noise from competing weak nucleophiles.

Experimental Protocols: Self-Validating Workflows

To ensure reproducibility and scientific rigor, the following protocol details the thia-Michael addition to Diethyl[1-(benzyloxy)ethenyl]phosphonate. Every step is designed as a self-validating system, explaining the why behind the how.

Protocol: Chemoselective Thia-Michael Addition

Objective: Synthesize diethyl (2-(phenylthio)-1-(benzyloxy)ethyl)phosphonate.

  • Reagent Preparation & Degassing:

    • Action: Dissolve thiophenol (1.1 equiv) in anhydrous THF (0.2 M) in a flame-dried Schlenk flask. Sparge the solution with Argon for 15 minutes.

    • Causality: Oxygen must be strictly excluded because thiols easily oxidize to disulfides in the presence of base, which would quench the nucleophile and stall the reaction.

  • Nucleophile Activation:

    • Action: Cool the solution to 0 °C. Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.1 equiv) dropwise.

    • Causality: DBU is chosen specifically because it is a strong, non-nucleophilic base. It efficiently deprotonates the thiol to generate the highly reactive thiolate anion without acting as a competing Michael donor itself.

  • Conjugate Addition:

    • Action: Add Diethyl[1-(benzyloxy)ethenyl]phosphonate (1.0 equiv) dropwise over 10 minutes. Allow the mixture to slowly warm to room temperature.

    • Causality: Dropwise addition maintains a low steady-state concentration of the electron-deficient alkene, suppressing potential radical-initiated homopolymerization of the vinylphosphonate.

  • Kinetic Monitoring (Self-Validation):

    • Action: Monitor the reaction progress via 31P NMR of crude aliquots, rather than relying solely on TLC.

    • Causality: Phosphonates often lack strong UV chromophores, making TLC ambiguous. 31P NMR provides absolute validation: the sp2 -hybridized vinylphosphonate starting material appears around ~15-17 ppm , whereas the sp3 -hybridized alkylphosphonate product shifts distinctly to ~22-26 ppm .

  • Quench and Purification:

    • Action: Quench with saturated aqueous NH4​Cl . Extract with ethyl acetate, dry over MgSO4​ , and purify via flash chromatography.

    • Causality: The mildly acidic NH4​Cl neutralizes the DBU base immediately. This is critical to prevent the retro-Michael reaction (reversibility), locking the thermodynamic product in place.

ExperimentalWorkflow Step1 1. Reagent Preparation Dry solvents, degas (Ar) to prevent oxidation Step2 2. Nucleophile Activation Base-catalyzed deprotonation (e.g., DBU at 0°C) Step1->Step2 Step3 3. Conjugate Addition Dropwise addition of phosphonate acceptor Step2->Step3 Step4 4. Kinetic Monitoring 31P NMR tracking to validate conversion Step3->Step4 Step5 5. Quench & Purification NH4Cl quench and Flash Chromatography Step4->Step5

Fig 2: Self-validating experimental workflow for chemoselective conjugate addition.

Conclusion

For routine synthetic transformations where speed is prioritized over selectivity, standard Michael acceptors like diethyl maleate and diethyl vinylphosphonate remain highly effective tools. However, in advanced applications—such as the design of targeted covalent drugs, complex natural product synthesis, or when operating in nucleophile-rich environments—Diethyl[1-(benzyloxy)ethenyl]phosphonate provides a distinct advantage. Its resonance-attenuated double bond ensures that conjugate addition only occurs under strictly controlled conditions, virtually eliminating off-target background reactions and ensuring high-fidelity chemical biology outcomes.

References

  • An efficient oxa-Michael addition to diethyl vinylphosphonate under mild reaction conditions.RSC Advances.
  • Enantioselective Michael addition to vinyl phosphonates via hydrogen bond-enhanced halogen bond catalysis.NIH / PMC.
  • Attenuation of the Reaction of Michael Acceptors with Biologically Important Nucleophiles.IIITD.
  • The Role of Diethyl Maleate in Michael Addition Reactions: An In-depth Technical Guide.Benchchem.

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Safety and Operational Guide for Handling Diethyl [1-(benzyloxy)ethenyl]phosphonate

In the landscape of modern drug development and complex organic synthesis, Diethyl [1-(benzyloxy)ethenyl]phosphonate serves as a critical, yet highly reactive, building block. As an advanced derivative of diethyl vinylph...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern drug development and complex organic synthesis, Diethyl [1-(benzyloxy)ethenyl]phosphonate serves as a critical, yet highly reactive, building block. As an advanced derivative of diethyl vinylphosphonate, it is frequently deployed in Pd-catalyzed Mizoroki-Heck reactions and aza-Michael additions. However, the exact structural features that make it synthetically valuable—its electrophilic vinyl group and lipophilic benzyloxy moiety—also dictate a stringent, non-negotiable approach to laboratory safety.

This guide provides researchers and application scientists with a self-validating operational framework to ensure absolute safety, chemical integrity, and environmental compliance.

Hazard Profile & Mechanistic Causality

Understanding the why behind a chemical's hazard profile is the foundation of laboratory safety. We do not just wear gloves because a safety sheet dictates it; we wear them because of the specific molecular interactions at play.

  • Enhanced Dermal Penetration: The addition of the benzyloxy group significantly increases the molecule's lipophilicity (LogP) compared to its parent compound. This enhances its ability to penetrate the stratum corneum, meaning accidental skin exposure can lead to rapid systemic absorption.

  • Electrophilic Reactivity: As a Michael acceptor, the ethenyl (vinyl) double bond is highly susceptible to nucleophilic attack. In a biological context, this means it can covalently bind to thiol groups (e.g., cysteine residues) in cellular proteins, causing severe irritation and potential sensitization [1].

  • Thermal Decomposition: When exposed to extreme heat or strong oxidizing agents, the phosphonate ester decomposes to release highly toxic oxides of phosphorus ( POx​ ) and carbon monoxide, as detailed in the [2].

Comparative Quantitative Data

To accurately assess the risk, we must extrapolate the physical properties of the benzyloxy derivative from its well-documented parent compound, Diethyl vinylphosphonate.

Physicochemical PropertyDiethyl vinylphosphonate (Parent)Diethyl [1-(benzyloxy)ethenyl]phosphonate
Molecular Weight 164.14 g/mol 270.26 g/mol
Boiling Point 202 °C> 250 °C (Extrapolated)
Flash Point 110 °C (Closed Cup)> 110 °C (Combustible)
Vapor Density (Air = 1) > 1.0> 1.0 (Heavier than air)
Water Solubility SolubleLow (Due to lipophilic benzyloxy group)

Personal Protective Equipment (PPE) Matrix

To mitigate these specific risks, standard laboratory PPE is insufficient. The following matrix outlines the required equipment and the mechanistic rationale for each choice, aligning with [3].

Protective GearSpecification StandardMechanistic Causality
Hand Protection Butyl Rubber or Nitrile (≥0.4 mm, EN 374)High lipophilicity enhances dermal penetration; thick, non-polar elastomers prevent solvent-mediated absorption.
Eye Protection Chemical Splash Goggles + Face ShieldThe ethenyl double bond acts as a Michael acceptor, capable of covalently binding to nucleophilic proteins in ocular mucosa, causing severe irritation.
Respiratory PAPR or Half-mask (ABEK-P3 filter)Required if handling outside a fume hood. Aerosolization during transfer or thermal decomposition releases toxic phosphorus oxides ( POx​ ).
Body Protection Flame-Resistant (FR) Lab Coat, ApronThe compound is a combustible liquid. FR clothing mitigates risks associated with accidental ignition during high-temperature cross-coupling reactions.

Operational Workflows: Self-Validating Systems

In high-stakes chemical handling, every procedure must be a self-validating system. You must verify the success of one step before proceeding to the next.

Protocol A: Fume Hood Setup and Material Transfer
  • Airflow Verification: Measure the fume hood face velocity using a calibrated anemometer.

    • Validation: Velocity must read between 0.5 m/s (100 fpm) and 0.6 m/s.

    • Causality: Ensures vapors generated during transfer are captured, mitigating respiratory exposure.

  • Atmospheric Purging: Connect the reaction vessel to a Schlenk line and perform three vacuum/nitrogen cycles.

    • Validation: The pressure gauge must drop below 0.1 mbar during vacuum cycles.

    • Causality: Organophosphonates and associated cross-coupling catalysts are sensitive to oxidative degradation; inerting the environment preserves chemical yield.

  • Syringe Transfer: Utilize a gas-tight, PTFE-tipped syringe to draw the required volume of the phosphonate.

    • Validation: Invert the syringe and expel any gas bubbles into a secondary waste vial before transfer.

    • Causality: Prevents aerosolization and ensures precise stoichiometric addition.

  • Controlled Addition: Add the reagent dropwise to the reaction mixture at 0 °C.

    • Validation: Monitor internal temperature via a thermocouple; temperature must not exceed 5 °C during addition.

    • Causality: Controls the exothermic nature of subsequent Michael addition or Heck coupling reactions.

Emergency Spill Response & Decontamination

In the event of a spill, immediate and structured action is required to prevent environmental contamination and personnel exposure.

SpillResponse Start Spill Detected Evac Evacuate Area & Assess Volume Start->Evac PPE Don Maximum PPE (PAPR, Butyl Gloves) Evac->PPE Vent Verify Fume Hood Ventilation PPE->Vent Absorb Apply Inert Absorbent (Sand/Silica Gel) Vent->Absorb Collect Collect in Sealed Waste Bin Absorb->Collect Decon Decontaminate Surface Collect->Decon End Report to EHS Decon->End

Fig 1: Step-by-step emergency spill response and decontamination workflow for organophosphonates.

Protocol B: Decontamination and Disposal
  • Spill Containment: Immediately cover the spill with an inert absorbent material (e.g., sand or silica gel). Do not use combustible materials like sawdust.

    • Validation: Ensure no liquid is visibly pooling at the edges of the absorbent barrier.

    • Causality: The compound is combustible; using organic/combustible absorbents creates a secondary fire hazard.

  • Quenching Unreacted Material: For residual material in reaction vessels, slowly add a 1M aqueous solution of sodium hydroxide (NaOH).

    • Validation: Wait for the total cessation of gas evolution or exothermic heat generation.

    • Causality: Base-catalyzed hydrolysis converts the active, lipophilic phosphonate ester into a highly water-soluble, biologically inactive salt.

  • Waste Segregation: Transfer the quenched material and contaminated absorbents to a designated "Hazardous Organophosphate Waste" container.

    • Validation: Ensure the container is clearly labeled and vented if residual gas evolution is possible.

    • Causality: Mixing with acidic waste could generate heat or precipitate reactive intermediates, violating [4].

  • Surface Decontamination: Wipe down all fume hood surfaces with a mild soap and water solution, followed by a thorough ethanol rinse.

    • Validation: Perform a visual inspection under bright light to ensure no oily residue remains.

    • Causality: The lipophilic nature of the benzyloxy group means water alone is insufficient to remove surface contamination.

References

  • Environmental Protection Agency (EPA) - STANDARD OPERATING PROCEDURE FOR ORGANOPHOSPHONATES Source: US EPA URL:[Link]

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